1-Tetradecene

• CAS: 1120-36-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecene is a linear alpha-olefin with the chemical formula C₁₄H₂₈. It consists of a fourteen-carbon chain with a double bond at the primary or alpha position. This structure imparts specific reactivity, making it a valuable intermediate in the synthesis of various organic compounds. Its applications are found in the production of detergents, lubricants, and polymers, and it serves as a building block in the synthesis of more complex molecules relevant to pharmaceutical and materials science research.[1] This guide provides a comprehensive overview of the physical and chemical properties of 1-tetradecene, detailed experimental protocols for their determination, and relevant reaction pathways.

Physical Properties

1-Tetradecene is a colorless liquid with a mild, pleasant odor. It is practically insoluble in water but soluble in many organic solvents such as ethanol, ether, and benzene.[2]

Quantitative Physical Properties

The key physical properties of 1-tetradecene are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions
Molecular Weight	196.37	g/mol
Melting Point	-13 to -11	°C
Boiling Point	251	°C	at 760 mmHg
Density	0.775	g/mL	at 25 °C
Kinematic Viscosity	2.72	mm²/s	at 20 °C
Flash Point	110	°C	Closed Cup
Autoignition Temperature	235	°C
Refractive Index	1.436	at 20 °C, D line
Vapor Pressure	0.015	mmHg	at 25 °C
Vapor Density	6.8	(Air = 1)
LogP (Octanol/Water Partition Coefficient)	7.08

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for determining the key physical properties of 1-tetradecene.

The melting point is determined as a temperature range from the initial appearance of liquid to complete liquefaction.

• Apparatus: Thiele tube, thermometer, capillary tubes, rubber band, heating source (Bunsen burner or heating mantle), and high-boiling point oil (e.g., mineral oil).

• Procedure:

  • Finely powder a small sample of the solidified 1-tetradecene.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

  • Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

  • Place the thermometer and attached capillary tube into the Thiele tube containing the heating oil. The rubber band should remain above the oil level.

  • Gently heat the side arm of the Thiele tube to create a convection current, ensuring uniform heating of the oil bath.

  • Increase the temperature at a rate of 1-2°C per minute as the melting point is approached.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).[3]

The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus: Small test tube, thermometer, heating block or oil bath, and a stir bar.

• Procedure:

  • Place approximately 0.5 mL of 1-tetradecene and a small magnetic stir bar into a small test tube.

  • Position the test tube in a heating block or oil bath on a hot plate stirrer.

  • Suspend a thermometer with the bulb positioned about 1 cm above the liquid surface.

  • Begin gentle stirring and heating.

  • Observe the liquid until it boils and a ring of condensing vapor (refluxing) is visible on the walls of the test tube.

  • Adjust the thermometer so that its bulb is at the level of this reflux ring.

  • The stable temperature reading on the thermometer is the boiling point of the liquid.[4]

Density is the mass per unit volume of a substance.

• Apparatus: Graduated cylinder (e.g., 25 mL), and an analytical balance.

• Procedure:

  • Measure and record the mass of a clean, dry graduated cylinder.

  • Add a known volume of 1-tetradecene (e.g., 20 mL) to the graduated cylinder. Record the exact volume.

  • Measure and record the mass of the graduated cylinder containing the 1-tetradecene.

  • Calculate the mass of the 1-tetradecene by subtracting the mass of the empty cylinder from the mass of the filled cylinder.

  • Calculate the density using the formula: Density = Mass / Volume.[5][6]

Viscosity is a measure of a fluid's resistance to flow.

• Apparatus: Ostwald viscometer, water bath, stopwatch, and a reference liquid with known viscosity (e.g., water).

• Procedure:

  • Clean and dry the Ostwald viscometer thoroughly.

  • Introduce a precise volume of 1-tetradecene into the larger bulb of the viscometer.

  • Place the viscometer in a constant temperature water bath until the sample reaches thermal equilibrium.

  • Using a pipette bulb, draw the liquid up through the capillary tube into the smaller bulb, above the upper calibration mark.

  • Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower calibration mark.

  • Repeat the measurement several times and calculate the average flow time.

  • Perform the same procedure with a reference liquid of known viscosity and density at the same temperature.

  • Calculate the viscosity of 1-tetradecene using the following equation: η₁ = (ρ₁ * t₁) / (ρ₂ * t₂) * η₂, where η is the viscosity, ρ is the density, t is the flow time, and the subscripts 1 and 2 refer to 1-tetradecene and the reference liquid, respectively.[7]

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.

• Apparatus: Pensky-Martens closed cup tester, which includes a sample cup with a lid, a stirrer, a thermometer, and an ignition source.

• Procedure:

  • Pour the 1-tetradecene sample into the test cup up to the marked filling line.

  • Close the lid and place the cup into the heating apparatus.

  • Insert the thermometer and begin stirring at a specified rate.

  • Heat the sample at a slow, constant rate.

  • At regular temperature intervals, apply the ignition source (a small flame) by dipping it into the vapor space of the cup for a short duration.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a brief flash.[1][8]

Chemical Properties and Reactivity

As an alkene, 1-tetradecene's chemistry is dominated by the reactivity of its carbon-carbon double bond. It undergoes typical electrophilic addition reactions and can also participate in polymerization.

General Reactivity

• Oxidation: 1-Tetradecene can react vigorously with strong oxidizing agents.

• Reduction: It can react exothermically with reducing agents to release hydrogen gas.

• Polymerization: In the presence of certain catalysts, such as acids or initiators, 1-tetradecene can undergo exothermic addition polymerization.

• Stability: The compound is stable under normal storage and handling conditions.[4][9]

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum of 1-tetradecene shows characteristic signals for the vinyl protons and the long alkyl chain.

• ¹³C NMR: The carbon NMR spectrum displays distinct peaks for the two sp² hybridized carbons of the double bond and the sp³ hybridized carbons of the alkyl chain.

• Mass Spectrometry: The mass spectrum of 1-tetradecene exhibits a molecular ion peak and a fragmentation pattern typical of a long-chain alkene.

• Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for C-H stretching and bending vibrations of the vinyl group and the alkyl chain, as well as a C=C stretching vibration.

Visualizations

Experimental Workflow: Density Determination

Caption: Workflow for determining the density of 1-tetradecene.

Reaction Pathway: Hydroformylation of 1-Tetradecene

References

• 1. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 2. phillysim.org [phillysim.org]
• 3. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. wjec.co.uk [wjec.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. youtube.com [youtube.com]
• 9. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Tetradecene (CAS Number: 1120-36-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecene, an alpha-olefin with the chemical formula C14H28, is a linear hydrocarbon featuring a terminal double bond. This versatile molecule serves as a crucial building block in a wide array of chemical syntheses, ranging from the production of polymers and surfactants to its emergence as a compound of interest in biological and pharmaceutical research. Its well-defined structure and reactivity make it an ideal substrate for catalytic processes and a valuable component in the development of novel materials and potential therapeutic agents. This technical guide provides a comprehensive overview of the chemical and physical properties, key experimental protocols, and biological significance of 1-Tetradecene.

Chemical and Physical Properties

1-Tetradecene is a colorless liquid with a mild, pleasant odor.[1] It is characterized by its long aliphatic chain and the presence of a reactive terminal double bond, which dictates its chemical behavior. Key physical and chemical properties are summarized in the tables below.

General and Physical Properties

Property	Value	Reference
Molecular Formula	C14H28	[1]
Molecular Weight	196.37 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Mild, pleasant	[1]
Density	0.775 g/mL at 25 °C
Boiling Point	251 °C
Melting Point	-13 to -11 °C
Flash Point	110 °C (230 °F)	[2]
Autoignition Temperature	235 °C (455 °F)	[3]
Vapor Pressure	< 0.10 kPa at 65 °C	[2]
Vapor Density	6.8 (vs air)
Solubility	Insoluble in water; Soluble in hydrocarbon solvents, ethanol, ether, and benzene.	[1][2]
Refractive Index	1.436 at 20 °C
Kinematic Viscosity	2.61 cSt at 20 °C	[2]

Toxicological Data

Test	Species	Route	Value	Reference
LD50	Rat	Oral	> 5,000 mg/kg	[2]
LD50	Rabbit	Dermal	> 2,020 mg/kg	[2]
LC50	Rat	Inhalation	> 5 mg/L (4 h)	[2]

Spectral Data

Spectroscopy	Data Highlights	Reference
¹H NMR	Shows characteristic peaks for terminal vinyl protons and the long alkyl chain.	[1][4]
¹³C NMR	Displays distinct signals for the sp² carbons of the double bond and the sp³ carbons of the alkyl chain.	[1][5]
Mass Spectrometry (MS)	The mass spectrum exhibits a molecular ion peak and a fragmentation pattern typical of a long-chain alkene.	[1][6]
Infrared (IR) Spectroscopy	The IR spectrum shows characteristic absorption bands for C=C stretching and =C-H bending of the terminal alkene.	[1][7]

Experimental Protocols

The reactivity of the terminal double bond in 1-tetradecene makes it a valuable starting material for a variety of chemical transformations. Below are detailed methodologies for key experiments involving this alpha-olefin.

Ziegler-Natta Polymerization of 1-Tetradecene

This protocol describes the synthesis of poly(1-tetradecene), a polymer with potential applications in materials science. The procedure utilizes a classic heterogeneous Ziegler-Natta catalyst.

Materials:

• 1-Tetradecene (purified by passing through activated alumina)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminium (Al(C₂H₅)₃)

• Anhydrous heptane (as solvent)

• Methanol

• Hydrochloric acid

• Nitrogen gas (high purity)

Procedure:

• Catalyst Preparation: In a nitrogen-purged Schlenk flask, suspend a catalytic amount of magnesium chloride (MgCl₂) in anhydrous heptane. Add a solution of TiCl₄ in heptane dropwise with stirring. The mixture is aged at a controlled temperature (e.g., 65 °C) for a specified period to form the solid catalyst component.

• Polymerization: To a nitrogen-purged reactor equipped with a mechanical stirrer and temperature control, add anhydrous heptane. Introduce a solution of the cocatalyst, triethylaluminium, in heptane. Add the solid catalyst component prepared in the previous step.

• Heat the reactor to the desired polymerization temperature (e.g., 70 °C).

• Inject the purified 1-tetradecene into the reactor.

• Maintain the reaction under a positive pressure of nitrogen and with vigorous stirring for the desired reaction time (e.g., 2-4 hours).

• Termination and Work-up: Quench the polymerization by adding a mixture of methanol and hydrochloric acid. This will deactivate the catalyst and precipitate the polymer.

• Filter the polymer and wash it extensively with methanol to remove catalyst residues.

• Dry the resulting poly(1-tetradecene) in a vacuum oven at a moderate temperature (e.g., 60 °C) until a constant weight is achieved.

Synthesis of 2-Tetradecanone via Wacker-Tsuji Oxidation

This protocol outlines the selective oxidation of the terminal alkene of 1-tetradecene to a methyl ketone, 2-tetradecanone, using a palladium-based catalyst system.

Materials:

• 1-Tetradecene

• Palladium(II) chloride (PdCl₂)

• Copper(I) chloride (CuCl)

• N,N-Dimethylformamide (DMF)

• Water

• Oxygen or air

• Dichloromethane

• Magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and an oxygen balloon, dissolve PdCl₂ and CuCl in a mixture of DMF and water.

• Add 1-tetradecene to the catalyst solution.

• Stir the reaction mixture vigorously under an oxygen atmosphere at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-tetradecanone.

Visualizations of Experimental Workflows

Ziegler-Natta Polymerization Workflow

Caption: Workflow for the Ziegler-Natta polymerization of 1-tetradecene.

Multi-step Synthesis Involving a Johnson-Claisen Rearrangement

The following diagram illustrates a plausible synthetic route towards (+)-nephrosterinic acid, a natural product, utilizing 1-tetradecene as a precursor for the aliphatic side chain. This workflow highlights a key Johnson-Claisen rearrangement.

Caption: Synthetic pathway towards (+)-nephrosterinic acid from 1-tetradecene.

Biological Significance and Applications in Drug Development

Recent studies have highlighted the potential biological activities of 1-tetradecene, making it a molecule of interest for drug development professionals.

Antimicrobial and Anti-tuberculosis Activity

1-Tetradecene has been identified as a bioactive compound with antimicrobial properties. It has shown inhibitory effects against various bacteria and fungi. Of particular significance is its reported anti-tuberculosis activity. While the precise mechanism of action is still under investigation, it is hypothesized that its lipophilic nature may facilitate disruption of the complex, lipid-rich cell wall of Mycobacterium tuberculosis. This area of research is promising for the development of new therapeutic strategies against drug-resistant strains of tuberculosis.

Role as a Solvent and Building Block in Pharmaceuticals

Beyond its intrinsic biological activity, 1-tetradecene is utilized in the pharmaceutical industry as a solvent for certain drug formulations, aiding in the solubility and bioavailability of active pharmaceutical ingredients. Its chemical reactivity also makes it a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications.

Safety and Handling

1-Tetradecene is a combustible liquid and should be handled with appropriate safety precautions.[2] It is an aspiration hazard; if swallowed, it can enter the lungs and cause severe damage.[2] Repeated exposure may cause skin dryness or cracking.[8] It is recommended to use personal protective equipment, including safety glasses, gloves, and a lab coat, when handling this chemical. It should be stored in a cool, well-ventilated area away from strong oxidizing agents.[2]

Conclusion

1-Tetradecene is a versatile and valuable chemical with a broad range of applications, from polymer science to pharmaceutical research. Its well-defined physical and chemical properties, coupled with its diverse reactivity, make it a key substrate for numerous synthetic transformations. The emerging evidence of its biological activity, particularly its anti-tuberculosis potential, opens up new avenues for its investigation in the field of drug development. This technical guide provides a solid foundation of data and experimental protocols to aid researchers and scientists in their work with this important alpha-olefin.

References

• 1. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cpchem.com [cpchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 1-TETRADECENE(1120-36-1) 1H NMR spectrum [chemicalbook.com]
• 5. 1-TETRADECENE | 1120-36-1 [chemicalbook.com]
• 6. 1-Tetradecene [webbook.nist.gov]
• 7. 1-Tetradecene [webbook.nist.gov]
• 8. fishersci.com [fishersci.com]

1-Tetradecene molecular weight and formula

This guide provides an in-depth overview of the fundamental physicochemical properties of 1-tetradecene, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

1-Tetradecene is an unbranched alkene with the chemical formula C14H28.[1][2][3] It is characterized by a fourteen-carbon chain with a single double bond at the primary position.[1] The linear formula for 1-tetradecene is CH3(CH2)11CH=CH2.[1]

A comprehensive summary of its molecular properties is presented in the table below.

Property	Value	Source
Molecular Formula	C14H28	[1][2][3]
Linear Formula	CH3(CH2)11CH=CH2	[1]
Molecular Weight	196.37 g/mol	[1][3]
Molecular Weight (NIST)	196.3721	[2]

Experimental Protocols

Detailed experimental methodologies for determining the physicochemical properties of alkenes like 1-tetradecene are well-established in the scientific literature. Key experimental techniques would include:

• Mass Spectrometry (MS): To determine the molecular weight, high-resolution mass spectrometry is employed. The substance is ionized, and the mass-to-charge ratio of the resulting ions is measured, allowing for the precise determination of the molecular mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to elucidate the chemical structure. The chemical shifts, coupling constants, and integration of the signals provide detailed information about the connectivity of atoms and the position of the double bond.

• Gas Chromatography (GC): The purity of 1-tetradecene can be assessed using gas chromatography. The retention time of the compound is compared to that of a known standard.

Visualizing Molecular Relationships

The following diagram illustrates the logical relationship between the common name, chemical formula, and molecular weight of 1-tetradecene.

Core properties of 1-Tetradecene.

References

• 1. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Tetradecene [webbook.nist.gov]
• 3. 1-TETRADECENE | 1120-36-1 [chemicalbook.com]

An In-depth Technical Guide to the Synthesis of 1-Tetradecene via Ethylene Oligomerization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-tetradecene, a crucial linear alpha-olefin, through the catalytic oligomerization of ethylene. The document details the core catalytic systems, reaction mechanisms, experimental protocols, and key process parameters that influence the yield and selectivity of 1-tetradecene.

Introduction to 1-Tetradecene and its Significance

1-Tetradecene is a C14 alpha-olefin with the chemical formula C₁₄H₂₈.[1][2] Its terminal double bond makes it a highly reactive and versatile chemical intermediate.[1] This reactivity is leveraged in a multitude of industrial applications, including the production of surfactants, detergents, synthetic lubricants (polyalphaolefins or PAOs), plasticizers, and as a comonomer in the production of polymers like linear low-density polyethylene (LLDPE).[1][3] In the context of drug development, long-chain alpha-olefins and their derivatives can be utilized in the synthesis of complex organic molecules and as components of drug delivery systems. The controlled and selective synthesis of 1-tetradecene is therefore of significant industrial and scientific interest.

Catalytic Systems for Ethylene Oligomerization

The selective oligomerization of ethylene to produce linear alpha-olefins (LAOs), including 1-tetradecene, is predominantly achieved through the use of transition metal-based catalysts. These can be broadly categorized into homogeneous and heterogeneous systems. The choice of catalyst is critical as it dictates the activity, selectivity, and the distribution of the resulting olefin products.

2.1. Homogeneous Catalysis

Homogeneous catalysts are soluble in the reaction medium, offering high activity and selectivity. Key examples include:

• Nickel-based Catalysts: The Shell Higher Olefin Process (SHOP) is a well-established industrial process that utilizes a nickel-phosphine complex.[4] These catalysts typically produce a broad distribution of LAOs following the Schulz-Flory distribution.[4]

• Chromium-based Catalysts: Chromium catalysts, often employing PNP (phosphine-amine-phosphine) or other multidentate ligands, have demonstrated high activity and selectivity for specific oligomers, particularly 1-hexene and 1-octene.[5][6] While not specifically targeting 1-tetradecene, the principles of ligand design can be adapted to shift selectivity towards higher alpha-olefins.

• Zirconium and Titanium-based Catalysts: Early transition metals like zirconium and titanium have also been explored for ethylene oligomerization.[7] For instance, a soluble alkyl aluminum chloride-titanium tetrachloride catalyst system has been described for producing linear alpha-olefins.[7][8]

2.2. Heterogeneous Catalysis

Heterogeneous catalysts offer advantages in terms of catalyst separation and recycling. Common systems include:

• Nickel-aluminosilicates: These are considered promising heterogeneous catalysts for ethylene oligomerization.[9] The acidic sites on the silica-alumina support can influence the product distribution, sometimes favoring the formation of longer-chain olefins.[10]

• Supported Metal Catalysts: Transition metals like cobalt and nickel can be supported on various materials such as carbon, zeolites, or metal-organic frameworks (MOFs).[11][12] For example, cobalt oxide on a carbon catalyst has been shown to produce a range of linear olefins.[12]

• α-Diiminenickel(II) Complexes Immobilized on Mica: Heterogeneous catalysts prepared by immobilizing α-diiminenickel(II) complexes in the interlayer of fluorotetrasilicic mica have been shown to produce a mixture of oligomers and polyethylene.[13]

Reaction Mechanisms

The oligomerization of ethylene to linear alpha-olefins is generally understood to proceed via two primary mechanisms:

3.1. Cossee-Arlman Mechanism

This is the most widely accepted mechanism for Ziegler-Natta and many other transition metal-catalyzed olefin polymerizations and oligomerizations.[11] The key steps involve:

• Coordination of an ethylene monomer to a vacant site on the metal center.

• Insertion of the coordinated ethylene into the metal-alkyl bond, leading to chain growth.

• Chain termination, which for oligomerization, is typically β-hydride elimination. This step releases the alpha-olefin and regenerates a metal-hydride species, which can then start a new catalytic cycle.[11]

The products from a process following the Cossee-Arlman mechanism typically exhibit a Schulz-Flory or Poisson distribution.[11]

Figure 1: The Cossee-Arlman mechanism for ethylene oligomerization.

3.2. Metallacyclic Mechanism

This mechanism is often invoked to explain the high selectivity of certain chromium-based catalysts for 1-hexene and 1-octene. It involves the oxidative coupling of two or more ethylene molecules at the metal center to form a metallacyclic intermediate. Subsequent reductive elimination from this metallacycle releases the specific alpha-olefin. While this mechanism is highly selective for shorter oligomers, modifications to the catalyst system could potentially favor the formation of larger metallacycles, leading to longer-chain alpha-olefins.

Experimental Protocols

The following is a generalized experimental protocol for ethylene oligomerization, synthesized from various literature sources. Specific conditions will vary depending on the catalyst system employed.

4.1. Catalyst Preparation (General Example for a Homogeneous System)

• Ligand Synthesis: Synthesize the desired organic ligand (e.g., a phosphine or a diimine ligand) according to established literature procedures.

• Complex Formation: In an inert atmosphere (e.g., in a glovebox), dissolve the ligand and the transition metal precursor (e.g., NiCl₂, Cr(acac)₃) in a suitable anhydrous solvent (e.g., toluene, dichloromethane).

• Stirring and Isolation: Stir the mixture at a specified temperature for a set period to allow for complex formation.

• Purification: Isolate the resulting metal-ligand complex by filtration or removal of the solvent under vacuum. The product may be further purified by recrystallization.

4.2. Ethylene Oligomerization Reaction

Figure 2: A generalized experimental workflow for ethylene oligomerization.

• Reactor Setup: A high-pressure autoclave reactor (e.g., Parr reactor) is typically used. The reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• Solvent and Cocatalyst Addition: Anhydrous solvent (e.g., toluene, heptane) is added to the reactor. If required, a cocatalyst or activator, such as methylaluminoxane (MAO) or other alkylaluminum compounds (e.g., triethylaluminum), is injected.

• Catalyst Injection: The catalyst, often as a slurry in the reaction solvent, is injected into the reactor.

• Reaction Conditions: The reactor is sealed and pressurized with ethylene to the desired pressure. The reaction mixture is then heated to the target temperature and stirred for the specified duration. Constant ethylene pressure is typically maintained throughout the reaction.

• Quenching: After the reaction time has elapsed, the reactor is cooled, and the ethylene pressure is carefully vented. The reaction is then quenched by the addition of a protic solvent, such as ethanol.

• Product Isolation and Analysis: The reaction mixture is analyzed to determine the product distribution. This is typically done using gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS). For quantitative analysis, an internal standard is often used. The liquid products are separated from any solid polymer by filtration. The different olefin fractions can then be separated by distillation.

Quantitative Data on Ethylene Oligomerization

The following tables summarize quantitative data from various catalytic systems for ethylene oligomerization. The data is presented to allow for easy comparison of catalyst performance.

Table 1: Performance of Various Catalytic Systems in Ethylene Oligomerization

Catalyst System	Cocatalyst	Temp. (°C)	Pressure (bar)	Activity ( kg/g-cat ·h)	Selectivity for C₁₀₊ Olefins (%)	Reference
Cr/PCCP	MAO	-	-	1530	28.4 (for C₁₀)	[5]
Ni-ZIF-8 (0.4 wt%)	MAO	25	-	-	-	[11]
Ni-UiO-67-bpy₁₁%	None	250	26	0.85	-	[11]
Ni/Si-Al (7.7, RT)	None	80-240	35	-	High	[10]
L3/Ni²⁺-Mica	TEA	50	7	0.101	-	[13]

Note: Direct selectivity for 1-tetradecene (C₁₄) is not always reported; C₁₀₊ is often given as a fraction.

Table 2: Influence of Reaction Temperature on a Cr-based Catalytic System

Entry	Temperature (°C)	Activity ( kg/(g ·h))	1-Hexene Selectivity (%)	1-Octene Selectivity (%)	Reference
1	20	2150.4	25.4	55.2	[6]
2	30	2876.1	24.3	58.9	[6]
3	40	3262.4	23.5	60.6	[6]
4	50	2543.2	22.1	57.3	[6]
5	60	1897.5	20.8	53.4	[6]

This table illustrates how temperature can be optimized to maximize catalyst activity and influence product selectivity.

Conclusion

The synthesis of 1-tetradecene from ethylene oligomerization is a highly developed field, with a range of catalytic systems available to researchers. The choice between homogeneous and heterogeneous catalysts depends on the desired product distribution, activity, and process considerations such as catalyst recyclability. The Cossee-Arlman mechanism provides a robust framework for understanding the formation of linear alpha-olefins, and the product distribution can often be modeled using the Schulz-Flory equation. By carefully controlling reaction parameters such as temperature, pressure, and catalyst/cocatalyst composition, it is possible to influence the selectivity towards higher alpha-olefins, including the desired 1-tetradecene. Further research into ligand design and catalyst support interactions will continue to drive the development of more selective and efficient catalysts for the production of this important chemical intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cpchem.com [cpchem.com]
• 4. uni-ulm.de [uni-ulm.de]
• 5. Effect of an additional donor on decene formation in ethylene oligomerization catalyzed by a Cr/PCCP system: a combined experimental and DFT study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Chromium Catalysts for Selective Ethylene Oligomerization Featuring Binuclear PNP Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linear Alpha-Olefins by Catalytic Oligomerization of Ethylene | Semantic Scholar [semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Nickel-aluminosilicate catalysts for ethylene oligomerization: recent scientific progress - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

Navigating the Solubility Landscape of 1-Tetradecene in Organic Solvents: A Technical Guide

For researchers, scientists, and professionals in drug development, understanding the solubility of non-polar compounds like 1-tetradecene is a critical parameter in process design, formulation, and chemical synthesis. This in-depth technical guide provides a comprehensive overview of the solubility of 1-tetradecene in various organic solvents, detailed experimental protocols for its quantitative determination, and logical workflows to guide solvent selection.

Core Concepts in 1-Tetradecene Solubility

1-Tetradecene, a long-chain alpha-olefin, is a non-polar hydrocarbon. Its solubility is primarily governed by the principle of "like dissolves like." This means it will exhibit higher solubility in non-polar or weakly polar organic solvents and will be practically insoluble in highly polar solvents like water. The intermolecular forces at play are predominantly weak van der Waals forces (specifically, London dispersion forces).

Qualitative Solubility Profile

Based on available data and chemical principles, the expected solubility of 1-tetradecene in various classes of organic solvents is summarized below. It is generally soluble in hydrocarbon solvents, as well as other non-polar and weakly polar organic solvents such as ethanol, diethyl ether, and benzene.[1][2]

Table 1: Qualitative Solubility of 1-Tetradecene in Common Organic Solvents

Solvent Class	Representative Solvents	Expected Solubility
Alkanes	Hexane, Heptane	High
Aromatic Hydrocarbons	Toluene, Benzene	High[1]
Chlorinated Hydrocarbons	Chloroform, Dichloromethane	High
Ethers	Diethyl Ether	High[1]
Alcohols	Ethanol, Methanol	Moderate to High[1]
Ketones	Acetone	Moderate
Esters	Ethyl Acetate	Moderate
Polar Aprotic Solvents	Dimethylformamide (DMF)	Low
Polar Protic Solvents	Water	Insoluble[2][3]

Experimental Determination of Solubility

To obtain precise, quantitative solubility data, experimental determination is essential. The following are detailed protocols for commonly employed methods for determining the solubility of a liquid analyte like 1-tetradecene in an organic solvent.

Gravimetric Method (Shake-Flask)

This is the most common and straightforward method for determining thermodynamic solubility.

Principle: A saturated solution of 1-tetradecene in the chosen solvent is prepared by allowing the system to reach equilibrium. A known volume of the saturated supernatant is then carefully evaporated to dryness, and the mass of the remaining 1-tetradecene is determined.

Detailed Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-tetradecene to a known volume of the selected organic solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The presence of a separate, undissolved phase of 1-tetradecene is crucial to ensure saturation.

  • Agitate the mixture at a constant, controlled temperature using a mechanical shaker or a magnetic stirrer. The equilibration time can vary depending on the solvent and temperature, but a duration of 24 to 72 hours is generally recommended to ensure thermodynamic equilibrium is reached.

• Phase Separation:

  • Once equilibrium is achieved, cease agitation and allow the mixture to stand undisturbed at the same constant temperature for a sufficient period (typically 2-4 hours) to allow for complete phase separation.

  • Carefully withdraw a known volume of the clear supernatant (the solvent saturated with 1-tetradecene) using a calibrated pipette. It is critical to avoid disturbing the undissolved 1-tetradecene layer.

• Solvent Evaporation and Mass Determination:

  • Transfer the collected supernatant to a pre-weighed, clean, and dry container (e.g., an evaporating dish or a beaker).

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher boiling point solvents, a rotary evaporator may be used. Ensure the temperature is kept low enough to prevent any loss of the less volatile 1-tetradecene.

  • Once the solvent is completely removed, place the container with the 1-tetradecene residue in a desiccator to cool to room temperature and to remove any residual moisture.

  • Weigh the container with the 1-tetradecene residue on an analytical balance.

• Calculation of Solubility:

  • The mass of the dissolved 1-tetradecene is the difference between the final mass of the container with the residue and the initial mass of the empty container.

  • Solubility can be expressed in various units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Spectroscopic Method (UV-Vis)

This method is applicable if 1-tetradecene exhibits a chromophore that absorbs in the UV-Vis region and the solvent is transparent in that region. As 1-tetradecene's double bond provides a weak chromophore, this method may be less sensitive than others but can be effective at higher concentrations.

Principle: The concentration of 1-tetradecene in a saturated solution is determined by measuring its absorbance at a specific wavelength and comparing it to a pre-established calibration curve.

Detailed Protocol:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 1-tetradecene of known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 1-tetradecene using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear and adhere to the Beer-Lambert law.

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution of 1-tetradecene in the same solvent as described in the gravimetric method (Section 3.1.1).

  • After reaching equilibrium, carefully withdraw a sample of the supernatant and filter it through a chemically inert syringe filter (e.g., PTFE) to remove any undissolved droplets.

  • Accurately dilute a measured volume of the saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Use the absorbance of the diluted sample and the equation of the calibration curve to determine the concentration of 1-tetradecene in the diluted solution.

  • Calculate the concentration in the original saturated solution by applying the dilution factor.

Chromatographic Method (HPLC)

High-Performance Liquid Chromatography (HPLC) is a highly sensitive and accurate method for determining solubility, especially at low concentrations.

Principle: A saturated solution is prepared and, after appropriate dilution, injected into an HPLC system. The concentration of 1-tetradecene is determined by comparing its peak area to those of known standards.

Detailed Protocol:

• Method Development:

  • Develop a suitable HPLC method for the separation and quantification of 1-tetradecene. This includes selecting an appropriate column (e.g., a C18 reversed-phase column), a mobile phase in which 1-tetradecene is soluble and provides good peak shape, and a detector (e.g., a UV detector set at a low wavelength or a refractive index detector).

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 1-tetradecene of known concentrations in the mobile phase or a solvent compatible with the mobile phase.

  • Inject a fixed volume of each standard solution into the HPLC system and record the corresponding peak areas.

  • Plot a graph of peak area versus concentration to generate a calibration curve.

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution of 1-tetradecene in the target organic solvent as described in the gravimetric method (Section 3.1.1).

  • After equilibration, filter the supernatant through a chemically inert syringe filter.

  • Accurately dilute a known volume of the filtered saturated solution with the mobile phase to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area for 1-tetradecene.

• Calculation of Solubility:

  • Use the peak area of the diluted sample and the equation from the calibration curve to determine the concentration of 1-tetradecene in the diluted solution.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

Logical and Experimental Workflows

To aid in the practical application of this guide, the following diagrams, generated using Graphviz, illustrate key decision-making and experimental processes.

Caption: Logical workflow for selecting a suitable organic solvent for 1-tetradecene.

Caption: Experimental workflow for the gravimetric (shake-flask) method.

Conclusion

While a comprehensive database of quantitative solubility data for 1-tetradecene in all organic solvents is not publicly available, this guide provides the foundational knowledge and practical methodologies for researchers to make informed decisions. The qualitative solubility profile serves as a reliable starting point for solvent screening. For precise applications, the detailed experimental protocols provided herein will enable the generation of accurate quantitative solubility data, ensuring the successful design and implementation of chemical processes involving 1-tetradecene.

References

• 1. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-TETRADECENE | 1120-36-1 [chemicalbook.com]
• 3. qchem.com.qa [qchem.com.qa]

1-Tetradecene: A Comprehensive Health and Safety Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety data for 1-Tetradecene, an alpha-olefin utilized in various industrial and research applications. The following sections detail its physicochemical properties, toxicological profile, and ecological impact, supported by experimental methodologies. A logical workflow for handling spills is also presented.

Core Health and Safety Data

The following tables summarize the key quantitative health and safety data for 1-Tetradecene.

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₁₄H₂₈	[1][2]
Molecular Weight	196.38 g/mol	[1][2]
Appearance	Colorless liquid	[2][3][4]
Odor	Mild, pleasant	[2]
Boiling Point	251.1 °C (484 °F) at 760 mmHg	[1]
Melting Point	-12.9 °C (8.8 °F)	[1]
Flash Point	110 °C (230 °F)	[1][5]
Autoignition Temperature	235 °C (455 °F)	[1][5][6]
Specific Gravity	0.771 at 20 °C (68 °F)	[1]
Vapor Pressure	4.55 mmHg at 104.4 °C (220 °F)	[1]
Solubility	Insoluble in water. Soluble in ethanol, ether, and benzene.	[2]

Toxicological Data

Test	Species	Route	Value	Reference
Acute Oral Toxicity (LD50)	Rat	Oral	> 5,000 mg/kg	[7]
Acute Inhalation Toxicity (LC50)	Rat	Inhalation	> 2,475 mg/m³ (4 hours)	[2]
Acute Dermal Toxicity (LD50)	Rabbit	Dermal	> 10,000 mg/kg
Skin Corrosion/Irritation	Rabbit	Dermal	No skin irritation
Serious Eye Damage/Irritation	Rabbit	Ocular	No eye irritation
Skin Sensitization	Guinea pig	Dermal	Not a sensitizer
Germ Cell Mutagenicity	S. typhimurium	Ames test	Negative	[8]
Carcinogenicity	-	-	Not classified as a carcinogen by IARC, NTP, or OSHA.	[8]
Aspiration Hazard	Human	Ingestion	May be fatal if swallowed and enters airways.	[3][9]

Ecological Data

Test	Species	Duration	Value	Reference
Acute Toxicity to Fish (LC50)	Oncorhynchus mykiss (Rainbow Trout)	96 hours	> 1,000 mg/L	[10]
Acute Toxicity to Daphnia (EC50)	Daphnia magna (Water Flea)	48 hours	> 1,000 mg/L	[7]
Toxicity to Algae (EL50)	Selenastrum capricornutum	96 hours	> 1,000 mg/L	[7][10]
Biodegradability	-	-	Readily biodegradable.	[7][10]
Bioaccumulation	-	-	Bioaccumulation may occur in aquatic organisms.	[4]

Experimental Protocols

The toxicological and ecological data presented above are primarily derived from standardized test guidelines established by the Organisation for Economic Co-operation and Development (OECD). The following are detailed methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Test Guideline 420: Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.[11]

• Principle: The test involves administering the substance in a single dose to a group of animals of a single sex (typically female rats) in a stepwise manner using fixed doses (5, 50, 300, 2000, or 5000 mg/kg).[9] The endpoint is the observation of clear signs of toxicity at a particular dose level, rather than mortality.[11]

• Animal Selection and Preparation: Healthy, young adult rodents (usually rats) are used.[9] The animals are acclimatized to laboratory conditions for at least five days prior to the test.[12] Food is withheld overnight before dosing.[9]

• Sighting Study: A preliminary sighting study is conducted with a single animal per dose step to determine the appropriate starting dose for the main study.[5][11]

• Main Study: A group of five animals of one sex is used for each dose level investigated.[9] The substance is administered by gavage using a stomach tube or a suitable intubation cannula.[9]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[9][11] Key observation times are immediately after dosing and then periodically during the first 24 hours, and daily thereafter.[12]

• Necropsy: At the end of the observation period, all animals are subjected to a gross necropsy.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline is used to determine the health hazards associated with short-term exposure to a substance via inhalation.[1][13]

• Principle: The test involves exposing animals (typically rats) to the test substance as a gas, vapor, or aerosol in a controlled atmosphere for a defined period (usually 4 hours).[1][13] Two main protocols are described: a traditional LC50 protocol and a Concentration x Time (C x T) protocol.[1][14]

• Animal Selection: Healthy young adult rodents are used.

• Exposure Conditions: Animals are exposed in dynamic inhalation exposure chambers that ensure a stable and uniform concentration of the test substance in the air.[13]

• Concentration Levels: In the traditional LC50 protocol, at least three concentrations are used, with the aim of determining the concentration that is lethal to 50% of the test animals.[1] The C x T protocol uses a series of concentrations over multiple time durations.[1]

• Observation: Animals are monitored for signs of toxicity during and after exposure for a period of at least 14 days.[1][14] Body weight is measured before the test and at least weekly thereafter.

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Irritation/Corrosion (OECD Test Guideline 404)

This test assesses the potential of a substance to cause irritation or corrosion to the skin.[2][3][15]

• Principle: A single dose of the test substance is applied to a small area of the skin (approximately 6 cm²) of an experimental animal (typically an albino rabbit).[16][17] The untreated skin of the same animal serves as a control.[15]

• Animal Selection: Healthy young adult albino rabbits are used.

• Procedure: The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a shaved patch of skin and covered with a gauze patch and non-irritating tape.[16] The exposure period is typically 4 hours.[16][17]

• Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[15] The observation period may be extended up to 14 days to assess the reversibility of the effects.[16]

• Scoring: The severity of skin reactions is graded according to a numerical scoring system.

Acute Eye Irritation/Corrosion (OECD Test Guideline 405)

This guideline evaluates the potential of a substance to cause irritation or corrosion to the eyes.[6][18][19]

• Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of an experimental animal (usually an albino rabbit).[18][19] The untreated eye serves as a control.[6]

• Animal Selection: Healthy young adult albino rabbits are used.

• Procedure: A single dose of the test substance is instilled into the eye. The use of topical anesthetics is recommended to minimize pain.[18]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test substance.[18] The degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

• Confirmation: If an irritant effect is observed in the initial test, the response may be confirmed in up to two additional animals.[18]

Fish, Acute Toxicity Test (OECD Test Guideline 203)

This test is designed to determine the acute lethal toxicity of a substance to fish.[20][21][22]

• Principle: Fish are exposed to the test substance in a static or semi-static system for a 96-hour period.[20][23] Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that kills 50% of the fish (LC50) is determined.[20][23]

• Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and Zebrafish (Danio rerio).[22]

• Procedure: A limit test is often performed first at a concentration of 100 mg/L.[24] If mortality occurs, a full dose-response test is conducted with at least five concentrations in a geometric series.[23][24]

• Test Conditions: The test is conducted under controlled conditions of temperature, light, and dissolved oxygen.

• Data Analysis: The LC50 values and their 95% confidence limits are calculated using appropriate statistical methods.[24]

Mandatory Visualization

1-Tetradecene Spill Response Workflow

The following diagram outlines the logical steps for responding to a 1-Tetradecene spill in a laboratory setting.

Caption: Logical workflow for responding to a 1-Tetradecene spill.

References

• 1. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 2. nucro-technics.com [nucro-technics.com]
• 3. testinglab.com [testinglab.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure | PPTX [slideshare.net]
• 6. nucro-technics.com [nucro-technics.com]
• 7. Acute toxicity study for inhalation | PPTX [slideshare.net]
• 8. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]
• 9. oecd.org [oecd.org]
• 10. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 11. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 12. scribd.com [scribd.com]
• 13. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 14. oecd.org [oecd.org]
• 15. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. catalog.labcorp.com [catalog.labcorp.com]
• 20. biotecnologiebt.it [biotecnologiebt.it]
• 21. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 22. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 23. oecd.org [oecd.org]
• 24. eurofins.com.au [eurofins.com.au]

A Technical Guide to the Commercial Grades and Purity of 1-Tetradecene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial grades, purity levels, and analytical methodologies for 1-tetradecene. The information is tailored for professionals in research, scientific, and drug development fields where a thorough understanding of material quality is paramount.

Commercial Grades and Specifications

1-Tetradecene is commercially available in various grades, each defined by its purity and impurity profile. The selection of a specific grade is critical as it directly impacts the outcome of chemical reactions and the quality of the final products. High-purity grades are essential for applications requiring stringent quality control, such as in the synthesis of pharmaceuticals, specialty polymers, and research chemicals.

The following table summarizes the common commercial grades of 1-tetradecene and their typical specifications.

Grade	Purity (%)	Key Characteristics & Typical Applications
Technical Grade	90 - 96	Suitable for general industrial applications such as the production of surfactants, lubricants, and as a chemical intermediate where high purity is not a critical factor.[1][2]
Standard Grade	≥ 97	A versatile grade for a wide range of chemical syntheses, including the production of detergents, plasticizers, and agrochemicals.[3]
High-Purity Grade	≥ 99	Intended for applications demanding low levels of impurities, such as in the manufacturing of specialty polymers, fine chemicals, and as a monomer in polymerization reactions.
Ultra-High Purity / Analytical Standard	> 99.5	Primarily used as a reference standard in analytical chemistry, for research and development purposes, and in the synthesis of high-value compounds where impurity profiles must be meticulously controlled.[1]

Impurity Profile

The impurity profile of 1-tetradecene is largely dependent on the manufacturing process, which typically involves the oligomerization of ethylene using a Ziegler-Natta catalyst. The most common impurities are other alpha-olefins with different carbon chain lengths, internal isomers of tetradecene, and saturated hydrocarbons (paraffins).

Below is a table detailing a typical impurity profile for a commercial C14-C16 alpha-olefin blend, which provides insight into the types of impurities that may be present in 1-tetradecene.

Impurity	Typical Concentration (wt. %)	Significance
C12 Alpha-Olefin	< 1.0	Can influence the properties of resulting polymers and surfactants.
C16 Alpha-Olefin	< 2.0	Affects the molecular weight distribution in polymerization reactions.
C18 and higher Alpha-Olefins	< 0.1	Can act as chain terminators or alter the physical properties of the final product.
Vinylidene (internal olefin)	< 6.0	Less reactive than alpha-olefins, potentially leading to incomplete reactions.
cis- & trans-2-Tetradecene	< 0.34	Isomers with different reactivity that can affect reaction kinetics and product selectivity.
Paraffins	< 0.34	Inert compounds that can accumulate in recycle streams and reduce overall process efficiency.

Source: Based on a representative Certificate of Analysis for a C14-C16 blend.[4]

Analytical Methodologies for Purity Determination

Gas chromatography (GC) is the industry-standard technique for determining the purity of 1-tetradecene and quantifying its impurities. The method separates components of a mixture based on their boiling points and interaction with the stationary phase of the GC column, allowing for precise identification and quantification.

Experimental Protocol: Purity Analysis by Gas Chromatography (GC)

The following is a representative protocol for the analysis of 1-tetradecene purity by GC with a Flame Ionization Detector (FID). This protocol is based on general principles of hydrocarbon analysis and should be optimized and validated for specific laboratory conditions and instrumentation.

Objective: To determine the purity of a 1-tetradecene sample and to identify and quantify impurities.

Instrumentation and Materials:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary Column: e.g., Agilent HP-INNOWax, 60 m x 0.32 mm, 0.5 µm film thickness or equivalent non-polar column.[5]

• Carrier Gas: Helium (high purity)

• Sample: 1-Tetradecene

• Solvent: Hexane or other suitable volatile solvent (high purity)

• Microsyringe for sample injection

GC Parameters:

Parameter	Value
Inlet	Split/Splitless, 100:1 split ratio, 270 °C[5]
Injection Volume	0.5 µL[5]
Carrier Gas Flow	2.1 mL/min (Constant Flow)[5]
Oven Program	Initial: 60 °C, hold for 10 minRamp: 5 °C/min to 150 °C, hold for 10 min[5]
Detector	Flame Ionization Detector (FID), 300 °C[5]

Procedure:

• Sample Preparation: Prepare a dilute solution of the 1-tetradecene sample in the chosen solvent (e.g., 1% v/v).

• Instrument Setup: Set up the GC according to the parameters listed in the table above.

• Injection: Inject the prepared sample into the GC.

• Data Acquisition: Record the chromatogram.

• Data Analysis:

  • Identify the main peak corresponding to 1-tetradecene based on its retention time, which can be confirmed by running a certified reference standard.

  • Identify impurity peaks.

  • Calculate the area of each peak.

  • Determine the percentage purity by dividing the area of the 1-tetradecene peak by the total area of all peaks (excluding the solvent peak) and multiplying by 100.

Purity Calculation:

Percent Purity (%) = (Area of 1-Tetradecene Peak / Total Area of All Peaks) x 100

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in the quality assessment and application of 1-tetradecene, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the purity analysis of 1-Tetradecene by Gas Chromatography.

Caption: Logical workflow for selecting the appropriate commercial grade of 1-Tetradecene.

References

• 1. 1-Tetradecene | 1120-36-1 | TCI AMERICA [tcichemicals.com]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. 1-Tetradecene = 97.0 GC 1120-36-1 [sigmaaldrich.com]
• 4. qchem.com.qa [qchem.com.qa]
• 5. agilent.com [agilent.com]

1-Tetradecene: A Comprehensive Technical Guide to its Natural Sources, Occurrence, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecene is a long-chain alpha-olefin that has garnered interest in various scientific fields due to its presence in natural systems and its potential applications. This technical guide provides an in-depth overview of the natural sources and occurrence of 1-tetradecene, complete with quantitative data, detailed experimental protocols for its extraction and identification, and a visualization of its role in ecological interactions.

Natural Sources and Occurrence

1-Tetradecene has been identified as a volatile organic compound (VOC) in a variety of natural sources, primarily in the plant and insect kingdoms. Its presence is often associated with chemical communication, acting as a semiochemical that mediates interactions between organisms.

Occurrence in Plants

While 1-tetradecene is not a universally common plant volatile, it has been reported in the essential oils and volatile emissions of several plant species. Notably, it has been mentioned in the literature as a constituent of Vanilla madagascariensis and Trigonella foenum-graecum (fenugreek). However, recent detailed analyses of the volatile profiles of these plants have not consistently identified 1-tetradecene, suggesting its presence may be dependent on factors such as genotype, environmental conditions, and analytical methodology.

More significant is the role of 1-tetradecene as a key semiochemical in the interaction between plants and insects. It is a component of the volatile bouquet of various plants that serve as hosts for specific insect species. For instance, it acts as an attractant for certain mirid bugs, guiding them to their host plants for feeding and oviposition.

Quantitative Data on Occurrence

Plant Species	Plant Part	Relative Abundance of Tetradecane (%)
Vitis vinifera	Fruits	1.07 ± 0.06
Pisum sativum	Seedling	0.85 ± 0.04
Zea mays	Fruits	0.76 ± 0.05
Pyrus bretschneideri	Fruits	0.45 ± 0.03
Malus pumila	Fruits	0.43 ± 0.02
Gossypium herbaceum	Buds	0.32 ± 0.02
Gossypium herbaceum	Bolls	0.31 ± 0.01
Gossypium herbaceum	Seedling Leaves	0.28 ± 0.02
Gossypium herbaceum	Leaves on Bolls	0.25 ± 0.01
Gossypium herbaceum	Leaves on Buds	0.23 ± 0.01

Data adapted from a study on host plant recognition by mirid bugs. While this table presents data for tetradecane, 1-tetradecene is also recognized as a significant attractant in these interactions.

Experimental Protocols

The extraction and identification of 1-tetradecene from natural sources typically involve the collection of volatile compounds followed by analysis using gas chromatography-mass spectrometry (GC-MS). Two primary methods for sample preparation are Headspace Solid-Phase Microextraction (HS-SPME) and solvent extraction.

Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Collection

HS-SPME is a solvent-free, sensitive, and versatile technique for extracting volatile and semi-volatile compounds from the headspace of a sample.

Materials:

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (e.g., 20 mL) with PTFE/silicone septa

• Heating block or water bath

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Place a known quantity of the plant material (e.g., 1-5 g of fresh leaves, flowers, or crushed seeds) into a headspace vial.

• Incubation: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 60°C) for a specific equilibration time (e.g., 30 minutes) to allow volatiles to accumulate in the headspace.

• Extraction: Insert the SPME fiber through the septum into the headspace of the vial, ensuring the fiber does not touch the sample. Expose the fiber for a defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

• Desorption and Analysis: Retract the fiber into the needle and immediately insert it into the heated injection port of the GC-MS system. Desorb the trapped analytes onto the GC column by exposing the fiber at a high temperature (e.g., 250°C) for a few minutes.

• GC-MS Analysis: Program the GC oven temperature to separate the compounds. A typical program might be: start at 40°C for 2 minutes, then ramp to 250°C at a rate of 5°C/minute, and hold for 5 minutes. The mass spectrometer is used to identify the separated compounds based on their mass spectra, which are compared to a reference library (e.g., NIST).

Solvent Extraction for Alkenes

Solvent extraction is a classical method used to extract a broader range of compounds, including less volatile ones.

Materials:

• Organic solvents (e.g., hexane, dichloromethane)

• Grinder or mortar and pestle

• Soxhlet apparatus or sonicator

• Rotary evaporator

• Filtration apparatus (e.g., filter paper, Büchner funnel)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Dry the plant material to remove water and then grind it into a fine powder.

• Extraction:

  • Soxhlet Extraction: Place the powdered plant material in a thimble within a Soxhlet extractor and extract with a suitable solvent (e.g., hexane) for several hours.

  • Ultrasonic Extraction: Suspend the powdered plant material in the solvent and place it in an ultrasonic bath for a defined period (e.g., 30-60 minutes).

• Filtration: Filter the extract to remove solid plant debris.

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the solvent.

• Analysis: Dissolve the resulting extract in a small volume of a suitable solvent and inject an aliquot into the GC-MS for analysis, following a similar procedure as described for HS-SPME.

Visualization of Ecological Interactions

1-Tetradecene often functions as a semiochemical, playing a crucial role in the communication between plants and insects. The following diagram, generated using the DOT language, illustrates the logical relationship of an insect being attracted to a host plant through the perception of volatile organic compounds, including 1-tetradecene.

Caption: Logical flow of insect attraction to a host plant mediated by volatile compounds.

Conclusion

1-Tetradecene is a naturally occurring alpha-olefin with a notable presence in the chemical ecology of plant-insect interactions. While its widespread occurrence in high concentrations across numerous plant species is not firmly established, its role as a potent semiochemical is significant for certain insect species. The experimental protocols outlined in this guide provide a robust framework for the extraction and identification of 1-tetradecene from various natural sources. Further research into the quantitative occurrence of this compound in a wider range of organisms and its potential biosynthetic pathways will continue to be of great interest to researchers in natural product chemistry, chemical ecology, and drug development.

An In-depth Technical Guide to the Thermochemical Properties of 1-Tetradecene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties of 1-tetradecene. The information is curated for researchers, scientists, and professionals in drug development who require precise data for modeling, process design, and safety assessments. This document summarizes key quantitative data in structured tables, outlines detailed experimental methodologies for the determination of these properties, and includes a mandatory visualization of a relevant industrial process.

Core Thermochemical Data of 1-Tetradecene

The following tables summarize the essential thermochemical data for 1-tetradecene, compiled from various reputable sources. These values are crucial for understanding the energetic landscape of this alpha-olefin.

Property	Value	Units	Source(s)
Enthalpy of Formation (Gas, 25°C)	-206.70	kJ/mol	[1]
-49.55	kcal/mol	[2]
Enthalpy of Combustion (Liquid, 25°C, constant pressure, gross)	-9779	cal/g	[3]
2206.8 (to H₂O(l) + CO₂(g))	kcal/mol	[2]
2059.5 (to H₂O(g) + CO₂(g))	kcal/mol	[2]
Enthalpy of Vaporization	70.20 (at standard conditions)	kJ/mol	[1]
11.21 (at boiling point)	kcal/mol	[2]
57.1	cal/g	[3]
Enthalpy of Fusion	30.74	kJ/mol	[1]
Standard Gibbs Free Energy of Formation	154.90	kJ/mol	[1]
36.59	kcal/mol	[2]
Entropy of Vaporization (at boiling point)	21.38	Cal/mol-K	[2]

Property	Value	Units	Source(s)
Heat Capacity (Gas, 25°C)	0.3799	cal/gm-mole-°C	[2]
Heat Capacity (Liquid, 25°C)	0.5146	cal/gm-°C	[2]
Ratio of Specific Heats of Vapor (Gas)	1.027	[3]

Experimental Protocols for Thermochemical Analysis

The determination of the thermochemical properties of 1-tetradecene relies on established experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The enthalpy of combustion is determined using a bomb calorimeter, a device designed to measure the heat released during a combustion reaction at constant volume.

Methodology:

• Sample Preparation: A precisely weighed sample of 1-tetradecene (typically 0.5 - 1.0 g) is placed in a sample crucible. A fuse wire of known length and mass is attached to the electrodes of the calorimeter's bomb, with the wire in contact with the sample.

• Bomb Assembly and Pressurization: A small, known amount of water (approximately 1 mL) is added to the bomb to saturate the internal atmosphere, ensuring that any water formed during combustion condenses to a liquid state. The bomb is then sealed and pressurized with pure oxygen to approximately 25-30 atm.

• Calorimeter Setup: The pressurized bomb is submerged in a known volume of water in the calorimeter's insulated vessel. The temperature of the water is monitored with a high-precision thermometer.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals before, during, and after the combustion until a stable final temperature is reached.

• Corrections and Calculations: The gross heat of combustion is calculated from the observed temperature rise and the previously determined heat capacity of the calorimeter system. Corrections are applied for the heat of combustion of the fuse wire and for the formation of nitric acid from residual atmospheric nitrogen. The enthalpy of combustion at constant pressure (ΔHc) can then be calculated from the constant volume energy change (ΔUc).

Determination of Specific Heat Capacity via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.

Methodology:

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using standard reference materials with known melting points and enthalpies of fusion.

• Sample Preparation: A small, accurately weighed sample of 1-tetradecene (typically 5-15 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Experimental Runs: A three-step procedure is typically followed:

  • A baseline scan is performed with empty sample and reference pans.

  • A scan is conducted with a standard material of known specific heat capacity (e.g., sapphire).

  • A scan of the 1-tetradecene sample is performed under the same conditions as the baseline and standard runs.

• Data Analysis: The heat flow as a function of temperature is recorded for each run. The specific heat capacity of the 1-tetradecene sample is calculated by comparing its heat flow curve to that of the standard material and the baseline, taking into account the respective sample masses. The calculation is performed using the following relationship:

  • Cp(sample) = (DSCsample / DSCstd) * (mstd / msample) * Cp(std) where Cp is the specific heat capacity, DSC is the differential heat flow, and m is the mass.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined from the variation of vapor pressure with temperature using the Clausius-Clapeyron equation.

Methodology:

• Vapor Pressure Measurement: The vapor pressure of 1-tetradecene is measured at various temperatures using a static or dynamic method.

• Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation, the slope of this plot is equal to -ΔHvap/R, where R is the ideal gas constant.

• Calculation: The enthalpy of vaporization (ΔHvap) is calculated by multiplying the slope of the ln P vs. 1/T plot by the negative of the ideal gas constant (-R).

Visualization of Industrial Application: Alpha-Olefin Sulfonate (AOS) Production

1-Tetradecene is a key precursor in the production of alpha-olefin sulfonates (AOS), which are widely used as surfactants in detergents and personal care products. The following diagram illustrates the industrial process flow for the production of AOS from 1-tetradecene.

Caption: Production of Alpha-Olefin Sulfonate from 1-Tetradecene.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. homepages.gac.edu [homepages.gac.edu]
• 3. Alpha Olefin Sulfonate Manufacturing Process Explained [accio.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Tetradecene in Ziegler-Natta Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziegler-Natta (Z-N) polymerization is a cornerstone of polyolefin synthesis, enabling the production of polymers with controlled stereochemistry and high linearity.[1] This document provides detailed application notes and protocols for the polymerization of 1-tetradecene, a long-chain alpha-olefin, using both homogeneous and heterogeneous Ziegler-Natta catalyst systems. The resulting poly(1-tetradecene) is a specialty polymer with potential applications in various fields, including as a component in advanced materials and as a hydrophobic matrix in drug delivery systems.

Homogeneous Ziegler-Natta Polymerization of 1-Tetradecene

Homogeneous Z-N catalysts, typically based on metallocene complexes, offer the advantage of producing polymers with narrow molecular weight distributions due to the presence of uniform active sites.[2] A highly effective system for the polymerization of 1-tetradecene involves a titanium-based catalyst activated by a borate cocatalyst in the presence of an organoaluminum compound.

Experimental Protocol: Homogeneous Polymerization

This protocol is adapted from the synthesis of ultrahigh molecular weight poly(1-tetradecene) using a Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)–borate catalyst system.

Materials:

• Monomer: 1-Tetradecene (TD), purified by distillation over CaH₂.

• Catalyst: Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)

• Activator: Trityl tetrakis(pentafluorophenyl)borate, [Ph₃C][B(C₆F₅)₄]

• Cocatalyst/Scavenger: Triisobutylaluminum (AlⁱBu₃) and Tri(n-octyl)aluminum (Al(n-C₈H₁₇)₃)

• Solvent: n-Hexane, purified by passing through a column of activated alumina and molecular sieves.

• Quenching Solution: Acidified methanol (5% HCl).

• Precipitation Solvent: Methanol.

• Inert gas supply (Argon or Nitrogen).

Procedure:

• Reactor Setup: A flame-dried Schlenk flask equipped with a magnetic stir bar is placed under an inert atmosphere.

• Solvent and Monomer Addition: 60 mL of n-hexane and 20 mL of 1-tetradecene are added to the flask. The solution is cooled to -30 °C in a cryostat.

• Cocatalyst Addition: The desired amount of the aluminum cocatalyst (e.g., a specific molar ratio of AlⁱBu₃/Al(n-C₈H₁₇)₃) is added to the reactor and stirred for 10 minutes to scavenge impurities.

• Catalyst and Activator Preparation: In a separate Schlenk tube, the titanium catalyst and the borate activator are dissolved in a small amount of n-hexane.

• Polymerization Initiation: The catalyst/activator solution is then added to the pre-cooled monomer solution to initiate polymerization.

• Polymerization: The reaction is allowed to proceed at -30 °C for a specified time (e.g., 20 minutes).

• Termination: The polymerization is quenched by the addition of acidified methanol.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of methanol.

• Purification: The precipitated polymer is collected by filtration, washed with methanol, and dried in a vacuum oven at 60 °C to a constant weight.

Data Presentation: Homogeneous Polymerization of 1-Tetradecene

The following table summarizes the results of 1-tetradecene polymerization using the Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)–borate catalyst system with varying cocatalyst compositions at -30 °C in n-hexane.

Run	Cocatalyst (Molar Ratio AlⁱBu₃/Al(n-C₈H₁₇)₃)	Polymer Yield (g)	Mn (× 10⁶ g/mol )	Mw/Mn (PDI)
1	100 / 0	0.85	1.02	1.38
2	75 / 25	0.78	0.95	1.35
3	50 / 50	0.71	0.88	1.32
4	25 / 75	0.62	0.81	1.28
5	0 / 100	0.55	0.75	1.25

Data adapted from a study on the polymerization of long-chain alpha-olefins. The use of Al(n-C₈H₁₇)₃ as a scavenger can help in achieving a quasi-living polymerization, leading to lower polydispersity indices (PDI).

Heterogeneous Ziegler-Natta Polymerization of 1-Tetradecene

Heterogeneous Z-N catalysts, typically comprising a titanium halide supported on magnesium chloride (TiCl₄/MgCl₂), are widely used in industrial polyolefin production.[1] These systems are known for their high activity and ability to produce polymers with high molecular weight and stereoregularity.

Experimental Protocol: Heterogeneous Polymerization

This is a general protocol for the polymerization of long-chain alpha-olefins like 1-tetradecene using a heterogeneous TiCl₄/MgCl₂ catalyst.

Materials:

• Monomer: 1-Tetradecene (TD), purified by distillation over CaH₂.

• Catalyst: TiCl₄/MgCl₂ supported catalyst.

• Cocatalyst: Triethylaluminum (AlEt₃) or other suitable organoaluminum compounds.

• Solvent: Toluene or heptane, purified.

• Quenching Solution: Acidified methanol (5% HCl).

• Precipitation Solvent: Methanol.

• Inert gas supply (Argon or Nitrogen).

Procedure:

• Reactor Setup: A jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and inert gas inlet/outlet is thoroughly dried and purged with inert gas.

• Solvent and Monomer Addition: The solvent and 1-tetradecene are charged into the reactor under an inert atmosphere. The reactor is brought to the desired polymerization temperature (e.g., 50-70 °C).

• Cocatalyst Addition: The organoaluminum cocatalyst is added to the reactor and stirred.

• Catalyst Slurry Preparation: In a separate flask, the solid TiCl₄/MgCl₂ catalyst is slurried in a small amount of the polymerization solvent.

• Polymerization Initiation: The catalyst slurry is injected into the reactor to start the polymerization.

• Polymerization: The reaction is maintained at the set temperature for the desired duration. Monomer consumption can be monitored by gas uptake or sampling.

• Termination: The polymerization is terminated by adding the quenching solution.

• Polymer Isolation and Purification: The polymer is precipitated in methanol, filtered, washed, and dried under vacuum.

Data Presentation: Expected Trends in Heterogeneous Polymerization

Parameter Varied	Expected Effect on Polymer Properties
↑ Temperature	↓ Molecular Weight, ↑ Polymerization Rate (up to an optimum)
↑ Al/Ti Molar Ratio	↑ Polymerization Rate (up to an optimum), then ↓; may affect Mw
↑ Monomer Concentration	↑ Polymerization Rate, ↑ Molecular Weight
↑ Hydrogen Concentration	↓ Molecular Weight (acts as a chain transfer agent)
Cocatalyst Type	Affects catalyst activity and polymer properties (e.g., Mw, PDI)

Visualizations

Experimental Workflow

Caption: General workflow for Ziegler-Natta polymerization of 1-tetradecene.

Logical Relationships in Ziegler-Natta Polymerization

Caption: Key parameters influencing poly(1-tetradecene) properties.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: 1-Tetradecene as a Comonomer in Polyethylene Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of α-olefins as comonomers in the synthesis of polyethylene is a fundamental strategy for tailoring the polymer's physical and mechanical properties. This document focuses on the use of 1-tetradecene, a long-chain α-olefin, in the production of linear low-density polyethylene (LLDPE). The introduction of 1-tetradecene creates short-chain branches along the polyethylene backbone, which disrupts the crystalline structure, leading to materials with modified density, enhanced flexibility, and improved impact strength.[1] These characteristics are highly desirable for a range of applications, from flexible packaging to durable goods.

This application note provides detailed experimental protocols for the copolymerization of ethylene and 1-tetradecene using a metallocene catalyst system, along with procedures for the characterization of the resulting copolymers.

Experimental Protocols

I. Metallocene-Catalyzed Copolymerization of Ethylene and 1-Tetradecene

This protocol describes the synthesis of ethylene/1-tetradecene copolymers using a Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) catalyst with a methylaluminoxane (MAO) cocatalyst in a toluene solvent.[1]

Materials:

• Ethylene (polymerization grade, >99.9% purity)

• 1-Tetradecene (stored over molecular sieves and passed through an alumina column before use)[1]

• Toluene (anhydrous grade, stored over molecular sieves)[1]

• Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) catalyst[1]

• Methylaluminoxane (MAO) cocatalyst (as a toluene solution, e.g., 9.5 wt % Al)[1]

• Methanol

• Hydrochloric acid (10% aqueous solution)

• Nitrogen (high purity)

• Molecular sieves (3A, 4A, 13X)[1]

• Alumina

Equipment:

• Schlenk flask (100 mL) or similar glass reactor

• Magnetic stirrer and stir bar

• Schlenk line or glovebox for inert atmosphere operations

• Temperature-controlled oil bath or heating mantle

• Gas inlet for ethylene

• Syringes for liquid transfer

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Reactor Preparation: A 100 mL Schlenk flask equipped with a magnetic stir bar is dried under vacuum and purged with high-purity nitrogen.

• Solvent and Comonomer Addition: Under a nitrogen atmosphere, add 20 mL of toluene to the flask, followed by the desired amount of 1-tetradecene (e.g., 2.0 mL, 10.2 mmol).[1]

• Cocatalyst and Catalyst Introduction: Add the MAO solution (e.g., 2.0 mmol Al) to the flask and stir the mixture at the desired reaction temperature (e.g., 25 °C or 50 °C). The polymerization is initiated by adding the Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) catalyst (e.g., 2.0 µmol) dissolved in a small amount of toluene.[1]

• Ethylene Polymerization: Start the ethylene feed into the reactor at a constant pressure (e.g., atmospheric pressure). Maintain vigorous stirring to ensure good gas-liquid mixing.

• Reaction Termination: After the desired reaction time (e.g., 10-30 minutes), terminate the polymerization by adding methanol (approximately 5 mL).

• Polymer Precipitation and Purification: Pour the reaction mixture into an excess of methanol containing a small amount of hydrochloric acid to precipitate the polymer.

• Washing and Drying: Collect the polymer by filtration, wash it thoroughly with methanol, and dry it in a vacuum oven at 60 °C to a constant weight.

II. Characterization of Ethylene/1-Tetradecene Copolymers

A. Gel Permeation Chromatography (GPC)

GPC is used to determine the molecular weight (Mn) and molecular weight distribution (Mw/Mn) of the copolymers.

Sample Preparation: [2][3]

• Accurately weigh 5-10 mg of the dry polymer into a vial.[2]

• Add the appropriate volume of a high-boiling point solvent, such as 1,2,4-trichlorobenzene (TCB) or o-dichlorobenzene, to achieve a concentration of 1-2 mg/mL.[3][4]

• Heat the mixture with gentle stirring to a high temperature (e.g., 140-160 °C) until the polymer is completely dissolved.[1][4]

• Filter the hot solution through a suitable high-temperature filter (e.g., 0.45 µm PTFE) to remove any particulates before injection.[2]

Instrumentation and Conditions: [1][4]

• Instrument: High-Temperature GPC system

• Solvent/Mobile Phase: o-dichlorobenzene or 1,2,4-trichlorobenzene (TCB)[1][4]

• Columns: Set of columns suitable for polyolefin analysis at high temperature

• Temperature: 140-160 °C[1][4]

• Detector: Refractive Index (RI) detector

• Calibration: Use polystyrene or polyethylene standards for calibration.

B. Differential Scanning Calorimetry (DSC)

DSC is employed to determine the melting temperature (Tm) and the degree of crystallinity of the copolymers.

Sample Preparation: [5]

• Accurately weigh 5-10 mg of the polymer sample into a standard aluminum DSC pan.[5]

• Seal the pan with a lid using a crimper.[5]

• Prepare an empty, sealed pan to be used as a reference.[5]

Instrumentation and Conditions: [5]

• Instrument: Differential Scanning Calorimeter

• Purge Gas: Nitrogen or Argon

• Heating/Cooling Program:

  • First Heating: Heat from 0 °C to 180 °C at 10 °C/min to erase the thermal history.[5]

  • Hold: Hold at 180 °C for 3-5 minutes.[5]

  • Cooling: Cool from 180 °C to 0 °C at 10 °C/min.[5]

  • Second Heating: Heat from 0 °C to 180 °C at 10 °C/min. The data from this scan is used for analysis.[5]

Data Analysis: [5]

• Melting Temperature (Tm): Determined as the peak temperature of the melting endotherm on the second heating scan.

• Degree of Crystallinity (%Xc): Calculated using the formula: %Xc = (ΔHf / ΔHf°_100) * 100 where ΔHf is the measured enthalpy of fusion from the second heating scan, and ΔHf°_100 is the enthalpy of fusion for 100% crystalline polyethylene (a literature value, typically around 293 J/g).[5]

C. ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR is used to determine the comonomer content and analyze the microstructure of the copolymer.

Sample Preparation: [1][6]

• Dissolve the polymer sample in a suitable deuterated solvent, such as 1,1,2,2-tetrachloroethane-d₂.[1][6]

• The analysis is performed at an elevated temperature (e.g., 110 °C) to ensure the polymer remains in solution and to achieve better spectral resolution.[1][6]

Instrumentation and Data Acquisition: [1][6]

• Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz for ¹H).

• Acquisition Parameters: Use proton decoupling and a sufficient number of scans to obtain a good signal-to-noise ratio. A pulse delay is used to ensure quantitative results.[1][6]

Quantitative Data

The following table summarizes the results from the copolymerization of ethylene and 1-tetradecene under different conditions, as described in the experimental protocol.

Table 1: Copolymerization of Ethylene and 1-Tetradecene with a Metallocene Catalyst

Run	Temp (°C)	1-Tetradecene (mmol)	Time (min)	Polymer Yield (g)	1-Tetradecene Content (mol %)	Mₙ (x 10⁴ g/mol )	Mₙ/Mₙ
1	25	10.2	30	0.90	1.8	15.3	2.12
2	25	20.4	30	0.77	3.5	10.1	2.06
3	25	40.7	10	0.40	6.5	6.4	1.98
4	50	10.2	10	1.05	2.2	10.5	2.15
5	50	20.4	10	1.04	4.1	7.6	2.08
6	50	40.7	10	0.81	7.2	5.1	2.01

Data adapted from Kitphaitun, S., et al., ACS Omega, 2022.[7]

Visualizations

References

• 1. Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Sample Preparation – GPC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Polyalphaolefins (PAOs) from 1-Tetradecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyalphaolefins (PAOs) are synthetic hydrocarbons manufactured by the oligomerization of linear alpha-olefins. They are characterized by their excellent thermal and oxidative stability, high viscosity index, low pour point, and good lubricity, making them ideal for use as high-performance lubricants, hydraulic fluids, and in various other industrial applications. While 1-decene is a commonly used monomer for PAO synthesis, 1-tetradecene offers a route to produce PAOs with specific viscosity and volatility characteristics.[1] This document provides detailed application notes and experimental protocols for the synthesis of PAOs from 1-tetradecene, focusing on metallocene and Ziegler-Natta catalyst systems.

Catalytic Systems for 1-Tetradecene Polymerization

The synthesis of PAOs from 1-tetradecene is typically achieved through catalytic polymerization. The choice of catalyst is crucial as it determines the microstructure, molecular weight, and ultimately the physical properties of the resulting polymer. Two prominent classes of catalysts used for this purpose are Ziegler-Natta catalysts and metallocene catalysts.[2][3]

• Ziegler-Natta Catalysts: These are traditional catalysts for olefin polymerization, typically composed of a transition metal halide (e.g., titanium tetrachloride) and an organoaluminum co-catalyst.[2][3][4] They are known for producing polymers with high molecular weights.

• Metallocene Catalysts: These are single-site catalysts that offer better control over the polymer's molecular weight distribution and microstructure.[5][6][7][8] Metallocene catalysts, often activated by methylaluminoxane (MAO), can be tailored to produce PAOs with specific properties.[5][9]

Experimental Protocols

This section details the experimental procedures for the synthesis of PAOs from 1-tetradecene using different catalyst systems.

Protocol 1: Metallocene-Catalyzed Polymerization of 1-Tetradecene

This protocol is based on the use of a constrained-geometry titanium catalyst, Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃), activated by a borate co-catalyst in the presence of an aluminum alkyl.[10][11][12]

Materials:

• 1-Tetradecene (reagent grade, purified)

• Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃) (catalyst)

• [Ph₃C][B(C₆F₅)₄] (borate co-catalyst)

• Triisobutylaluminum (AlⁱBu₃) (scavenger and co-catalyst)

• Tri(n-octyl)aluminum (Al(n-C₈H₁₇)₃) (co-catalyst)

• Anhydrous n-hexane (solvent)

• Methanol (for quenching)

• Hydrochloric acid (for catalyst residue removal)

• Isopropanol (for washing)

• Nitrogen gas (for inert atmosphere)

Procedure:

• Reactor Setup: All experiments should be performed under an inert nitrogen atmosphere using standard Schlenk techniques or in a glovebox. A jacketed glass reactor equipped with a mechanical stirrer is recommended.

• Monomer and Solvent Preparation: Purify 1-tetradecene by passing it through a column of activated alumina and storing it over molecular sieves. Use anhydrous n-hexane as the solvent.

• Polymerization:

  • In the reactor, add n-hexane and 1-tetradecene.

  • Add the aluminum alkyl co-catalysts (a mixture of AlⁱBu₃ and Al(n-C₈H₁₇)₃).

  • Cool the reactor to the desired temperature (e.g., -30°C).

  • In a separate vessel, dissolve the Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃) catalyst and the borate co-catalyst in toluene to form the active catalyst solution.

  • Inject the catalyst solution into the reactor to initiate polymerization.

  • Maintain the reaction at the set temperature for the desired duration (e.g., 2 hours).

• Quenching and Purification:

  • Quench the reaction by adding methanol.

  • Pour the polymer solution into a larger volume of isopropanol containing a small amount of hydrochloric acid to precipitate the polymer and remove catalyst residues.

  • Filter the polymer and wash it repeatedly with isopropanol.

  • Dry the resulting poly(1-tetradecene) under vacuum at room temperature.

Protocol 2: Ethylene/1-Tetradecene Copolymerization using a Metallocene Catalyst

This protocol describes the synthesis of ethylene-1-tetradecene copolymers using a Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) catalyst with MAO as a co-catalyst.[13][14]

Materials:

• 1-Tetradecene (TD)

• Ethylene gas

• Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) (catalyst)

• Methylaluminoxane (MAO) (co-catalyst)

• Toluene (solvent)

• Hydrochloric acid

• Isopropanol

Procedure:

• Reactor Setup: Use a stainless steel autoclave reactor suitable for pressure reactions.

• Polymerization:

  • In a dry box, charge the reactor with toluene, the desired amount of 1-tetradecene, and MAO.

  • Seal the reactor and introduce ethylene gas at the desired pressure (e.g., 1 atm).

  • Inject a toluene solution of the Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂) catalyst to start the polymerization.

  • Stir the reaction mixture for a specified time (e.g., 6 minutes).

• Work-up:

  • Cool the reactor in an ice bath and vent the unreacted ethylene.

  • Pour the reaction mixture into a solution of isopropanol and hydrochloric acid.

  • Stir to precipitate the copolymer and remove catalyst residues.

  • Wash the obtained polymer with hot isopropanol to remove any unreacted 1-tetradecene.

  • Collect the copolymer by filtration and dry it under vacuum.

Data Presentation

The following tables summarize quantitative data from representative polymerization experiments of 1-tetradecene.

Table 1: Polymerization of 1-Tetradecene with Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)–Borate Catalyst [11]

Run	AlⁱBu₃/Al(n-C₈H₁₇)₃ Ratio	Time (h)	Yield (g)	Mₙ (x 10⁵)	Mₙ/Mₙ
1	100/0	2	1.83	10.2	1.38
2	75/25	2	1.55	7.34	1.22
3	50/50	2	1.25	5.26	1.16
4	25/75	2	0.98	4.12	1.12

Conditions: -30°C, in n-hexane.

Table 2: Ethylene/1-Tetradecene Copolymerization with Cp*TiCl₂(O-2,6-ⁱPr₂-4-SiEt₃C₆H₂)–MAO Catalyst [14]

Run	TD in feed (mol%)	Polymer Yield (g)	TD in copolymer (mol%)	Mₙ (x 10⁴)	Mₙ/Mₙ
1	5.0	0.85	4.2	25.1	2.1
2	10.0	0.76	8.5	22.3	2.3
3	20.0	0.61	17.8	18.9	2.5

Conditions: Toluene solvent, specified reaction time.

Characterization of PAOs from 1-Tetradecene

The synthesized PAOs should be characterized to determine their physical and chemical properties.

• Molecular Weight Determination: Gel permeation chromatography (GPC) is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (Mₙ/Mₙ).

• Structural Analysis: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is employed to elucidate the polymer's microstructure, including the degree of branching and the nature of the end groups.[15]

• Thermal Properties: Differential Scanning Calorimetry (DSC) can be used to determine melting temperatures (Tₘ) and other thermal transitions, which are indicative of the polymer's crystallinity.[14]

• Viscosity Measurement: Kinematic viscosity at different temperatures (e.g., 40°C and 100°C) is a critical parameter for lubricant applications and is measured using a viscometer according to ASTM D445. The Viscosity Index (VI) can be calculated from these measurements.[15]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for PAO synthesis and the general mechanism of Ziegler-Natta polymerization.

Caption: Experimental workflow for the synthesis and characterization of PAOs.

References

• 1. researchgate.net [researchgate.net]
• 2. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 3. britannica.com [britannica.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ac1.hhu.de [ac1.hhu.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pslc.ws [pslc.ws]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Ultrahigh Molecular Weight Polymers with Low PDIs by Polymerizations of 1-Decene, 1-Dodecene, and 1-Tetradecene by Cp*TiMe2(O-2,6-iPr2C6H3)–Borate Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application of 1-Tetradecene in Surfactant Production: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecene, a linear alpha-olefin with the formula C₁₄H₂₈, is a critical precursor in the synthesis of a variety of surfactants. Its long hydrophobic carbon chain and reactive terminal double bond make it an ideal starting material for producing anionic and non-ionic surfactants with a range of desirable properties, including excellent detergency, foaming, and emulsification.[1] This document provides detailed application notes and experimental protocols for the production of three major classes of surfactants from 1-tetradecene: Alpha-Olefin Sulfonates (AOS), Linear Alkylbenzene Sulfonates (LAS), and non-ionic alcohol ethoxylates.

Key Applications of 1-Tetradecene-Derived Surfactants

Surfactants synthesized from 1-tetradecene find widespread use across various industries due to their performance and biodegradability.

• Anionic Surfactants:

  • Alpha-Olefin Sulfonates (AOS): Primarily used in liquid detergents, shampoos, and hand soaps due to their high foaming power, mildness to the skin, and good performance in hard water.[2]

  • Linear Alkylbenzene Sulfonates (LAS): A workhorse surfactant in laundry detergents and household cleaners, valued for its excellent cleaning performance on a variety of soils.[3]

• Non-ionic Surfactants:

  • Alcohol Ethoxylates: Used in a wide range of applications from household cleaning to industrial processes and as emulsifiers in drug delivery systems. Their properties can be tailored by varying the length of the ethoxylate chain.[4][5]

Experimental Protocols

Synthesis of Sodium Alpha-Olefin Sulfonate (AOS) from 1-Tetradecene

This protocol describes the sulfonation of 1-tetradecene using a falling film reactor, followed by neutralization. The resulting product is a mixture of sodium alkene sulfonates and sodium hydroxyalkane sulfonates.[1]

Materials:

• 1-Tetradecene (C₁₄H₂₈)

• Sulfur trioxide (SO₃)

• Sodium hydroxide (NaOH) solution

• Nitrogen gas (for inert atmosphere)

Equipment:

• Falling film reactor

• Neutralization vessel

• Stirrer

• pH meter

• Heating and cooling system

Procedure:

• Sulfonation:

  • Preheat the falling film reactor to the desired reaction temperature.

  • Feed a continuous stream of 1-tetradecene into the top of the reactor.

  • Simultaneously, introduce a stream of gaseous sulfur trioxide diluted with nitrogen into the reactor.

  • The liquid 1-tetradecene flows down the inner wall of the reactor, creating a thin film that reacts with the SO₃ gas.

  • Maintain a controlled temperature throughout the reaction to prevent charring and unwanted side reactions.

  • The resulting sulfonic acid is collected at the bottom of the reactor.

• Neutralization:

  • Transfer the sulfonic acid mixture to a neutralization vessel equipped with a stirrer and cooling system.

  • Slowly add a sodium hydroxide solution to the stirred sulfonic acid, monitoring the pH.

  • Continue adding NaOH until the pH of the solution reaches a neutral range (pH 7-8).

  • Control the temperature during neutralization as the reaction is exothermic.

  • The final product is an aqueous solution of Sodium C14-16 Olefin Sulfonate.

Workflow for the Synthesis of Sodium Alpha-Olefin Sulfonate (AOS):

Synthesis of Sodium Alpha-Olefin Sulfonate (AOS)

Synthesis of Linear Alkylbenzene (LAB) from 1-Tetradecene

This protocol outlines the Friedel-Crafts alkylation of benzene with 1-tetradecene using a Lewis acid catalyst to produce linear alkylbenzene, the precursor to LAS.[6][7]

Materials:

• 1-Tetradecene (C₁₄H₂₈)

• Benzene (C₆H₆)

• Anhydrous Aluminum Chloride (AlCl₃) or other suitable Lewis acid catalyst

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous magnesium sulfate (MgSO₄)

• Inert solvent (e.g., hexane)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Set up a dry three-necked flask with a reflux condenser, a dropping funnel, and a magnetic stirrer under a nitrogen atmosphere.

  • Add anhydrous aluminum chloride to the flask.

  • Add excess benzene to the flask and stir to form a slurry.

• Alkylation:

  • Slowly add 1-tetradecene from the dropping funnel to the stirred benzene-catalyst mixture.

  • Control the rate of addition to maintain a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at a slightly elevated temperature for a specified time to ensure complete reaction.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and slowly pour it over crushed ice and dilute hydrochloric acid to quench the catalyst.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent (excess benzene and hexane, if used) under reduced pressure using a rotary evaporator.

  • The resulting crude product can be further purified by vacuum distillation to obtain pure linear alkylbenzene.

Workflow for the Synthesis of Linear Alkylbenzene (LAB):

Synthesis of Linear Alkylbenzene (LAB)

Synthesis of 1-Tetradecanol Ethoxylate (Non-ionic Surfactant)

This protocol describes the base-catalyzed ethoxylation of 1-tetradecanol. The degree of ethoxylation can be controlled by the stoichiometry of the reactants.[4][8]

Materials:

• 1-Tetradecanol (C₁₄H₃₀O)

• Ethylene oxide (C₂H₄O)

• Potassium hydroxide (KOH) or sodium hydroxide (NaOH) as a catalyst

• Nitrogen gas (for inert atmosphere)

• Acetic acid or phosphoric acid (for neutralization)

Equipment:

• Autoclave or high-pressure reactor

• Stirrer

• Gas inlet and outlet

• Temperature and pressure controllers

Procedure:

• Catalyst Addition and Dehydration:

  • Charge the autoclave with 1-tetradecanol and the potassium hydroxide catalyst.

  • Heat the mixture under a vacuum and with nitrogen sparging to remove any traces of water.

• Ethoxylation:

  • Pressurize the reactor with nitrogen and then heat to the reaction temperature (typically 120-180°C).

  • Introduce a measured amount of ethylene oxide into the reactor at a controlled rate, maintaining the desired pressure.

  • The reaction is exothermic, so cooling is required to maintain a constant temperature.

  • After all the ethylene oxide has been added, allow the reaction to continue for a period to ensure complete consumption of the epoxide.

• Neutralization and Purification:

  • Cool the reactor and vent any unreacted ethylene oxide.

  • Neutralize the catalyst by adding a small amount of acetic acid or phosphoric acid.

  • The resulting product is a mixture of 1-tetradecanol ethoxylates with varying chain lengths. For many applications, this mixture can be used directly. Further purification can be performed if a narrower distribution of ethoxylates is required.

Workflow for the Synthesis of 1-Tetradecanol Ethoxylate:

Synthesis of 1-Tetradecanol Ethoxylate

Quantitative Data on Surfactant Properties

The performance of surfactants is characterized by several key parameters. The following tables summarize typical quantitative data for surfactants derived from C14-C16 alpha-olefins.

Table 1: Physicochemical Properties of C14-16 Alpha-Olefin Sulfonate (AOS)

Property	Value	Reference
Appearance	White to light yellow powder or liquid	[9][10]
Active Matter (%)	35-92%	[9][10]
Critical Micelle Concentration (CMC) (mmol/L)	0.60	[9]
Oral LD₅₀ (rat, mg/kg)	>2000	[11]

Table 2: Performance Characteristics of C14-16 AOS

Performance Metric	Test Method	Result	Reference
Foaming Ability	Ross-Miles	Excellent foam generation and stability	[12][13]
Detergency	Standard soil on fabric	High removal of oily and particulate soils	[2]
Hard Water Stability	Visual	No precipitation in hard water	[2]

Table 3: Properties of C12 Linear Alkylbenzene Sulfonate (LAS)

Property	Value	Reference
Critical Micelle Concentration (CMC) (g/L)	0.1	[3]
Oral LD₅₀ (rat, mg/kg)	1080 - 1980	[3]

Surfactant Interaction with Cellular Signaling Pathways

Surfactants, particularly at concentrations above their critical micelle concentration (CMC), can interact with biological membranes and influence cellular processes. In the context of drug development and toxicology, understanding these interactions is crucial. One such process that can be affected is apoptosis, or programmed cell death.

While specific data on 1-tetradecene-derived surfactants are limited in this area, the mechanism of action of other surfactants, such as surfactin, can provide a representative model. Surfactin has been shown to induce apoptosis in cancer cells through a pathway involving the generation of reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and the modulation of key signaling cascades.

Proposed Signaling Pathway for Surfactant-Induced Apoptosis:

The following diagram illustrates a potential pathway by which a surfactant could induce apoptosis in a target cell.

Surfactant-Induced Apoptosis Signaling Pathway

This pathway highlights how surfactant interaction with the cell membrane can trigger a cascade of intracellular events, including the production of ROS and ER stress, leading to mitochondrial dysfunction and the activation of caspases, which are the executioners of apoptosis. Additionally, signaling pathways like the Mitogen-Activated Protein Kinase (MAPK) pathway can be modulated, further contributing to the apoptotic response.

Conclusion

1-Tetradecene is a versatile and valuable raw material for the production of high-performance anionic and non-ionic surfactants. The protocols and data presented here provide a comprehensive resource for researchers and professionals involved in the synthesis, characterization, and application of these important compounds. Further research into the specific interactions of 1-tetradecene-derived surfactants with biological systems will continue to expand their applications in fields such as drug delivery and personal care.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. cleaninginstitute.org [cleaninginstitute.org]
• 4. Ethoxylation - Wikipedia [en.wikipedia.org]
• 5. databridgemarketresearch.com [databridgemarketresearch.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Sodium C14-16 olefin sulfonate | 68439-57-6 [chemicalbook.com]
• 10. Laundry - CFT [cftbv.nl]
• 11. chemistryconnection.com [chemistryconnection.com]
• 12. uz.psgraw.com [uz.psgraw.com]
• 13. formunova.com [formunova.com]

Application Note: 1-Tetradecene as a Precursor for High-Performance Plasticizer Alcohols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Plasticizers are essential additives used to enhance the flexibility, durability, and processability of polymeric materials, with polyvinyl chloride (PVC) being a primary application.[1][2] Long-chain alcohols are critical precursors in the synthesis of high-molecular-weight ester plasticizers, which are favored for their low volatility and high permanence.[3] 1-Tetradecene, a linear alpha-olefin, serves as an excellent starting material for the production of C15 plasticizer alcohols.[4] The primary industrial route for this transformation is the oxo process, also known as hydroformylation, which involves the conversion of the olefin to an aldehyde, followed by hydrogenation to the corresponding alcohol.[5][6] These C15 alcohols are subsequently esterified, typically with phthalic anhydride, to produce high-performance plasticizer esters.[5] This application note provides detailed protocols for the synthesis of C15 plasticizer alcohols from 1-tetradecene and their subsequent conversion to plasticizer esters.

Experimental Protocols

Part 1: Synthesis of C15 Aldehydes via Hydroformylation of 1-Tetradecene

The hydroformylation of 1-tetradecene is a crucial step in the synthesis of C15 plasticizer alcohols. This process, also known as the oxo synthesis, involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of the olefin in the presence of a catalyst.[6] Both cobalt and rhodium-based catalysts are used industrially, with rhodium catalysts generally exhibiting higher activity and selectivity under milder conditions.[7][8]

Materials:

• 1-Tetradecene (C14H28)

• Synthesis gas (Syngas, 1:1 mixture of CO and H2)

• Rhodium catalyst precursor, e.g., Rh(acac)(CO)2

• Phosphine ligand, e.g., Triphenylphosphine (PPh3)

• Solvent (e.g., Toluene)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and pressure controls.

Protocol: Rhodium-Catalyzed Hydroformylation

• Reactor Preparation: Ensure the autoclave reactor is clean and dry. Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove any air and moisture.

• Charging the Reactor:

  • In a separate flask, prepare the catalyst solution by dissolving the rhodium precursor (e.g., Rh(acac)(CO)2) and the phosphine ligand (e.g., PPh3) in a minimal amount of degassed toluene. The ligand-to-rhodium molar ratio is a critical parameter and should be optimized, but a common starting point is between 4:1 and 10:1.

  • Add the 1-tetradecene and the remaining toluene to the autoclave.

  • Transfer the catalyst solution to the autoclave under an inert atmosphere.

• Reaction Conditions:

  • Seal the reactor and begin stirring.

  • Pressurize the reactor with syngas (CO:H2 = 1:1) to the desired pressure, typically in the range of 15 to 50 bar.[9][10]

  • Heat the reactor to the reaction temperature, generally between 80°C and 140°C.[6][7]

• Reaction Monitoring: Monitor the reaction progress by observing the pressure drop as the syngas is consumed. Samples can be carefully withdrawn at intervals to be analyzed by Gas Chromatography (GC) to determine the conversion of 1-tetradecene and the selectivity to the C15 aldehyde isomers.

• Reaction Quench and Product Isolation:

  • Once the reaction is complete (indicated by the cessation of gas uptake), cool the reactor to room temperature.

  • Carefully vent the excess syngas in a well-ventilated fume hood.

  • The crude product, a mixture of C15 aldehydes, unreacted 1-tetradecene, and catalyst, is collected from the reactor. The solvent can be removed under reduced pressure.

Part 2: Hydrogenation of C15 Aldehydes to C15 Alcohols

The C15 aldehydes produced in the hydroformylation step are converted to the corresponding C15 alcohols through catalytic hydrogenation.[11] This reduction is typically carried out using a heterogeneous catalyst.

Materials:

• Crude C15 aldehyde mixture from Part 1

• Hydrogen (H2) gas

• Hydrogenation catalyst, e.g., Raney Nickel or Palladium on Carbon (Pd/C)[12][13]

• Solvent (e.g., Ethanol or Isopropanol)

• Hydrogenation reactor (e.g., Parr hydrogenator or a high-pressure autoclave)

Protocol: Catalytic Hydrogenation

• Reactor Preparation: Ensure the hydrogenation reactor is clean and dry.

• Charging the Reactor:

  • Add the crude C15 aldehyde mixture and the solvent (e.g., ethanol) to the reactor.

  • Carefully add the hydrogenation catalyst (e.g., Raney Nickel, typically as a slurry, or Pd/C). The catalyst loading is usually between 1-5% by weight of the aldehyde.

• Reaction Conditions:

  • Seal the reactor and purge with nitrogen, followed by hydrogen to remove any air.

  • Pressurize the reactor with hydrogen to the desired pressure, which can range from atmospheric pressure to 50 bar.

  • Heat the reactor to the reaction temperature, typically between 50°C and 150°C, with vigorous stirring.

• Reaction Monitoring: The reaction progress is monitored by the uptake of hydrogen. The reaction is considered complete when hydrogen consumption ceases.

• Product Isolation and Purification:

  • After cooling the reactor and venting the excess hydrogen, the catalyst is removed by filtration. Caution: Raney Nickel and Pd/C can be pyrophoric and should be handled with care, typically kept wet with solvent during filtration.

  • The solvent is removed from the filtrate by rotary evaporation to yield the crude C15 alcohol.

  • The crude alcohol can be purified by vacuum distillation to separate the C15 alcohol from any remaining impurities.[14]

Part 3: Synthesis of C15 Plasticizer Esters

The final step is the esterification of the C15 alcohols with an acid or anhydride, most commonly phthalic anhydride, to produce the plasticizer ester.[15]

Materials:

• Purified C15 alcohol from Part 2

• Phthalic anhydride

• Esterification catalyst, e.g., sulfuric acid, p-toluenesulfonic acid, or a titanium-based catalyst.[14][16]

• Solvent (optional, e.g., Toluene or Xylene for azeotropic removal of water)

• Reaction vessel equipped with a stirrer, thermometer, and a Dean-Stark trap with a condenser.

Protocol: Acid-Catalyzed Esterification

• Charging the Reactor:

  • Charge the C15 alcohol, phthalic anhydride, and the catalyst to the reaction vessel. A slight molar excess of the alcohol (e.g., 2.2:1 alcohol to anhydride ratio) is often used to drive the reaction to completion.[14]

  • If using a solvent for azeotropic water removal, add it at this stage.

• Reaction Conditions:

  • Heat the reaction mixture with stirring. The reaction temperature is typically in the range of 150°C to 230°C.[5][16]

  • Water produced during the esterification is removed azeotropically using the Dean-Stark trap. The reaction is driven to completion by the continuous removal of water.

• Reaction Monitoring: The reaction is monitored by measuring the amount of water collected in the Dean-Stark trap. The reaction is considered complete when water evolution ceases.

• Product Purification:

  • Cool the reaction mixture.

  • Neutralize the acidic catalyst by washing the mixture with an aqueous solution of a weak base, such as 10% sodium carbonate solution.[14]

  • Wash the organic layer with water to remove any remaining salts and base.

  • Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

  • Remove the drying agent by filtration.

  • The excess alcohol and any remaining solvent are removed by vacuum distillation to yield the purified C15 plasticizer ester.[14]

Data Presentation

Table 1: Typical Reaction Parameters for the Synthesis of C15 Plasticizer Alcohols and Esters

Parameter	Hydroformylation	Hydrogenation	Esterification
Starting Material	1-Tetradecene	C15 Aldehyde	C15 Alcohol, Phthalic Anhydride
Catalyst	Rh(acac)(CO)2 / PPh3 or Co2(CO)8	Raney Nickel or Pd/C	H2SO4 or p-TSA
Temperature	80 - 140 °C	50 - 150 °C	150 - 230 °C
Pressure	15 - 50 bar (Syngas)	1 - 50 bar (H2)	Atmospheric
Typical Yield	>90% (Aldehyde)	>95% (Alcohol)	>95% (Ester)
Product Purity	-	>98% (after distillation)	>99% (after purification)

Table 2: Performance Characteristics of C15 Plasticizers in PVC

Property	Unplasticized PVC	PVC with C15 Plasticizer (40 phr)
Glass Transition Temp. (Tg)	~85 °C	20 - 30 °C
Hardness (Shore A)	>100	80 - 90
Tensile Strength (MPa)	~50	15 - 25
Elongation at Break (%)	<10	250 - 350
Migration Resistance	N/A	High

Visualizations

Caption: Synthesis pathway from 1-tetradecene to C15 plasticizer ester.

Caption: Experimental workflow for plasticizer synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN101157615A - Method for producing plasticizer phthalic acid dinonyl - Google Patents [patents.google.com]
• 6. Hydroformylation catalyzed by unmodified cobalt carbonyl under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. repozytorium.biblos.pk.edu.pl [repozytorium.biblos.pk.edu.pl]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. orgosolver.com [orgosolver.com]
• 14. openreviewhub.org [openreviewhub.org]
• 15. How is the esterification of phthalic anhydride carried out? - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 16. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]

Application Notes and Protocols for the Hydroformylation of 1-Tetradecene to Produce Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroformylation, also known as the "oxo process," is a crucial industrial method for the synthesis of aldehydes from alkenes. This atom-economical reaction involves the addition of a formyl group (CHO) and a hydrogen atom across the double bond of an alkene, typically catalyzed by transition metal complexes, most notably those of rhodium and cobalt. The hydroformylation of 1-tetradecene, a long-chain alpha-olefin, yields C15 aldehydes, primarily pentadecanal (the linear product) and 2-methyltetradecanal (the branched product). The ratio of these linear to branched (n/iso) products is a critical parameter, largely influenced by the choice of catalyst, ligands, and reaction conditions.

Linear aldehydes, such as pentadecanal, are valuable intermediates in the production of detergents, lubricants, plasticizers, and fine chemicals. The control of regioselectivity towards the linear aldehyde is, therefore, a key objective in the hydroformylation of alpha-olefins. These application notes provide an overview of the process, quantitative data from studies on long-chain olefins, and a detailed experimental protocol for the hydroformylation of 1-tetradecene.

Data Presentation

The following tables summarize quantitative data from the hydroformylation of long-chain alpha-olefins, which can be considered indicative for the hydroformylation of 1-tetradecene.

Table 1: Rhodium-Catalyzed Hydroformylation of Long-Chain Olefins

Olefin	Catalyst System	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	n/iso Ratio	Yield of Aldehydes (%)	Reference
1-Dodecene	Rh/BiPhePhos	95-115	30	1.5	90-99	>97.5:2.5	-	[1]
1-Dodecene	Rh(acac)(CO)₂ / SulfoXantPhos	95	40	0.75	~20	98:2	-	[2]
1-Dodecene	Rh(acac)(CO)₂ / SulfoXantPhos	95	40	2	~31	98:2	-	[2]
1-Decene	Rh/TPPTS	-	-	-	-	up to 31:1	>99 (chemo­selectivity)
1-Hexene	RhH(CO)(PPh₃)₃	25	1	-	rapid	~20:1	-	[3]

Table 2: Cobalt-Catalyzed Hydroformylation of Alkenes

Olefin	Catalyst System	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	n/iso Ratio	Yield of Aldehydes (%)	Reference
Various	Unmodified Cobalt Carbonyl	140	30	-	-	-	-	[4][5]
Alkenes	Co@C600	140	50	-	-	-	-	[6]

Experimental Protocols

This protocol details a general procedure for the hydroformylation of 1-tetradecene in a laboratory setting using a rhodium-based catalyst.

Materials:

• 1-Tetradecene (C₁₄H₂₈)

• Rhodium(I) acetylacetonate bis(carbonyl) [Rh(acac)(CO)₂]

• Bis(2-diphenylphosphinophenyl)ether (DPEphos) or other suitable phosphine ligand

• Toluene (anhydrous)

• Syngas (CO/H₂ in a 1:1 molar ratio)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller

• Schlenk line and inert gas (Argon or Nitrogen)

• Gas chromatograph (GC) or GC-MS for product analysis

Procedure:

• Catalyst Preparation (in-situ):

  • Under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques), add the rhodium precursor, [Rh(acac)(CO)₂], and the phosphine ligand (e.g., DPEphos) to the autoclave reactor. A typical ligand-to-metal molar ratio is 4:1.

  • Add anhydrous toluene to dissolve the catalyst components.

• Reactor Setup:

  • Seal the autoclave and purge it several times with the inert gas to remove any air.

  • Introduce 1-tetradecene into the reactor. The substrate-to-catalyst molar ratio can range from 1000:1 to 10,000:1.

• Reaction:

  • Pressurize the reactor with syngas (CO/H₂ = 1:1) to the desired pressure (e.g., 20-40 bar).

  • Heat the reactor to the desired temperature (e.g., 100-120 °C) while stirring.

  • Maintain the reaction at the set temperature and pressure for the desired duration (e.g., 2-6 hours). Monitor the pressure, as it will decrease as the syngas is consumed. The reactor can be refilled with syngas as needed to maintain a constant pressure.

• Reaction Quenching and Product Recovery:

  • After the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess syngas in a well-ventilated fume hood.

  • Open the reactor and collect the liquid product mixture.

• Product Analysis:

  • Analyze the product mixture using gas chromatography (GC) or gas chromatography-mass spectrometry (GC-MS) to determine the conversion of 1-tetradecene and the selectivity for the linear (pentadecanal) and branched (2-methyltetradecanal) aldehydes. An internal standard (e.g., dodecane) can be used for quantitative analysis.

  • The regioselectivity (n/iso ratio) is calculated from the relative peak areas of the linear and branched aldehyde isomers.

  • Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to characterize the aldehyde products. The aldehyde proton of the linear isomer typically appears as a triplet around 9.7 ppm in the ¹H NMR spectrum, while the aldehyde proton of the branched isomer appears as a doublet around 9.6 ppm.

Mandatory Visualization

Caption: Experimental workflow for the hydroformylation of 1-tetradecene.

References

• 1. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01807A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Hydroformylation catalyzed by unmodified cobalt carbonyl under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MOF-Derived Cobalt Catalysts for Sustainable Tandem Hydroformylation–Acetalization in Green Solvents: Experimental and DFT Calculations - Green Chemistry (RSC Publishing) [pubs.rsc.org]

The Pivotal Role of 1-Tetradecene in the Synthesis of High-Performance Specialty Lubricants

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Tetradecene, a linear alpha-olefin with the chemical formula C14H28, serves as a critical building block in the synthesis of high-performance specialty lubricants.[1] Its primary application in this field is as a monomer for the production of polyalphaolefins (PAOs), which are Group IV synthetic base oils renowned for their superior performance characteristics compared to conventional mineral oils.[2] These PAOs exhibit an exceptional combination of properties, including a high viscosity index (VI), low pour point, excellent thermal and oxidative stability, and low volatility, making them ideal for demanding applications in automotive, industrial, and aerospace sectors.[2]

The synthesis of specialty lubricants from 1-tetradecene primarily involves a two-step process: catalytic oligomerization of the 1-tetradecene monomer, followed by hydrogenation of the resulting oligomer mixture. The choice of catalyst and reaction conditions during the oligomerization step is crucial in determining the final properties of the lubricant, such as its viscosity, molecular weight distribution, and degree of branching.

This document provides detailed application notes and experimental protocols for the synthesis of specialty lubricants using 1-tetradecene, focusing on two major catalytic systems: Lewis acids and metallocene-based catalysts.

Data Presentation: Performance of 1-Tetradecene-Based Lubricants

The following table summarizes the typical properties of polyalphaolefin (PAO) lubricants synthesized from 1-tetradecene. This data highlights the excellent performance characteristics achievable with this synthetic approach.

Property	Typical Value	Test Method
Kinematic Viscosity @ 100°C (cSt)	3.9 - 4.1	ASTM D445
Kinematic Viscosity @ 40°C (cSt)	16.4 - 17.0	ASTM D445
Viscosity Index (VI)	> 125	ASTM D2270
Pour Point (°C)	< -35	ASTM D97
Flash Point, COC (°C)	> 220	ASTM D92
Noack Volatility (% wt. loss)	< 19	ASTM D5800
Oxidative Stability	High	-

Note: The specific values can vary depending on the precise synthesis protocol and the desired viscosity grade of the final product.

Experimental Protocols

Protocol 1: Lewis Acid Catalyzed Oligomerization of 1-Tetradecene

This protocol describes a general procedure for the oligomerization of 1-tetradecene using a boron trifluoride (BF3) based catalyst, a commonly employed Lewis acid in PAO synthesis.

Materials:

• 1-Tetradecene (high purity, >99%)

• Boron trifluoride (BF3) gas or a complex (e.g., BF3·etherate)

• Co-catalyst/promoter (e.g., a primary alcohol like n-butanol or an ester)

• Anhydrous, inert solvent (e.g., hexane or toluene)

• Quenching agent (e.g., water or a dilute aqueous solution of sodium bicarbonate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Hydrogenation catalyst (e.g., supported nickel or palladium on alumina)

• High-pressure reactor (autoclave) equipped with a stirrer, temperature and pressure controls, and gas inlet/outlet.

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert gas (e.g., nitrogen or argon) to remove any air and moisture.

• Charging the Reactor: Charge the reactor with 1-tetradecene and the inert solvent. The solvent-to-monomer ratio can be varied to control the reaction viscosity and heat dissipation.

• Initiation: Introduce the co-catalyst to the reactor.

• Catalyst Introduction: Slowly introduce the boron trifluoride catalyst into the reactor at a controlled rate while maintaining the desired reaction temperature. The reaction is typically exothermic, and careful temperature control is essential.

• Oligomerization: Maintain the reaction mixture at the desired temperature and pressure for a specified duration. The reaction progress can be monitored by taking samples and analyzing the conversion of 1-tetradecene using techniques like gas chromatography (GC).

• Quenching: Once the desired conversion is achieved, quench the reaction by adding the quenching agent to deactivate the catalyst.

• Work-up:

  • Wash the organic layer with water and then with a dilute sodium bicarbonate solution to remove any residual acid.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent and unreacted monomer by distillation under reduced pressure.

• Hydrogenation:

  • Transfer the resulting oligomer mixture to a high-pressure hydrogenation reactor.

  • Add the hydrogenation catalyst.

  • Pressurize the reactor with hydrogen to the desired pressure.

  • Heat the reactor to the specified temperature and maintain for the required time to ensure complete saturation of the double bonds.

• Purification:

  • Cool the reactor and release the hydrogen pressure.

  • Filter the reaction mixture to remove the hydrogenation catalyst.

  • The resulting product is the final polyalphaolefin lubricant base stock. It can be further fractionated by vacuum distillation to obtain different viscosity grades.

Protocol 2: Metallocene-Catalyzed Oligomerization of 1-Tetradecene

This protocol outlines a general method for the oligomerization of 1-tetradecene using a metallocene catalyst, which often provides better control over the polymer structure and properties.

Materials:

• 1-Tetradecene (high purity, >99%)

• Metallocene catalyst (e.g., a zirconocene complex like Cp2ZrCl2)

• Co-catalyst (e.g., methylaluminoxane - MAO)

• Anhydrous, inert solvent (e.g., toluene)

• Quenching agent (e.g., acidified ethanol)

• Hydrogenation catalyst (e.g., supported palladium on carbon)

• Schlenk line or glovebox for handling air-sensitive reagents.

• Reaction vessel equipped with a stirrer and temperature control.

Procedure:

• Reactor Setup: Set up the reaction vessel under an inert atmosphere using a Schlenk line or inside a glovebox.

• Solvent and Monomer Addition: Add the anhydrous solvent and 1-tetradecene to the reaction vessel.

• Co-catalyst Addition: Carefully add the required amount of methylaluminoxane (MAO) solution to the reactor.

• Catalyst Activation: In a separate Schlenk flask, dissolve the metallocene catalyst in the solvent and add the MAO solution to pre-activate the catalyst.

• Initiation of Polymerization: Transfer the activated catalyst solution to the reaction vessel containing the monomer and co-catalyst to initiate the oligomerization.

• Reaction Control: Maintain the reaction at the desired temperature for the specified time. Monitor the reaction progress by analyzing samples for monomer conversion.

• Termination and Quenching: Terminate the reaction by adding the quenching agent (e.g., acidified ethanol).

• Product Isolation:

  • Precipitate the polymer by adding a non-solvent (e.g., ethanol).

  • Filter and wash the polymer with the non-solvent.

  • Dry the resulting oligomer under vacuum.

• Hydrogenation:

  • Dissolve the unsaturated oligomer in a suitable solvent in a hydrogenation reactor.

  • Add the hydrogenation catalyst.

  • Pressurize with hydrogen and heat to the desired temperature and pressure to achieve complete saturation.

• Final Purification:

  • Filter to remove the catalyst.

  • Remove the solvent under reduced pressure to obtain the final PAO lubricant.

Mandatory Visualizations

Caption: Synthetic workflow for producing specialty lubricants from 1-tetradecene.

Caption: Relationship between synthesis inputs, molecular structure, and lubricant properties.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Tetradecene as a Chemical Intermediate for Detergents

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 1-tetradecene as a key chemical intermediate in the synthesis of anionic surfactants for the detergent industry. The focus is on two primary classes of detergents derived from 1-tetradecene: Alpha-Olefin Sulfonates (AOS) and Linear Alkylbenzene Sulfonates (LAS).

Introduction

1-Tetradecene (C₁₄H₂₈) is a linear alpha-olefin that serves as a versatile building block in the production of biodegradable and effective surfactants.[1] Its linear hydrophobic chain is ideal for creating detergent molecules with excellent cleaning properties. The two main surfactant types synthesized from 1-tetradecene, AOS and LAS, are widely used in a variety of cleaning products, from household laundry detergents to industrial cleaners.[2][3]

Data Presentation

The following tables summarize the key properties and performance characteristics of detergents derived from 1-tetradecene.

Table 1: Physicochemical Properties of 1-Tetradecene and its Detergent Derivatives

Parameter	1-Tetradecene	Sodium C14-16 Olefin Sulfonate (AOS)	Sodium Tetradecylbenzene Sulfonate (LAS)
CAS Number	1120-36-1[4]	68439-57-6[5]	25155-30-0 (general for LAS)
Molecular Formula	C₁₄H₂₈[4]	C₁₄H₂₇NaO₃S (major component)	C₂₀H₃₃NaO₃S
Molecular Weight	196.38 g/mol [4]	~326.4 g/mol	~376.5 g/mol
Appearance	Colorless liquid[6]	White to yellowish powder or aqueous solution[7]	White or light-yellow powder or granules
Solubility in Water	Insoluble[8]	Soluble[9]	Soluble

Table 2: Performance Characteristics of Detergents Derived from 1-Tetradecene

Performance Metric	Sodium C14-16 Olefin Sulfonate (AOS)	Sodium Tetradecylbenzene Sulfonate (LAS)
Typical Application	Liquid detergents, shampoos, hand soaps[10]	Powdered and liquid laundry detergents, household cleaners
Detergency	Excellent, especially on oily soils[11]	Excellent, effective on a wide range of soils
Foaming Properties	High foaming and good foam stability[9]	Moderate to high foaming
Hard Water Tolerance	Excellent	Good
Biodegradability	Readily biodegradable[11]	Readily biodegradable
Critical Micelle Concentration (CMC)	Varies with isomer distribution, generally low	~1.2 mM

Experimental Protocols

I. Synthesis of Sodium C14-16 Olefin Sulfonate (AOS) from 1-Tetradecene

This protocol describes the sulfonation of 1-tetradecene followed by neutralization and hydrolysis to produce sodium C14-16 olefin sulfonate.

Materials:

• 1-Tetradecene (C₁₄H₂₈)

• Sulfur trioxide (SO₃), vaporized and diluted with dry air or nitrogen

• Sodium hydroxide (NaOH) solution (e.g., 10-20% w/v)

• Isopropanol (optional, for solid product)

• Deionized water

Equipment:

• Falling film reactor for sulfonation

• Neutralization-hydrolysis vessel with stirring and temperature control

• pH meter

• Standard laboratory glassware

Procedure:

• Sulfonation:

  • Introduce a continuous thin film of 1-tetradecene into a falling film reactor.

  • Concurrently, feed a stream of vaporized sulfur trioxide diluted with an inert gas (e.g., dry air) into the reactor. The molar ratio of SO₃ to 1-tetradecene is typically maintained between 1.05:1 and 1.15:1.

  • The reaction is highly exothermic; maintain the reaction temperature between 25-35°C using a cooling jacket.

  • The output from the reactor is a viscous, acidic mixture containing alkene sulfonic acids and sultones.

• Aging (Optional):

  • The acidic mixture can be aged for a short period (e.g., 10-20 minutes) to ensure complete sulfonation.

• Neutralization and Hydrolysis:

  • Transfer the sulfonation product to a neutralization vessel containing a stirred solution of sodium hydroxide.

  • Maintain the temperature between 90-100°C to facilitate the hydrolysis of sultones to hydroxyalkane sulfonates and alkene sulfonates.

  • Monitor the pH and maintain it in the alkaline range (pH 8-10) by adding NaOH solution as needed.

  • The hydrolysis step is typically carried out for 1-2 hours.

• Product Isolation:

  • The resulting product is an aqueous solution of sodium C14-16 olefin sulfonate.

  • If a solid product is desired, the neutralization and hydrolysis can be performed in the presence of a solvent like isopropanol, followed by filtration and drying.

Safety Precautions:

• Sulfur trioxide is a highly corrosive and reactive substance. Handle with extreme care in a well-ventilated fume hood.

• The sulfonation reaction is highly exothermic and requires careful temperature control to prevent runaway reactions and charring.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

II. Synthesis of Sodium Tetradecylbenzene Sulfonate (LAS) from 1-Tetradecene

This two-step protocol describes the synthesis of linear alkylbenzene (LAB) via Friedel-Crafts alkylation of benzene with 1-tetradecene, followed by sulfonation and neutralization.

Part A: Friedel-Crafts Alkylation of Benzene with 1-Tetradecene

Materials:

• 1-Tetradecene (C₁₄H₂₈)

• Benzene (C₆H₆)

• Anhydrous aluminum chloride (AlCl₃) or other suitable Friedel-Crafts catalyst (e.g., hydrofluoric acid)

• Inert solvent (e.g., hexane)

• Aqueous hydrochloric acid (HCl) for quenching

• Sodium bicarbonate (NaHCO₃) solution for neutralization

• Anhydrous magnesium sulfate (MgSO₄) for drying

Equipment:

• Three-neck round-bottom flask with a mechanical stirrer, dropping funnel, and condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a dry three-neck flask under an inert atmosphere (e.g., nitrogen), suspend anhydrous aluminum chloride in an excess of benzene.

  • Cool the mixture in an ice bath.

• Alkylation:

  • Slowly add 1-tetradecene to the stirred benzene-catalyst mixture from the dropping funnel.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours until completion (monitor by TLC or GC).

• Work-up:

  • Carefully quench the reaction by slowly adding the mixture to ice-cold aqueous HCl.

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude linear alkylbenzene (LAB).

• Purification:

  • The crude LAB can be purified by vacuum distillation to isolate the tetradecylbenzene isomers.

Part B: Sulfonation and Neutralization of Tetradecylbenzene

Materials:

• Tetradecylbenzene (from Part A)

• Concentrated sulfuric acid (H₂SO₄) or oleum

• Sodium hydroxide (NaOH) solution

Equipment:

• Reaction flask with stirring and temperature control

• Dropping funnel

Procedure:

• Sulfonation:

  • Cool the tetradecylbenzene in an ice bath.

  • Slowly add concentrated sulfuric acid or oleum while maintaining the temperature below 20°C.

  • After the addition, allow the reaction to stir at room temperature until sulfonation is complete.

• Neutralization:

  • Carefully add the acidic mixture to a stirred solution of sodium hydroxide to neutralize the sulfonic acid.

  • The final product is an aqueous solution or slurry of sodium tetradecylbenzene sulfonate.

Safety Precautions:

• Benzene is a known carcinogen and should be handled in a fume hood with appropriate PPE.

• Anhydrous aluminum chloride is corrosive and reacts violently with water.

• Concentrated sulfuric acid and oleum are highly corrosive. Handle with care.

Mandatory Visualizations

Caption: Synthesis pathway for Alpha-Olefin Sulfonate (AOS) from 1-Tetradecene.

Caption: Synthesis pathway for Linear Alkylbenzene Sulfonate (LAS) from 1-Tetradecene.

Caption: A generalized workflow for the synthesis and evaluation of detergents.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Tetradecene | High-Purity Alpha Olefin for Research [benchchem.com]
• 3. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 4. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. level7chemical.com [level7chemical.com]
• 6. researchgate.net [researchgate.net]
• 7. atamankimya.com [atamankimya.com]
• 8. themestizamuse.com [themestizamuse.com]
• 9. Sodium Alpha-Olefin Sulfonate C14-16 AOS 38% Liquid with Low Toxicity - 68439-57-6 and a-Olefin Sulfonate [rawchem2021.en.made-in-china.com]
• 10. cpchem.com [cpchem.com]
• 11. nbinno.com [nbinno.com]

Application Note: Quantitative Analysis of 1-Tetradecene in Mixtures

Abstract

This application note provides detailed methodologies for the accurate quantification of 1-Tetradecene, a linear alpha olefin used in the synthesis of polymers, lubricants, and surfactants.[1] The primary analytical technique discussed is Gas Chromatography coupled with Mass Spectrometry (GC-MS), which offers high sensitivity and selectivity for both identification and quantification.[2] An alternative method using Gas Chromatography with Flame Ionization Detection (GC-FID) is also presented. This document is intended for researchers, scientists, and quality control professionals in the chemical and drug development industries.

Introduction

1-Tetradecene (C₁₄H₂₈) is a key industrial chemical intermediate. Its high reactivity, stemming from the terminal double bond, makes it a valuable precursor in the production of various materials, including detergents, plasticizers, and synthetic lubricants.[1] Accurate quantification of 1-Tetradecene in reaction mixtures, final products, and environmental samples is crucial for process optimization, quality assurance, and regulatory compliance. Gas chromatography is the premier analytical technique for the separation and quantification of volatile and semi-volatile compounds like 1-Tetradecene due to its high resolution and sensitivity.[3]

This document outlines validated protocols for using GC-MS and GC-FID, summarizes expected performance characteristics, and provides visual workflows to guide the analytical process.

Analytical Methods Overview

The selection of an analytical method depends on the sample matrix, required sensitivity, and the need for structural confirmation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for its dual capability of providing quantitative data and definitive compound identification through mass spectral fragmentation patterns.[4][5] The mass spectrometer offers excellent selectivity, which is critical when analyzing complex mixtures where co-elution of components might occur.

• Gas Chromatography-Flame Ionization Detection (GC-FID): GC-FID is a robust and highly sensitive technique for quantifying hydrocarbons.[6] It is generally the method of choice for routine quality control where the identity of 1-Tetradecene is already known and high throughput is required.

Data Presentation: Method Performance

The following table summarizes the typical performance characteristics of GC-MS and GC-FID methods for the quantification of 1-Tetradecene. Data is based on validated methods for similar long-chain alpha-olefins.[6]

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Linearity (R²)	≥ 0.999	≥ 0.999
Range	0.1 - 200 µg/mL	1 - 500 µg/mL
Limit of Detection (LOD)	0.03 µg/mL	0.3 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL	1.0 µg/mL
Accuracy (% Recovery)	98 - 103%	98 - 102%
Precision (% RSD)	< 5%	< 3%

Experimental Protocols

Protocol 1: Quantification of 1-Tetradecene using GC-MS

This protocol details the steps for sample preparation, instrument setup, and data analysis for quantifying 1-Tetradecene.

1. Materials and Reagents

• 1-Tetradecene Standard: Analytical grade, ≥99% purity

• Internal Standard (IS): n-Tridecane or n-Pentadecane-d32

• Solvent: Hexane or Iso-octane, HPLC or GC grade

• Glassware: Class A volumetric flasks, vials with PTFE-lined caps

2. Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh 100 mg of 1-Tetradecene standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with hexane.

• Internal Standard Stock (1000 µg/mL): Prepare a separate stock solution of the internal standard (e.g., n-Tridecane) in the same manner.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the primary stock standard to cover the desired concentration range (e.g., 0.1, 0.5, 1, 10, 50, 100, 200 µg/mL). Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

3. Sample Preparation

• Accurately weigh or pipette the sample containing 1-Tetradecene into a volumetric flask.

• Add the internal standard to achieve a concentration of 10 µg/mL.

• Dilute with hexane to a final concentration expected to fall within the calibration range.

• If the sample matrix is complex (e.g., biological or environmental samples), a liquid-liquid extraction or solid-phase extraction (SPE) cleanup step may be necessary.[7]

4. GC-MS Instrumental Conditions

• Instrument: Gas chromatograph interfaced with a Mass Spectrometer.[8]

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL, Splitless mode.

• Oven Temperature Program:

  • Initial: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temp: 280°C.

• Ion Source Temp: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for 1-Tetradecene: m/z 57.

  • Qualifier Ions for 1-Tetradecene: m/z 43, 70, 84.

  • Quantifier Ion for IS (n-Tridecane): m/z 57 (use a different ion if it co-elutes, e.g., m/z 43 or 71).

5. Analysis and Quantification

• Inject the prepared calibration standards and samples into the GC-MS system.

• Identify the 1-Tetradecene and internal standard peaks based on their retention times and qualifier ion ratios.

• Construct a calibration curve by plotting the ratio of the peak area of the 1-Tetradecene quantifier ion to the peak area of the internal standard quantifier ion against the concentration of the standards.

• Determine the concentration of 1-Tetradecene in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Logical Workflow for Method Selection

Caption: Decision tree for selecting an analytical method.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for 1-Tetradecene GC-MS analysis.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 6. benchchem.com [benchchem.com]
• 7. env.go.jp [env.go.jp]
• 8. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 1-Tetradecene by Gas Chromatography-Flame Ionization Detection (GC-FID)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed methodology for the quantitative analysis of 1-tetradecene using Gas Chromatography with Flame Ionization Detection (GC-FID). 1-Tetradecene, a long-chain alpha-olefin, is a crucial intermediate in the synthesis of various industrial chemicals and active pharmaceutical ingredients. The described method provides a robust and reliable protocol for the determination of 1-tetradecene in organic solvent matrices, covering sample preparation, chromatographic conditions, and data analysis. This method is suitable for quality control, process monitoring, and research applications.

Introduction

1-Tetradecene (C₁₄H₂₈) is a linear alpha-olefin used in the production of detergents, lubricants, and polymers, and as a precursor in the synthesis of more complex molecules in the pharmaceutical industry. Accurate quantification of 1-tetradecene is essential for ensuring product quality, optimizing reaction yields, and meeting regulatory requirements. Gas chromatography is a powerful technique for the separation and analysis of volatile and semi-volatile compounds like 1-tetradecene. The use of a Flame Ionization Detector (FID) provides high sensitivity and a wide linear range for hydrocarbon analysis.

This document outlines a complete GC-FID method for the analysis of 1-tetradecene, including detailed experimental protocols and data presentation.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible GC analysis.[1] The following protocol is for the analysis of 1-tetradecene in a non-polar organic solvent matrix.

Materials:

• 1-Tetradecene standard (≥99% purity)

• Hexane (GC grade or equivalent)

• Volumetric flasks (Class A)

• Micropipettes

• GC vials with caps and septa

Procedure:

• Standard Stock Solution Preparation (1000 µg/mL):

  • Accurately weigh 10 mg of 1-tetradecene standard into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with hexane.

  • Stopper the flask and mix thoroughly by inversion.

• Calibration Standards Preparation:

  • Perform serial dilutions of the stock solution with hexane to prepare a series of calibration standards. A typical concentration range is 1 µg/mL to 100 µg/mL.

  • For example, to prepare a 10 µg/mL standard, transfer 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with hexane.

• Sample Preparation:

  • If the sample is a liquid, accurately dilute a known volume or weight of the sample with hexane to bring the expected 1-tetradecene concentration within the calibration range.

  • If the sample is a solid, dissolve a known weight of the sample in hexane. Sonication may be used to aid dissolution. Ensure the final concentration is within the calibration range.

  • Filter the final diluted sample through a 0.45 µm PTFE syringe filter into a GC vial to remove any particulate matter.[1]

GC-FID Instrumentation and Conditions

A standard gas chromatograph equipped with a flame ionization detector is used for this analysis. The following parameters are recommended:

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Column	Agilent J&W DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 100% dimethylpolysoxane column)
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (Constant Flow)
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Oven Temperature Program
Initial Temperature	100°C
Hold Time	2 minutes
Ramp Rate	15°C/min
Final Temperature	250°C
Final Hold Time	5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Data Presentation

The following table summarizes the expected quantitative data for the analysis of 1-tetradecene using the described method. These values are typical and may vary slightly depending on the specific instrument and conditions.

Parameter	Typical Value
Retention Time (RT)	Approximately 10.5 minutes
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Linearity Range	1.5 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (%RSD, n=6)	< 2%
Accuracy (% Recovery)	98 - 102%

Method Validation

The analytical method should be validated to ensure it is suitable for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention time of 1-tetradecene in a blank sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be generated by plotting the peak area against the concentration of the calibration standards. The correlation coefficient (r²) should be close to 1.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. These are typically determined based on the signal-to-noise ratio (S/N), with LOD being a S/N of 3 and LOQ being a S/N of 10.

• Precision: The closeness of agreement between a series of measurements. It is typically expressed as the relative standard deviation (%RSD) of replicate injections.

• Accuracy: The closeness of the test results obtained by the method to the true value. It can be assessed by analyzing a sample with a known concentration of 1-tetradecene (e.g., a spiked sample) and calculating the percent recovery.

Visualizations

Caption: Experimental workflow for 1-Tetradecene analysis.

Caption: Key parameters for the GC analysis of 1-Tetradecene.

References

• 1. iltusa.com [iltusa.com]

Technical Notes & Optimization

Technical Support Center: 1-Tetradecene Polymerization Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in 1-tetradecene polymerization reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered during the polymerization of 1-tetradecene?

A1: Researchers often face challenges in controlling polymer properties, such as molecular weight and polydispersity (PDI). Other common issues include low polymerization activity, catalyst deactivation, and the influence of monomer and solvent purity on the reaction's outcome. For instance, with Ziegler-Natta catalysts, achieving linear, high molecular weight polymers requires careful control over catalyst composition and reaction conditions.

Q2: How does the choice of catalyst impact the polymerization of 1-tetradecene?

A2: The catalyst system is a critical factor that dictates the polymerization mechanism and the resulting polymer's characteristics. Ziegler-Natta catalysts, for example, are known for producing linear polyolefins with high stereospecificity. Metallocene catalysts, on the other hand, offer the advantage of being single-site catalysts, which can lead to polymers with a narrow molecular weight distribution. The choice between these and other catalyst systems will depend on the desired polymer properties.

Q3: What is the effect of reaction temperature on 1-tetradecene polymerization?

A3: Reaction temperature significantly influences the polymerization process. Lowering the reaction temperature can lead to a decrease in catalytic activity but may also result in a lower polydispersity index (PDI).[1][2] Conversely, higher temperatures can increase reaction rates but may also lead to undesirable side reactions, such as β-hydride elimination, which can limit the molecular weight of the polymer. In some cases, high temperatures (above 120°C) can even induce spontaneous, catalyst-free polymerization of long-chain α-olefins.[3]

Q4: Why is monomer purity crucial for successful polymerization?

A4: The presence of impurities in the 1-tetradecene monomer can have a detrimental effect on the polymerization process. Impurities can act as poisons to the catalyst, leading to deactivation and a subsequent decrease in polymerization activity and yield. Even small amounts of impurities can lead to a significant reduction in the polymer's molecular weight and a broadening of the molecular weight distribution.[4] Therefore, rigorous purification of the monomer is essential before use.

Troubleshooting Guide

This guide addresses specific issues that may arise during 1-tetradecene polymerization experiments.

Issue 1: Low Polymer Yield

Possible Causes:

• Catalyst Deactivation: The catalyst may be deactivated by impurities in the monomer, solvent, or reaction atmosphere (e.g., oxygen, water).

• Insufficient Catalyst Activity: The chosen catalyst may have inherently low activity for 1-tetradecene polymerization under the selected reaction conditions.

• Incorrect Reaction Conditions: Suboptimal temperature, pressure, or reaction time can lead to low conversion of the monomer.

• Monomer Impurities: As mentioned in the FAQs, impurities can inhibit the polymerization reaction.

Troubleshooting Steps:

• Ensure Inert Atmosphere: Conduct the polymerization under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent catalyst deactivation by oxygen and moisture.

• Purify Monomer and Solvent: Purify the 1-tetradecene monomer and the solvent immediately before use to remove any potential catalyst poisons. Standard purification procedures can be found in the experimental protocols section.

• Optimize Catalyst Concentration: Increase the catalyst concentration to see if it improves the yield, but be mindful of potential effects on polymer properties and the cost-effectiveness of the process.

• Vary Reaction Temperature: Investigate the effect of temperature on the reaction. While higher temperatures can increase the rate, they can also lead to catalyst decomposition. A systematic study to find the optimal temperature is recommended.

• Check Cocatalyst/Catalyst Ratio: For catalyst systems requiring a cocatalyst (e.g., Ziegler-Natta), ensure the optimal molar ratio is being used.

Issue 2: Broad Molecular Weight Distribution (High PDI)

Possible Causes:

• Multiple Active Sites: In heterogeneous catalysts like some Ziegler-Natta systems, the presence of different types of active sites can lead to the formation of polymer chains with varying lengths.

• Chain Transfer Reactions: Chain transfer reactions to the monomer, cocatalyst, or impurities can terminate growing polymer chains prematurely, leading to a broader PDI.

• Temperature Gradients: Poor heat dissipation in the reactor can create temperature gradients, resulting in different polymerization rates and, consequently, a broader molecular weight distribution.

• Fluctuations in Monomer Concentration: Inconsistent monomer feed or poor mixing can lead to variations in the polymerization rate and a broader PDI.

Troubleshooting Steps:

• Select a Single-Site Catalyst: Consider using a metallocene catalyst, which is known for its single-site nature and ability to produce polymers with narrow PDIs.

• Control Reaction Temperature: As demonstrated in studies, lowering the polymerization temperature can lead to a narrower PDI.[1][2] Ensure uniform temperature throughout the reactor with efficient stirring and cooling.

• Optimize Cocatalyst Ratio: The ratio of cocatalyst to catalyst can influence chain transfer reactions. For instance, increasing the Al(n-C8H17)3/AliBu3 ratio in certain systems has been shown to decrease the PDI.[1][2]

• Ensure Homogeneous Reaction Mixture: Maintain vigorous stirring to ensure a homogeneous distribution of monomer and catalyst throughout the reaction vessel.

Quantitative Data

The following tables summarize quantitative data from polymerization experiments of long-chain α-olefins, including 1-tetradecene, using a Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)–borate catalyst system.

Table 1: Polymerization of 1-Tetradecene (TD) at -30°C

Run	Cocatalyst (Al/Ti molar ratio)	Time (min)	Yield (g)	Activity (kg-polymer/mol-Ti·h)	Mₙ (× 10⁵)	Mₙ/Mₙ
1	AlⁱBu₃ (500)	20	2.94	8820	10.2	1.38
2	AlⁱBu₃ (500)	40	4.02	6030	12.1	1.45
3	Al(n-C₈H₁₇)₃/AlⁱBu₃ (250/250)	20	1.83	5490	9.05	1.25
4	Al(n-C₈H₁₇)₃/AlⁱBu₃ (250/250)	40	2.53	3800	10.8	1.31

Data sourced from a study on the polymerization of long-chain α-olefins.[1][2]

Experimental Protocols

Monomer and Solvent Purification

Objective: To remove impurities that can act as catalyst poisons.

Materials:

• 1-Tetradecene

• Toluene (or other suitable solvent)

• Calcium hydride (CaH₂)

• Molecular sieves (3A, 4A, 13X)

• Inert gas (Nitrogen or Argon)

Procedure:

• Solvent Purification: Transfer anhydrous grade toluene into a bottle containing a mixture of molecular sieves (3A, 4A, and 13X) inside a glovebox. Allow it to stand for at least 24 hours before use.

• Monomer Purification:

  • Place 1-tetradecene in a flask containing calcium hydride.

  • Stir the mixture under an inert atmosphere for at least 24 hours at room temperature.

  • Distill the purified 1-tetradecene from the calcium hydride under reduced pressure and store it over activated molecular sieves in a glovebox until use.

General Polymerization Procedure (Example with a Half-Titanocene Catalyst)

Objective: To polymerize 1-tetradecene to poly(1-tetradecene).

Materials:

• Purified 1-tetradecene

• Purified n-hexane (as solvent)

• Triisobutylaluminum (AlⁱBu₃) as cocatalyst

• Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃) (catalyst precursor)

• [Ph₃C][B(C₆F₅)₄] (activator)

• Methanol (for quenching)

• Hydrochloric acid (HCl)

• Isopropanol

Procedure:

• Inside a glovebox, add purified n-hexane and the desired amount of cocatalyst (e.g., AlⁱBu₃) to a round-bottom flask equipped with a magnetic stir bar.

• Add the purified 1-tetradecene monomer to the flask.

• Cool the flask to the desired reaction temperature (e.g., -30°C) in a cooling bath.

• In a separate vial, dissolve the catalyst precursor and the activator in toluene to prepare the catalyst solution.

• Inject the catalyst solution into the monomer/cocatalyst mixture to initiate the polymerization.

• Allow the reaction to proceed for the desired time with vigorous stirring.

• Quench the polymerization by adding methanol to the reaction mixture.

• Precipitate the polymer by pouring the reaction mixture into a larger volume of a non-solvent like a mixture of isopropanol and HCl.

• Filter the polymer, wash it thoroughly with the non-solvent, and dry it under vacuum to a constant weight.

Visualizations

Caption: Troubleshooting workflow for low polymer yield.

References

• 1. Synthesis of Ultrahigh Molecular Weight Polymers with Low PDIs by Polymerizations of 1-Decene, 1-Dodecene, and 1-Tetradecene by Cp*TiMe2(O-2,6-iPr2C6H3)–Borate Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. jinzongmachinery.com [jinzongmachinery.com]

controlling molecular weight distribution in poly(1-tetradecene)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of poly(1-tetradecene) with controlled molecular weight distribution.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalyst systems for polymerizing 1-tetradecene?

A1: The two main classes of catalysts used for the polymerization of 1-tetradecene are Ziegler-Natta and metallocene catalysts.[1][2] Metallocene catalysts, particularly single-site catalysts, are often preferred for achieving narrow molecular weight distributions (polydispersity index, PDI) and high precision in the polymer's microstructure.[3][4][5] Ziegler-Natta catalysts are also effective but tend to have multiple active sites, which can result in polymers with a broader MWD.[3]

Q2: How does the choice of catalyst impact the molecular weight distribution (MWD)?

A2: Metallocene catalysts typically contain a single type of active site, leading to more uniform polymer chains and therefore a narrow MWD (low PDI), often approaching values close to 2 or even lower under specific conditions.[4][5] In contrast, traditional heterogeneous Ziegler-Natta catalysts possess multiple types of active sites, each producing polymers with different chain lengths, resulting in a broader MWD.[3]

Q3: What is a typical Polydispersity Index (PDI) for poly(1-tetradecene)?

A3: The target PDI depends on the application. For applications requiring uniform polymer chains, a low PDI (ideally below 2.0) is desirable. Using specific metallocene catalyst systems, it is possible to obtain poly(1-tetradecene) with PDI values as low as 1.15–1.40.[4][6] Ziegler-Natta catalysts will typically produce poly(1-tetradecene) with a significantly higher PDI.

Q4: Can I control the molecular weight of poly(1-tetradecene) without affecting the PDI?

A4: To some extent, yes. In a quasi-living polymerization, which can be achieved with certain metallocene catalysts, the number-average molecular weight (Mn) increases linearly with polymer yield (and thus reaction time), while the PDI remains low and relatively constant.[4] This allows for targeting a specific molecular weight by controlling the reaction time or monomer conversion.

Troubleshooting Guide

Issue 1: High Polydispersity Index (PDI > 2.5)

A broad molecular weight distribution is a common issue, particularly when a well-defined polymer is required.

Possible Causes and Solutions:

• Catalyst Choice:

  • Cause: Use of a traditional Ziegler-Natta catalyst with multiple active sites.[3]

  • Solution: Switch to a single-site metallocene catalyst, which is known to produce polymers with a narrower MWD.[5]

• Reaction Temperature:

  • Cause: The polymerization temperature may be too high, leading to increased chain transfer reactions relative to propagation.

  • Solution: Lowering the polymerization temperature can significantly reduce the PDI. For instance, in the polymerization of 1-tetradecene with a Cp*TiMe₂(O-Ar)–borate catalyst, decreasing the temperature from -30 °C to -50 °C can lower the PDI.[4][6]

• Impurity Contamination:

  • Cause: Water, oxygen, or other impurities in the monomer or solvent can react with the catalyst and cocatalyst, leading to catalyst deactivation and the formation of multiple active species, which broadens the PDI.

  • Solution: Ensure all reagents and solvents are rigorously purified and dried. The monomer, 1-tetradecene, should be passed through activated alumina to remove inhibitors and impurities.[7] All manipulations should be carried out under a dry, inert atmosphere (e.g., argon or nitrogen).

• Cocatalyst Ratio:

  • Cause: An inappropriate cocatalyst-to-catalyst ratio can affect catalyst activity and stability, influencing the MWD.

  • Solution: Optimize the cocatalyst (e.g., MAO or a mixture of aluminum alkyls) to catalyst ratio. This often requires empirical determination for the specific catalyst system.

Issue 2: Low Molecular Weight / Formation of Oligomers

The formation of short-chain oligomers instead of high molecular weight polymer is another frequent problem.

Possible Causes and Solutions:

• High Temperature:

  • Cause: Elevated temperatures favor chain transfer and termination reactions over chain propagation.

  • Solution: Conduct the polymerization at a lower temperature. This has been shown to increase the molecular weight of poly(α-olefins).[8]

• Chain Transfer Agents:

  • Cause: The presence of chain transfer agents, which can be impurities or intentionally added (like hydrogen for some systems), will limit the chain length. The cocatalyst itself can also act as a chain transfer agent.[9]

  • Solution: Purify the monomer and solvent to remove any unintended chain transfer agents. If using an aluminum alkyl cocatalyst, the concentration can be optimized, as higher concentrations can lead to lower molecular weights.[9]

• Monomer Concentration:

  • Cause: A low monomer concentration can result in a lower rate of propagation relative to termination, leading to shorter chains.

  • Solution: Increase the initial monomer concentration or maintain a steady monomer feed in a semi-batch process.

Quantitative Data Summary

The following tables summarize the effect of key reaction parameters on the molecular weight (Mn), and polydispersity index (PDI) of poly(1-tetradecene) synthesized with a metallocene catalyst system.

Table 1: Effect of Polymerization Temperature on Poly(1-tetradecene) Properties

Catalyst System: Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃) (1)–borate–AlⁱBu₃ in n-hexane.

Run	Temperature (°C)	Time (min)	Yield (%)	Mₙ (x 10⁵ g/mol )	Mₙ/Mₙ (PDI)
1	-30	20	45	10.2	1.38
2	-40	20	25	7.8	1.25
3	-50	20	15	5.3	1.16

Data synthesized from reference[4][6]. This table illustrates that decreasing the polymerization temperature leads to a lower PDI and a more controlled polymerization, although the yield within a fixed time may be lower.

Table 2: Effect of Mixed Cocatalyst Ratio on Poly(1-dodecene) Properties (as a proxy for 1-tetradecene)

Catalyst System: Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃) (1)–borate at -30°C in n-hexane.

Run	Cocatalyst (Al(n-C₈H₁₇)₃ / AlⁱBu₃ ratio)	Mn (x 10⁵ g/mol )	Mₙ/Mₙ (PDI)
1	0 / 100	7.82	1.30
2	25 / 75	6.95	1.22
3	50 / 50	6.11	1.18
4	75 / 25	5.24	1.15

Data for poly(1-dodecene) from reference[4][6], which is expected to show similar trends for 1-tetradecene. This demonstrates that altering the composition of the aluminum alkyl cocatalyst can be an effective strategy for fine-tuning the PDI.

Experimental Protocols

Protocol 1: Metallocene-Catalyzed Polymerization of 1-Tetradecene for Narrow MWD

This protocol is based on the methods described for achieving ultrahigh molecular weight poly(α-olefins) with low PDI.[4][6]

Materials:

• Catalyst: Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)

• Cocatalyst 1: Tris(pentafluorophenyl)borane, [B(C₆F₅)₃] or Trityl tetrakis(pentafluorophenyl)borate, [Ph₃C][B(C₆F₅)₄]

• Cocatalyst 2: Triisobutylaluminum (AlⁱBu₃) and/or Tri(n-octyl)aluminum (Al(n-C₈H₁₇)₃)

• Monomer: 1-Tetradecene, purified by passing through activated alumina and stored over molecular sieves.

• Solvent: n-hexane, anhydrous, deoxygenated.

• Inert gas: High-purity argon or nitrogen.

Procedure:

• Reactor Setup: A glass reactor equipped with a magnetic stirrer and a temperature control system is dried in an oven and purged with inert gas.

• Reagent Charging: Under an inert atmosphere, charge the reactor with n-hexane and the desired amount of 1-tetradecene.

• Temperature Equilibration: Cool the reactor to the desired polymerization temperature (e.g., -30 °C to -50 °C).

• Catalyst Activation: In a separate Schlenk flask under an inert atmosphere, prepare the active catalyst solution. First, add the aluminum alkyl cocatalyst(s) (e.g., AlⁱBu₃) to the solvent. Then, add the titanium complex, followed by the borate cocatalyst. The order and stoichiometry are critical and should follow established literature procedures for the specific catalyst.

• Initiation: Inject the prepared catalyst solution into the cooled, stirring monomer solution in the reactor to initiate polymerization.

• Polymerization: Maintain the reaction at a constant temperature for the desired duration. For quasi-living systems, molecular weight will increase with time.

• Termination: Quench the reaction by adding a small amount of acidified methanol.

• Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Purification and Drying: Filter the precipitated polymer, wash it with fresh methanol, and dry it under vacuum at 60 °C until a constant weight is achieved.

• Characterization: Analyze the molecular weight (Mₙ, Mₙ) and PDI (Mₙ/Mₙ) of the resulting poly(1-tetradecene) using Gel Permeation Chromatography (GPC).

Visualizations

Caption: Workflow for metallocene-catalyzed synthesis of poly(1-tetradecene).

Caption: Logical steps for troubleshooting a high Polydispersity Index (PDI).

References

• 1. ac1.hhu.de [ac1.hhu.de]
• 2. researchgate.net [researchgate.net]
• 3. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Ultrahigh Molecular Weight Polymers with Low PDIs by Polymerizations of 1-Decene, 1-Dodecene, and 1-Tetradecene by Cp*TiMe2(O-2,6-iPr2C6H3)–Borate Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: 1-Tetradecene in Organic Synthesis

This technical support center provides troubleshooting guides and answers to frequently asked questions regarding the use of 1-tetradecene in organic synthesis. It is intended for researchers, scientists, and drug development professionals to help identify and mitigate common side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 1-tetradecene?

When using 1-tetradecene as a starting material, the most frequently encountered side reactions are isomerization, oligomerization/polymerization, and oxidation.

• Isomerization: The terminal double bond of 1-tetradecene can migrate to internal positions (e.g., 2-tetradecene, 3-tetradecene), especially in the presence of transition metal catalysts or acid/base traces.[1][2] This is a common issue in reactions like hydroformylation and metathesis.[3][4]

• Oligomerization/Polymerization: 1-tetradecene can react with itself to form dimers, trimers, and higher molecular weight oligomers.[5][6] This is often catalyzed by Lewis acids (e.g., BF₃, AlCl₃) or other acidic initiators.[7][8][9]

• Oxidation: Unwanted oxidation can occur at the double bond or the allylic positions, leading to the formation of epoxides, alcohols, ketones, or carboxylic acids.[10][11][12] This can be initiated by atmospheric oxygen, peroxides in solvents, or strong oxidizing agents.[7]

Q2: My reaction analysis (NMR/GC-MS) shows internal alkenes (e.g., 2-tetradecene). What is happening?

You are observing isomerization , where the double bond migrates from the terminal (alpha) position to an internal one. This is typically mediated by the catalyst system or trace acidic/basic impurities. In many catalytic cycles, such as hydroformylation or metathesis, the formation of a metal-hydride species can initiate the isomerization process, leading to a mixture of alkene isomers and reducing the selectivity of your desired reaction.[3][13]

Caption: Common side reaction pathways for 1-tetradecene.

Q3: I'm getting high molecular weight byproducts. What could be the cause?

The formation of high molecular weight species is characteristic of oligomerization or polymerization . This side reaction occurs when molecules of 1-tetradecene add to each other to form dimers, trimers, and larger polymers.[5] This process is most commonly initiated by protic or Lewis acids, which can be present as impurities in your reagents or glassware, or be the intended catalyst itself.[7][8] For example, using a Lewis acid catalyst like boron trifluoride (BF₃) is a known method for producing polyalphaolefins from 1-tetradecene.[8]

Q4: How can I prevent unwanted oxidation of 1-tetradecene?

Preventing oxidation requires the rigorous exclusion of oxygen and other oxidizing species from your reaction.

• Inert Atmosphere: Always run reactions under an inert atmosphere, such as dry nitrogen or argon. This involves using Schlenk line techniques or a glovebox.

• Solvent Purity: Use freshly distilled or sparged solvents to remove dissolved oxygen. Ethereal solvents, in particular, should be tested for and freed from peroxides before use.

• Reagent Purity: Ensure 1-tetradecene itself is free of peroxides, especially after prolonged storage. It can be purified by passing it through a column of activated alumina.

Troubleshooting Guides

A systematic approach is crucial when troubleshooting side reactions. The workflow below outlines the initial steps to identify the problem and find a solution.

Caption: General troubleshooting workflow for 1-tetradecene side reactions.

Guide 1: Minimizing Isomerization in Metal-Catalyzed Reactions

Isomerization is a frequent challenge in hydroformylation and metathesis. The primary goal is to promote the desired catalytic reaction at a much faster rate than the competing isomerization pathway.

Troubleshooting Steps & Solutions:

• Catalyst & Ligand Selection: The choice of ligand is critical. In rhodium-catalyzed hydroformylation, bulky phosphine or phosphite ligands can favor the desired reaction over isomerization.[14] In metathesis, specific catalysts like those with cyclic (alkyl)(amino) carbene (CAAC) ligands have shown resistance to isomerization side reactions.[4]

• Reaction Conditions: Adjusting reaction parameters can significantly suppress isomerization.

  • Hydroformylation: Increasing syngas (CO/H₂) pressure generally favors the hydroformylation pathway over isomerization.[3]

  • Metathesis: The addition of a mild acid (e.g., acetic acid, benzoic acid) can inhibit the formation of metal hydrides that are responsible for alkene isomerization.[15]

• Temperature Control: Lowering the reaction temperature can sometimes reduce the rate of isomerization relative to the main reaction, though this may require longer reaction times.

Table 1: Effect of Syngas Pressure on Isomerization in Hydroformylation (Illustrative data based on established principles)

Syngas Pressure (bar)	1-Tetradecene Conversion (%)	Aldehyde Selectivity (%)	Isomerization to Internal Alkenes (%)	Linear:Branched Aldehyde Ratio
10	95	75	20	3:1
50	99	95	4	9:1
100	>99	>98	<1	>20:1

Experimental Protocol: Suppressing Isomerization in Alkene Metathesis

This protocol provides a general method for minimizing isomerization during a cross-metathesis reaction involving 1-tetradecene.

• Reagent Preparation:

  • Purify 1-tetradecene and the other alkene partner by passing them through a short plug of activated basic alumina to remove acidic impurities and peroxides.

  • Use anhydrous, deoxygenated solvent (e.g., dichloromethane or toluene, sparged with argon for 30 minutes).

  • Prepare a stock solution of a mild acid inhibitor, such as benzoic acid (1000 ppm in the reaction solvent).

• Reaction Setup:

  • Assemble a flame-dried Schlenk flask under a positive pressure of argon.

  • Add the solvent, 1-tetradecene, the cross-metathesis partner, and the acid inhibitor solution via syringe.

  • Begin stirring and bring the solution to the desired temperature (e.g., 40 °C).

• Initiation and Monitoring:

  • In a glovebox, weigh the metathesis catalyst (e.g., a Grubbs-type or Hoveyda-Grubbs-type catalyst, 0.5-2 mol%) into a vial and dissolve it in a small amount of solvent.

  • Add the catalyst solution to the reaction flask in one portion.

  • Monitor the reaction progress by taking aliquots at regular intervals for GC-MS or ¹H NMR analysis, checking for the formation of internal tetradecene isomers alongside the desired product.

• Workup:

  • Once the reaction is complete, quench it by adding a few drops of ethyl vinyl ether to deactivate the catalyst.

  • Concentrate the mixture and purify by flash column chromatography.

Guide 2: Preventing Acid-Catalyzed Oligomerization

Oligomerization is typically caused by trace acid. Rigorous control over the purity of all components is the most effective preventative measure.

Troubleshooting Steps & Solutions:

• Glassware Preparation: Ensure all glassware is scrupulously clean. If acidic residue is suspected, rinse glassware with a dilute base solution (e.g., 0.1 M NaOH), followed by deionized water, and then oven-dry thoroughly before use.

• Reagent Purification: As mentioned, purifying 1-tetradecene and solvents by passing them through activated basic alumina is highly effective at removing protic acid impurities.

• Use of a Non-Acidic Catalyst: If the intended catalyst is a Lewis acid that is promoting excessive polymerization, investigate alternative, non-acidic catalytic systems for your desired transformation.

• Temperature: Cationic polymerization is often suppressed at lower temperatures. If compatible with your desired reaction, running the experiment at 0 °C or below may reduce oligomer formation.

Experimental Protocol: General Procedure for an Acid-Sensitive Reaction

• Glassware: Wash all glassware with a laboratory detergent, rinse with deionized water, then acetone, and oven-dry at 120 °C overnight. For highly sensitive reactions, rinse with a dilute aqueous ammonia solution followed by deionized water before the final acetone rinse and drying.

• Reagent Purification:

  • Stir 1-tetradecene over activated basic alumina for 1 hour, then filter it directly into the reaction flask under an inert atmosphere.

  • Use solvents from a purification system (e.g., passing through activated alumina columns) or freshly distilled from an appropriate drying agent.

• Reaction Setup:

  • Assemble the reaction apparatus under a positive pressure of dry argon or nitrogen.

  • Add the purified solvent and 1-tetradecene to the flask.

  • If the reaction requires a base, ensure it is added before any potentially acidic reagents.

• Execution:

  • Add reagents slowly, monitoring for any exothermic events that might indicate uncontrolled polymerization. Maintain the desired temperature with a cooling bath if necessary.

  • Monitor the reaction by TLC or GC, specifically looking for a "smear" at the baseline (TLC) or broad, high-retention-time peaks (GC) that could indicate polymer formation.

References

• 1. researchgate.net [researchgate.net]
• 2. britannica.com [britannica.com]
• 3. researchgate.net [researchgate.net]
• 4. Anionic Olefin Metathesis Catalysts Enable Modification of Unprotected Biomolecules in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. 1-TETRADECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. chemview.epa.gov [chemview.epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. Oxidation of n-tetradecane and 1-tetradecene by fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Oxidation of 1-tetradecene by Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Oxidation of 1-Tetradecene by Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Understanding the reaction kinetics of heterogeneous 1-hexene hydroformylation - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. React App [pmc.umicore.com]

Technical Support Center: Preventing Catalyst Poisoning in Reactions with 1-Tetradecene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing catalyst deactivation during reactions involving 1-tetradecene.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of catalyst deactivation in reactions with 1-tetradecene?

A1: Catalyst deactivation in 1-tetradecene reactions, such as hydrogenation, hydroformylation, and polymerization, is primarily caused by impurities in the reactant, solvent, or gas streams. These impurities, known as catalyst poisons, can chemically bond to the active sites of the catalyst, rendering them inactive.[1] The most common poisons include:

• Sulfur compounds: Hydrogen sulfide (H₂S), thiophenes, and mercaptans are particularly detrimental to noble metal catalysts like palladium, platinum, and rhodium.[2][3]

• Water and Oxygen: These can poison sensitive catalysts like Ziegler-Natta and metallocene systems used in polymerization.[4]

• Polar Compounds: Alcohols, ketones, and esters can coordinate to the metal center of the catalyst, inhibiting the access of 1-tetradecene.[4]

• Other Impurities: Carbon monoxide (CO), acetylenic compounds, and heavy metals can also act as potent catalyst poisons.[5]

Q2: How can I identify the cause of catalyst poisoning in my reaction?

A2: Identifying the specific poison is crucial for effective troubleshooting. A systematic approach is recommended:

• Analyze Feedstock and Solvents: Use analytical techniques like gas chromatography-mass spectrometry (GC-MS) to detect organic impurities and inductively coupled plasma-mass spectrometry (ICP-MS) for elemental analysis to identify potential metal contaminants.

• Check Gas Purity: Ensure the purity of gases like hydrogen and syngas, as they can be sources of poisons like CO and H₂S.

• Characterize the Spent Catalyst: Techniques such as X-ray photoelectron spectroscopy (XPS) can identify the elements present on the deactivated catalyst's surface, confirming the presence of poisons like sulfur.

Q3: Is it possible to regenerate a poisoned catalyst?

A3: The possibility of regeneration depends on the nature of the poisoning.

• Reversible Poisoning: In some cases, the poison is weakly adsorbed and can be removed by treating the catalyst at a higher temperature or by washing it with a suitable solvent. For instance, some single-site rhodium catalysts poisoned by H₂S can self-recover after the removal of H₂S from the feed.[5][6]

• Irreversible Poisoning: Strong chemisorption of poisons like sulfur often leads to irreversible deactivation. However, specific regeneration protocols involving oxidation and reduction steps can sometimes restore catalyst activity.[6]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during reactions with 1-tetradecene.

Guide 1: Hydrogenation Reactions (e.g., using Pd/C catalyst)

Problem	Potential Cause	Recommended Action
Low or no conversion	Catalyst Poisoning: Presence of sulfur compounds in 1-tetradecene or solvent.	1. Purify 1-tetradecene and solvent (see Experimental Protocol 1).2. Pass the reactant feed through a guard bed containing adsorbents to remove sulfur.[2]
Insufficient Catalyst Activity: The catalyst itself may be of low quality or have been improperly handled.	1. Use a fresh batch of high-purity catalyst.2. Ensure the catalyst is not exposed to air and moisture during handling.
Reaction starts but then stops	Progressive Poisoning: Low levels of a strong poison are gradually deactivating the catalyst.	1. Stop the reaction and analyze the feedstock for trace impurities.2. Consider in-situ addition of a poison scavenger if the poison cannot be removed from the feed.
Change in selectivity (e.g., over-hydrogenation)	Alteration of Active Sites: The poison may not only block active sites but also change their electronic properties.	1. Identify and eliminate the poison.2. In some cases, intentional poisoning with a milder agent can improve selectivity.[7]

Guide 2: Hydroformylation Reactions (e.g., using Rh-based catalyst)

Problem	Potential Cause	Recommended Action
Drastic drop in reaction rate	Acute Catalyst Poisoning: Introduction of a strong poison like H₂S.	1. Immediately stop the reaction and vent the reactor.2. Analyze the syngas feed for sulfur impurities.3. Attempt catalyst regeneration (see Experimental Protocol 2).
Gradual decrease in activity	Ligand Degradation or Leaching: The organic ligands on the rhodium complex may be unstable under reaction conditions or rhodium may be leaching from the support.	1. Operate at the lowest possible temperature to minimize ligand degradation.2. Use a catalyst system with more robust ligands.
Formation of inactive Rh clusters	High CO partial pressure or temperature: These conditions can favor the formation of inactive rhodium carbonyl clusters.	1. Optimize the H₂/CO ratio and total pressure.2. Ensure efficient heat removal to maintain a stable reaction temperature.

Guide 3: Polymerization Reactions (e.g., using Ziegler-Natta or Metallocene catalysts)

Problem	Potential Cause	Recommended Action
No polymer formation	Severe Catalyst Poisoning: Presence of water, oxygen, or other polar impurities.	1. Rigorously dry and deoxygenate the 1-tetradecene monomer and solvent.2. Conduct the polymerization under a strictly inert atmosphere (glovebox or Schlenk line).[4]
Incorrect Catalyst Activation: Improper ratio of catalyst to cocatalyst or inefficient activation.	1. Carefully verify the stoichiometry of the catalyst and cocatalyst.2. Optimize the catalyst activation procedure (time and temperature).
Low polymer yield and broad molecular weight distribution	Multiple Active Species: Impurities may react with the catalyst to form new, less active and less specific catalytic sites.	1. Ensure the highest purity of all reaction components.2. Use a scavenger (e.g., trialkylaluminum) to remove residual impurities before catalyst injection.
Fouling of the reactor	Polymer buildup on reactor walls and stirrer.	1. Optimize stirring to keep the polymer suspended.2. Use a reactor with a polished internal surface to minimize polymer adhesion.

Data on Catalyst Deactivation

The following tables summarize quantitative data on the impact of common poisons on catalyst performance in olefin reactions, which can be analogous to reactions with 1-tetradecene.

Table 1: Effect of H₂S on Rhodium-Catalyzed Hydroformylation of Ethylene

H₂S Concentration (ppm)	Catalyst System	Initial Turnover Frequency (TOF) (h⁻¹)	TOF after H₂S introduction (h⁻¹)	Recovery after H₂S removal	Reference
1000	Single-site Rh₁/Porous Organic Polymer	4317	318	Self-recovered to 4527 h⁻¹	[5][6]

Table 2: Effect of Water on Ziegler-Natta Catalyst Activity in Propylene Polymerization

Water Content in Support (wt%)	Catalyst System	Catalyst Activity (kg PP/g Cat.h)	Reference
0.0	MgCl₂·nEtOH	~3.5	[8]
0.4	MgCl₂·nEtOH·mH₂O	4.62	[8]
1.0	MgCl₂·nEtOH·mH₂O	~2.5	[8]

Experimental Protocols

Protocol 1: Purification of 1-Tetradecene to Remove Peroxides and Polar Impurities

This protocol describes a general procedure for purifying 1-tetradecene to remove common catalyst poisons.

Materials:

• 1-Tetradecene (technical grade)

• Activated alumina (basic, 80-200 mesh)

• Anhydrous magnesium sulfate (MgSO₄)

• Inert gas (Nitrogen or Argon)

• Glass column for chromatography

• Round bottom flask and distillation apparatus

• Schlenk flask for storage

Procedure:

• Peroxide Removal:

  • Prepare a solution of 6 g of FeSO₄·7H₂O in 11 mL of water and 6 mL of concentrated sulfuric acid.

  • Stir 1 L of 1-tetradecene with this solution for a few minutes until a negative test for peroxides is obtained (using peroxide test strips).[9]

  • Separate the aqueous layer and wash the 1-tetradecene with deionized water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Removal of Polar Impurities:

  • Pack a glass column with activated alumina. The amount of alumina will depend on the volume of 1-tetradecene to be purified (a rule of thumb is 10-20 wt% of the olefin).

  • Pass the peroxide-free 1-tetradecene through the alumina column under a positive pressure of inert gas.[10][11]

  • Collect the purified 1-tetradecene in a dry flask.

• Drying and Degassing:

  • Dry the purified 1-tetradecene over anhydrous MgSO₄ overnight.

  • Filter the drying agent under an inert atmosphere.

  • For highly sensitive reactions, perform a final distillation under reduced pressure. Store the purified 1-tetradecene in a Schlenk flask under an inert atmosphere.

Protocol 2: Regeneration of a Deactivated Rhodium-Based Hydroformylation Catalyst

This protocol outlines a general procedure for regenerating a rhodium catalyst that has been deactivated, for example, by sulfur poisoning or ligand degradation.[6][12]

Materials:

• Deactivated catalyst solution

• Oxygen-containing gas (e.g., air or a mixture of O₂ in N₂)

• Syngas (H₂/CO mixture)

• Fresh phosphine ligand

• Suitable solvent (e.g., toluene)

• Filtration apparatus

Procedure:

• Oxidative Treatment:

  • Transfer the deactivated catalyst solution to a suitable reactor.

  • If the solution contains aldehydes, ensure at least one mole of aldehyde is present per mole of rhodium.[6]

  • Sparge the solution with an oxygen-containing gas at a controlled temperature (below the boiling point of the solvent and any aldehyde present). This step is believed to oxidize the phosphine ligands and break up inactive rhodium clusters.[6]

• Removal of Solids:

  • After the oxidation step, any precipitated phosphine oxides or other solid materials should be removed by filtration.

• Syngas Treatment:

  • Purge the reactor with an inert gas to remove any remaining oxygen.

  • Introduce syngas (H₂/CO) to the filtered solution and heat to the typical reaction temperature. This step helps to reform the active rhodium hydride species.

• Ligand Addition:

  • After the syngas treatment, add a fresh charge of the phosphine ligand to restore the desired ligand-to-rhodium ratio.

• Catalyst Re-use:

  • The regenerated catalyst solution is now ready to be used in a new hydroformylation reaction.

Visualizations

References

• 1. Process for regenerating a deactivated rhodium hydroformylation catalyst system | TREA [trea.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. US4196096A - Process for regeneration of rhodium hydroformylation catalysts - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. real.mtak.hu [real.mtak.hu]
• 10. Preparation and Characterization of Activated Alumina | E3S Web of Conferences [e3s-conferences.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Improving the Yield of 1-Tetradecene Functionalization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the functionalization of 1-tetradecene.

I. Troubleshooting Guides

This section is designed to help you troubleshoot common problems that may arise during the functionalization of 1-tetradecene, leading to improved reaction yields and product purity.

Hydroformylation

Issue: Low Yield of Linear Aldehyde (n-pentadecanal)

• Question: My hydroformylation of 1-tetradecene is resulting in a low yield of the desired linear aldehyde, with significant formation of the branched isomer and other byproducts. How can I improve the regioselectivity and overall yield?

• Answer: Low yield and poor regioselectivity in hydroformylation are common challenges. Here’s a step-by-step guide to troubleshoot this issue:

  Troubleshooting Workflow for Low n/iso Ratio in Hydroformylation

  Troubleshooting workflow for low n/iso selectivity.

  Possible Causes and Solutions:

  Possible Cause	Solution
  Inappropriate Ligand	The choice of ligand is crucial for controlling regioselectivity. Bulky phosphine or phosphite ligands, such as those from the Xantphos family, tend to favor the formation of the linear aldehyde due to steric hindrance.
  High Reaction Temperature	Higher temperatures can lead to increased isomerization of the starting material and decreased selectivity. Lowering the reaction temperature can favor the formation of the linear product.[1]
  Incorrect Syngas (H₂/CO) Ratio	The partial pressures of hydrogen and carbon monoxide significantly impact the reaction. Increasing the CO partial pressure while decreasing the H₂ partial pressure generally favors the linear aldehyde. However, excessively high syngas pressure might suppress double bond migration, leading to a nearly 1:1 ratio of linear and branched products.[1]
  Catalyst Deactivation	Catalyst deactivation can be caused by impurities in the feedstock (e.g., peroxides) or degradation of the ligand.[1] Ensure the 1-tetradecene is free from peroxides by passing it through a column of activated alumina.
  Isomerization of 1-Tetradecene	The catalyst itself can promote the isomerization of 1-tetradecene to internal olefins, which then hydroformylate to give branched aldehydes. Using a catalyst system known for low isomerization activity is key.

  Experimental Protocol: Rhodium-Catalyzed Hydroformylation of 1-Tetradecene

  This protocol aims to maximize the yield of the linear aldehyde.

  • Materials:

    • 1-tetradecene (purified by passing through activated alumina)

    • Rhodium catalyst precursor (e.g., Rh(acac)(CO)₂)

    • Bulky phosphite ligand (e.g., Biphephos)

    • Anhydrous, degassed toluene

    • Synthesis gas (1:1 mixture of H₂ and CO)

    • High-pressure autoclave with magnetic stirring

  • Procedure:

    • In an inert atmosphere (glovebox), charge the autoclave with 1-tetradecene (1.0 eq), the rhodium precursor (0.01-0.1 mol%), and the ligand (1-5 eq relative to Rh).

    • Add anhydrous, degassed toluene.

    • Seal the autoclave, remove it from the glovebox, and purge it three times with synthesis gas.

    • Pressurize the autoclave to the desired pressure (e.g., 20-40 bar) with the H₂/CO mixture.

    • Heat the reaction to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

    • Monitor the reaction progress by GC analysis of aliquots.

    • After completion, cool the autoclave to room temperature and carefully vent the excess gas.

    • Analyze the product mixture by GC and NMR to determine the yield and n/iso ratio.

  Quantitative Data on Hydroformylation of Long-Chain Alkenes

  Catalyst System	Alkene	Temp (°C)	Pressure (bar)	n/iso Ratio	Yield (%)	Reference
  Rh/Biphephos	1-Dodecene	100	20	98:2	>95	[2]
  Rh/SulfoXantPhos	1-Dodecene	95	40	98:2	~31 (in mini-plant)	[2]
  Rh/TPPTS	1-Dodecene	-	-	-	up to 97.6	[1]

Epoxidation

Issue: Low Yield of 1,2-Epoxytetradecane and Formation of Diol Byproduct

• Question: My epoxidation of 1-tetradecene with m-CPBA is giving a low yield of the epoxide, and I'm observing a significant amount of a diol byproduct. What's going wrong?

• Answer: Low epoxide yield with diol formation is a classic issue in epoxidation, primarily caused by the presence of water and acidic impurities.

  Troubleshooting Workflow for Epoxidation

  Troubleshooting workflow for epoxidation reactions.

  Possible Causes and Solutions:

  Possible Cause	Solution
  Presence of Water	Water can react with the formed epoxide, especially under acidic conditions, to open the ring and form a vicinal diol.[3] Use anhydrous solvents and dry glassware.
  Acidic Byproducts	The carboxylic acid byproduct from the peroxyacid (e.g., m-chlorobenzoic acid from m-CPBA) can catalyze the hydrolysis of the epoxide.[3] Adding a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) to the reaction mixture can neutralize these acidic byproducts.
  Reaction Temperature Too High	While epoxidation is often exothermic, excessive temperature can promote side reactions. Running the reaction at 0 °C or room temperature is usually sufficient.
  Purity of m-CPBA	Commercial m-CPBA is often sold at ~77% purity with the remainder being m-chlorobenzoic acid and water. Using higher purity m-CPBA or washing the commercial grade material can improve results.

  Experimental Protocol: Epoxidation of 1-Tetradecene with m-CPBA

  • Materials:

    • 1-tetradecene

    • m-Chloroperoxybenzoic acid (m-CPBA, ~77%)

    • Anhydrous dichloromethane (CH₂Cl₂)

    • Sodium bicarbonate (NaHCO₃)

    • Saturated aqueous sodium sulfite (Na₂SO₃) solution

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

    • Brine

  • Procedure:

    • Dissolve 1-tetradecene (1.0 eq) in anhydrous CH₂Cl₂ in a round-bottom flask equipped with a magnetic stirrer.

    • Add solid NaHCO₃ (2.0 eq).

    • Cool the mixture to 0 °C in an ice bath.

    • In a separate flask, dissolve m-CPBA (1.1-1.5 eq) in CH₂Cl₂.

    • Add the m-CPBA solution dropwise to the stirred alkene solution over 30-60 minutes.

    • Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by TLC.

    • Once the starting material is consumed, quench the reaction by adding saturated aqueous Na₂SO₃ solution to destroy excess peroxide.

    • Separate the organic layer and wash it with saturated aqueous NaHCO₃ solution, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude epoxide.

    • Purify the epoxide by column chromatography if necessary.

Hydrosilylation

Issue: Poor Regioselectivity (mixture of terminal and internal addition products)

• Question: My hydrosilylation of 1-tetradecene is producing a mixture of the desired terminal (anti-Markovnikov) product and the internal (Markovnikov) product. How can I improve the regioselectivity?

• Answer: Regioselectivity in hydrosilylation is highly dependent on the catalyst and the silane used.

  Factors Influencing Regioselectivity in Hydrosilylation

  Key factors influencing hydrosilylation regioselectivity.

  Possible Causes and Solutions:

  Possible Cause	Solution
  Catalyst Type	Platinum-based catalysts like Speier's (H₂PtCl₆) and Karstedt's catalyst are well-known to favor the formation of the terminal (anti-Markovnikov) addition product with high selectivity.[4] Rhodium and ruthenium catalysts, on the other hand, can sometimes lead to the internal (Markovnikov) product.
  Ligand Environment	For platinum catalysts, the presence of certain ligands can further enhance selectivity. For other metals, bulky ligands can sterically hinder addition at the internal position, thus favoring the terminal product.
  Silane Reagent	The steric bulk of the silane can influence regioselectivity. More sterically demanding silanes may favor addition to the less hindered terminal carbon.
  Isomerization	Some catalysts can cause isomerization of 1-tetradecene to internal olefins prior to hydrosilylation, leading to a mixture of products. Choosing a catalyst with low isomerization activity is important.

  Experimental Protocol: Platinum-Catalyzed Hydrosilylation of 1-Tetradecene

  • Materials:

    • 1-tetradecene

    • Trichlorosilane (HSiCl₃) or another suitable silane

    • Speier's catalyst (H₂PtCl₆ solution in isopropanol) or Karstedt's catalyst

    • Anhydrous, degassed toluene (optional, can be run neat)

  • Procedure:

    • To a flame-dried, two-necked flask equipped with a reflux condenser and a magnetic stirrer, add 1-tetradecene (1.0 eq) and the silane (1.0-1.2 eq) under an inert atmosphere.

    • Add the platinum catalyst (typically in ppm concentrations, e.g., 10-100 ppm relative to the silane).

    • Heat the reaction mixture to a suitable temperature (e.g., 60-100 °C). The reaction is often exothermic.

    • Monitor the reaction by observing the disappearance of the Si-H stretch in the IR spectrum (~2100-2250 cm⁻¹).

    • Once complete, the product can be purified by distillation under reduced pressure.

  Regioselectivity of Alkene Hydrosilylation with Different Catalysts

  Catalyst	Alkene	Silane	Product	Selectivity	Reference
  Speier's Catalyst (H₂PtCl₆)	1-Octene	HSiCl₃	Terminal	High Anti-Markovnikov	[4]
  Karstedt's Catalyst	1-Octene	HSi(OEt)₃	Terminal	High Anti-Markovnikov	[5]
  Rhodium Complex	Styrene	HSiEt₃	Internal	Markovnikov	General Trend
  Ruthenium Complex	Styrene	HSiEt₃	Internal	Markovnikov	General Trend

II. Frequently Asked Questions (FAQs)

Q1: I am observing significant polymerization of my 1-tetradecene during a functionalization reaction. How can I prevent this?

A1: Unwanted polymerization is a common side reaction, especially at elevated temperatures or in the presence of certain catalysts or initiators.[6] Here are several strategies to prevent it:

• Control the Temperature: Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate.

• Use an Inhibitor: For reactions where it is compatible, adding a small amount of a radical inhibitor like butylated hydroxytoluene (BHT) or phenothiazine can suppress polymerization.

• Purify the Monomer: 1-Tetradecene can contain impurities that initiate polymerization. Purifying it by distillation or passing it through a column of activated alumina can remove these initiators.

• Degas the Solvent and Reactants: Removing dissolved oxygen by sparging with an inert gas (like argon or nitrogen) can prevent the formation of peroxides that can initiate polymerization.

• Catalyst Choice: Some catalysts are more prone to inducing polymerization than others. Research the specific catalyst you are using to see if this is a known issue.

Q2: My metathesis reaction is plagued by isomerization of the double bond in my product. What can I do to minimize this?

A2: Isomerization is a well-known side reaction in olefin metathesis, often catalyzed by ruthenium hydride species that form from the decomposition of the metathesis catalyst.[7] To suppress isomerization:

• Use Additives: Adding a mild acid like acetic acid or a quinone-type compound such as 1,4-benzoquinone can help to quench the ruthenium hydride species responsible for isomerization.[8]

• Lower the Reaction Temperature: Isomerization is often more prevalent at higher temperatures. Running the reaction at a lower temperature can reduce the rate of this side reaction.[7]

• Minimize Catalyst Decomposition: Ensure your solvent and substrate are free of impurities that can decompose the catalyst. This includes degassing to remove oxygen and purifying starting materials to remove basic impurities.[7]

• Choose a More Stable Catalyst: Newer generation Grubbs or Hoveyda-Grubbs catalysts are often more stable and less prone to decomposition, which can lead to less isomerization.

Q3: What is the best way to perform a Wacker oxidation on a long-chain olefin like 1-tetradecene to get the methyl ketone?

A3: The Wacker-Tsuji oxidation is the standard laboratory method for this transformation.[9] For a long-chain, non-polar substrate like 1-tetradecene, ensuring proper mixing of the aqueous and organic phases is key.

• Solvent System: A mixture of water and a co-solvent like dimethylformamide (DMF) or acetonitrile is typically used to improve the solubility of the olefin.[7]

• Catalyst System: The classic system uses a catalytic amount of PdCl₂ and a stoichiometric amount of CuCl₂ as the re-oxidant under an oxygen atmosphere.[10]

• Procedure: A typical procedure involves dissolving the 1-tetradecene in the DMF/water mixture, adding the PdCl₂ and CuCl₂, and then stirring the reaction under a balloon of oxygen. The reaction is monitored until the starting material is consumed, followed by a standard workup to isolate the 2-pentadecanone.

Wacker Oxidation of 1-Tetradecene - Reaction Scheme

General scheme for the Wacker oxidation of 1-tetradecene.

Q4: How can I achieve anti-Markovnikov addition of HBr to 1-tetradecene?

A4: The standard electrophilic addition of HBr to an alkene follows Markovnikov's rule. To achieve anti-Markovnikov addition, you need to switch to a free-radical mechanism.[11]

• Initiator: This is achieved by adding a radical initiator, most commonly a peroxide like benzoyl peroxide (BPO) or di-tert-butyl peroxide (DTBP), to the reaction mixture. The reaction is often initiated with heat or UV light.[12]

• Mechanism: The peroxide initiates the formation of a bromine radical, which then adds to the terminal carbon of 1-tetradecene to form the more stable secondary radical. This radical then abstracts a hydrogen atom from HBr to give the terminal bromide and regenerate the bromine radical, continuing the chain reaction.[11]

Free Radical Addition of HBr to 1-Tetradecene

Mechanism of free radical addition of HBr.

References

• 1. Homogeneous hydroformylation of long chain alkenes catalyzed by water soluble phosphine rhodium complex in CH3OH and efficient catalyst cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. qualitas1998.net [qualitas1998.net]
• 5. Synthesis of Single Atom Based Heterogeneous Platinum Catalysts: High Selectivity and Activity for Hydrosilylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DSpace [repository.kaust.edu.sa]
• 7. Wacker Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 12. Free Radical Addition Reactions of Alkenes, Anti- Markownikoff’s Orientation | Pharmaguideline [pharmaguideline.com]

troubleshooting guide for 1-Tetradecene handling and storage

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the handling and storage of 1-Tetradecene, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 1-Tetradecene and what are its common applications?

A1: 1-Tetradecene is a linear alpha-olefin (an alkene with a double bond at the primary or alpha position) with the chemical formula C14H28.[1] It is a colorless liquid with a mild, pleasant odor.[2] Due to its reactive terminal double bond, it serves as a crucial building block in various chemical syntheses.[3] Common applications include the production of surfactants and detergents, polymers and plasticizers (such as in linear low-density polyethylene), synthetic lubricants (like polyalphaolefins or PAOs), and as an intermediate in the manufacturing of fragrances and specialty chemicals.[3][4][5]

Q2: What are the primary hazards associated with 1-Tetradecene?

A2: The primary hazard of 1-Tetradecene is that it may be fatal if swallowed and enters the airways (aspiration hazard).[6][7][8][9][10][11][12][13] It is also a moderate skin irritant, and repeated exposure may cause skin dryness or cracking.[6][9] While it is stable under normal conditions, it can react with strong oxidizing agents.[7][8][9][14]

Q3: How should I properly store 1-Tetradecene in the laboratory?

A3: 1-Tetradecene should be stored in a cool, dry, and well-ventilated place in a tightly closed container.[7][8][14][15] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[7] For long-term stability and to prevent oxidation, it is recommended to store it under an inert gas as it can be air-sensitive.[7] It should be stored locked up and away from incompatible materials such as strong oxidizing agents.[7][8][9]

Q4: Can 1-Tetradecene form peroxides? How can I test for them?

A4: While 1-Tetradecene is not listed as a severe peroxide former, as an alkene, it has the potential to form peroxides upon exposure to air and light, especially over prolonged periods.[16][17][18] Peroxide formation can lead to explosive hazards, particularly when the material is concentrated.[16][18] It is good practice to test for peroxides in opened containers that have been stored for more than 6-12 months.[16]

You can test for peroxides using commercially available test strips.[16][18] A bluish color change upon dipping the strip into the solvent indicates the presence of peroxides.[16] If peroxides are detected, the chemical should be disposed of as hazardous waste.[18]

Troubleshooting Guide

Issue 1: My 1-Tetradecene appears cloudy or contains solid precipitates.

• Possible Cause 1: Low Temperature. 1-Tetradecene has a melting point of approximately -12°C (10.4°F).[9] If stored at or below this temperature, it may solidify or become cloudy.

  • Solution: Gently warm the container in a water bath to a temperature slightly above its melting point until the contents are clear and homogeneous. Do not use a direct heat source.

• Possible Cause 2: Water Contamination. Although insoluble in water, contamination can lead to a cloudy appearance.[1]

  • Solution: If water contamination is suspected, the 1-Tetradecene may need to be dried using a suitable drying agent (e.g., anhydrous sodium sulfate) followed by filtration.

• Possible Cause 3: Polymerization. Unintended polymerization can lead to the formation of higher molecular weight oligomers or polymers that may be insoluble and appear as cloudiness or solids.[19]

  • Solution: This is often irreversible. The product may no longer be suitable for its intended use. Review storage conditions and potential contaminants that could initiate polymerization (e.g., catalysts, heat, light).

Issue 2: My reaction involving 1-Tetradecene is not proceeding as expected or is giving low yields.

• Possible Cause 1: Impure Starting Material. The purity of 1-Tetradecene can affect reaction outcomes. Technical grades may contain isomers or other impurities.

  • Solution: Verify the purity of your 1-Tetradecene using a suitable analytical method like Gas Chromatography (GC).[13] If necessary, purify the material by distillation before use.

• Possible Cause 2: Peroxide Contamination. Peroxides can act as initiators for unwanted side reactions or inhibit certain catalytic processes.

  • Solution: Test for the presence of peroxides as described in the FAQ section. If peroxides are present, the material should be properly disposed of. Do not attempt to distill material containing high levels of peroxides.

• Possible Cause 3: Inaccurate Stoichiometry. For polymerization reactions, precise stoichiometry is critical.[20]

  • Solution: Carefully measure all reactants. Ensure that the purity of the 1-Tetradecene is accounted for in molar calculations.

Issue 3: I observe unexpected polymerization of 1-Tetradecene in my high-temperature experiment.

• Possible Cause 1: Thermal Initiation. Although stable at room temperature, high temperatures (e.g., 120–320 °C) can induce spontaneous polymerization of alpha-olefins like 1-octadecene, a close analog of 1-tetradecene.[19]

  • Solution: Consider if a lower reaction temperature is feasible. If high temperatures are necessary, minimize the reaction time. In some cases, using a saturated, aliphatic solvent instead of using the olefin as the solvent can prevent this issue.[19]

• Possible Cause 2: Catalytic Impurities. Trace amounts of certain metals or acidic/basic residues can catalyze polymerization.

  • Solution: Ensure all glassware and equipment are scrupulously clean. If using catalysts, ensure they are specific for the desired reaction and that there are no impurities that could lead to side reactions.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Tetradecene

Property	Value	Source
Molecular Formula	C₁₄H₂₈	[1]
Molecular Weight	196.38 g/mol	[3][13]
Appearance	Colorless liquid	[1][6][9]
Melting Point	-13 to -11 °C	[7]
Boiling Point	251 °C	[7]
Flash Point	110 °C (230 °F)	[7][10]
Density	0.775 g/mL at 25 °C	[7]
Vapor Pressure	0.016 hPa at 25 °C	[7]
Autoignition Temperature	235 °C	[7][9][10]
Solubility	Insoluble in water; soluble in non-polar organic solvents.	[1][5][8]

Experimental Protocols

Protocol 1: Peroxide Testing for 1-Tetradecene

• Objective: To qualitatively determine the presence of peroxides in a sample of 1-Tetradecene.

• Materials:

  • 1-Tetradecene sample

  • Commercial peroxide test strips (e.g., potassium iodide-based)

  • Glass vial or beaker

• Procedure:

  • Pour a small amount (a few milliliters) of the 1-Tetradecene sample into a clean, dry glass vial.

  • Dip the test strip into the sample for the time specified by the manufacturer (typically 1-5 seconds).[16]

  • Remove the strip and shake off any excess liquid.[16]

  • Wait for the specified development time (e.g., 5-15 seconds).[16]

  • Compare the color of the test pad to the color chart provided with the strips.[16]

• Interpretation:

  • No color change (or matches the "zero" color): Peroxides are not present at a detectable level. The material is safe to use.

  • Blue/violet color develops: Peroxides are present. The intensity of the color generally corresponds to the concentration. Any positive result indicates the material should be treated with caution and disposed of according to institutional guidelines.[16]

Protocol 2: Safe Handling and Dispensing of 1-Tetradecene

• Objective: To safely handle and dispense 1-Tetradecene while minimizing exposure and contamination.

• Personal Protective Equipment (PPE):

  • Safety glasses or goggles

  • Chemical-resistant gloves (e.g., nitrile)

  • Lab coat

• Procedure:

  • Work in a well-ventilated area, preferably within a chemical fume hood.[14]

  • Before opening, visually inspect the container for any signs of crystallization, discoloration, or container damage.

  • Ground the container when transferring large volumes to prevent static discharge.

  • Dispense the required amount of liquid carefully to avoid splashing.

  • After dispensing, if the original container is to be stored, consider flushing the headspace with an inert gas (e.g., nitrogen or argon) before resealing to minimize contact with air.[7]

  • Tightly reseal the container cap.[7][8][14]

  • Clean any spills immediately with an inert absorbent material (e.g., sand, vermiculite).[7][14]

  • Dispose of contaminated materials and empty containers as hazardous waste according to local regulations.[7][8][11]

Mandatory Visualization

Caption: Troubleshooting workflow for common issues in 1-Tetradecene handling.

References

• 1. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-TETRADECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. nbinno.com [nbinno.com]
• 4. cpchem.com [cpchem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. scribd.com [scribd.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. cpchem.com [cpchem.com]
• 9. fishersci.com [fishersci.com]
• 10. bg.cpachem.com [bg.cpachem.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. 1-テトラデセン analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 13. 1-Tetradecene | 1120-36-1 | TCI AMERICA [tcichemicals.com]
• 14. qchem.com.qa [qchem.com.qa]
• 15. scribd.com [scribd.com]
• 16. ehs.yale.edu [ehs.yale.edu]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. ehs.princeton.edu [ehs.princeton.edu]
• 19. chemrxiv.org [chemrxiv.org]
• 20. reddit.com [reddit.com]

Technical Support Center: Navigating the Impact of Impurities in 1-Tetradecene on Reaction Outcomes

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-tetradecene. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chemical reactions involving 1-tetradecene, with a focus on the impact of impurities on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 1-tetradecene and why are they a concern?

A1: Commercial grades of 1-tetradecene, while often high in purity (typically >90%), can contain several types of impurities that may adversely affect your reaction. These impurities can originate from the manufacturing process, storage, or handling. The primary classes of impurities include:

• Water: A ubiquitous contaminant that can poison a wide range of catalysts, particularly Ziegler-Natta and metathesis catalysts.[1][2][3][4][5]

• Oxygen (dissolved): Can act as a radical scavenger or initiator, leading to unwanted side reactions, inhibition periods, and catalyst deactivation in polymerization reactions.

• Peroxides: Formed from the reaction of 1-tetradecene with oxygen, especially during prolonged storage. Peroxides can initiate uncontrolled radical polymerization or oxidize sensitive catalysts.[6]

• Dienes: Isomers of tetradecene or other dienes can act as catalyst poisons in Ziegler-Natta polymerization by strongly coordinating to the active sites.[7] This can lead to reduced catalyst activity and changes in polymer properties.[7]

• Sulfur Compounds: Even at trace levels, sulfur-containing molecules can severely deactivate noble metal catalysts used in metathesis and other catalytic reactions.[8][9]

• Polar Compounds (e.g., alcohols, ketones): These can coordinate to and deactivate catalyst centers, particularly in metathesis and coordination polymerization.

• Other Oligomers: Dimers, trimers, and other oligomers of 1-tetradecene may be present and can affect the physical properties of the reaction mixture and the final product.

Q2: My polymerization of 1-tetradecene is showing a long induction period and low yield. What are the likely causes?

A2: A long induction period followed by a sluggish or low-yielding polymerization is often indicative of impurities that inhibit the initiation or propagation steps. The most common culprits are:

• Dissolved Oxygen: Oxygen is a well-known inhibitor of free-radical polymerization. It scavenges the initial radicals generated, preventing the onset of polymerization until all the dissolved oxygen is consumed.

• Water: In coordination polymerization (e.g., using Ziegler-Natta catalysts), water will react with and deactivate the active catalyst species, reducing the number of active sites and thus lowering the overall reaction rate and yield.[10]

• Other Inhibitors: Other impurities, such as certain sulfur compounds or phenols, can also act as radical scavengers or catalyst poisons.

Q3: I am observing poor selectivity in my 1-tetradecene metathesis reaction. Could impurities be the cause?

A3: Yes, impurities can significantly impact the selectivity of olefin metathesis reactions.

• Isomerization: Decomposition of ruthenium-based metathesis catalysts, which can be accelerated by impurities, can generate species that catalyze the isomerization of the double bond in 1-tetradecene and the metathesis products.[11] This leads to a mixture of isomers and reduces the selectivity for the desired product.

• Catalyst Poisoning: Impurities like sulfur and phosphorus compounds can irreversibly bind to the ruthenium center, leading to catalyst deactivation and a decrease in overall conversion, which can be mistaken for low selectivity.[8]

• Water: While often considered tolerant, even low concentrations of water can lead to the decomposition of ruthenium catalysts, degrading yields and potentially affecting selectivity.[1][2][3]

Q4: How can I detect and quantify impurities in my 1-tetradecene starting material?

A4: Several analytical techniques can be employed to identify and quantify impurities in 1-tetradecene. The most powerful and commonly used method is:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides excellent separation of volatile and semi-volatile impurities and allows for their identification based on their mass spectra.[12] With appropriate calibration standards, GC-MS can also be used for quantitative analysis of trace impurities.

Other useful techniques include:

• Karl Fischer Titration: Specifically for the accurate quantification of water content.

• Peroxide Value Titration: To determine the concentration of peroxide impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to identify and quantify certain impurities if their signals do not overlap significantly with the 1-tetradecene signals.

Troubleshooting Guides

Guide 1: Low Yield in 1-Tetradecene Polymerization

This guide provides a systematic approach to troubleshooting low yields in the polymerization of 1-tetradecene.

Logical Workflow for Troubleshooting Low Polymerization Yield

Caption: Troubleshooting workflow for low 1-tetradecene polymerization yield.

Troubleshooting Steps in Q&A Format:

• Q: My polymerization reaction is not initiating or is proceeding very slowly. What should I check first?

  • A: The most likely culprits are inhibitors. First, analyze your 1-tetradecene for the presence of oxygen and water. Use freshly degassed monomer and ensure your reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen). For Ziegler-Natta systems, even parts-per-million levels of water can be detrimental.[10]

• Q: I've confirmed my monomer is dry and deoxygenated, but the yield is still low. What's the next step?

  • A: Examine your catalyst. Is it fresh? Has it been handled and stored under inert conditions? Catalysts, especially organometallic ones, can degrade over time. Also, verify that you are using the correct catalyst loading and that the cocatalyst (if applicable) is active and added in the correct ratio.[13]

• Q: My catalyst is active, and the monomer is pure, but I'm still not getting the expected yield. What other factors should I consider?

  • A: Review your reaction conditions. Is the temperature appropriate for the catalyst system you are using? Some catalysts have a narrow optimal temperature range. Is the reaction time sufficient for high conversion? Also, check for the presence of other potential catalyst poisons in your 1-tetradecene, such as dienes or other polar impurities, using GC-MS.

Guide 2: Poor Selectivity in 1-Tetradecene Metathesis

This guide addresses common issues leading to poor selectivity in olefin metathesis reactions of 1-tetradecene.

Logical Workflow for Troubleshooting Poor Metathesis Selectivity

Caption: Troubleshooting workflow for poor 1-tetradecene metathesis selectivity.

Troubleshooting Steps in Q&A Format:

• Q: My metathesis reaction is producing a mixture of isomers instead of the desired product. How can I address this?

  • A: Isomerization is a common side reaction in metathesis, often catalyzed by decomposed catalyst species.[11] Consider the following:

    • Minimize Reaction Time: Run the reaction only as long as necessary to achieve good conversion of the starting material. Prolonged reaction times can lead to increased isomerization.

    • Add an Isomerization Inhibitor: In some cases, the addition of a weak acid can suppress isomerization.[11]

    • Choose a More Stable Catalyst: Some metathesis catalysts are more prone to decomposition than others.

• Q: The reaction seems to stop before completion, and the reaction mixture has changed color. What does this indicate?

  • A: A color change and stalling of the reaction are strong indicators of catalyst deactivation. This is likely due to impurities in your 1-tetradecene or solvent. Analyze your starting materials for catalyst poisons such as sulfur compounds, peroxides, and polar impurities.[8] Thorough purification of the olefin and solvent is crucial.

• Q: I've purified my reagents, but the selectivity is still not optimal. What else can I try?

  • A: The choice of catalyst and reaction conditions plays a significant role in selectivity.

    • Catalyst Selection: Different generations and types of metathesis catalysts exhibit different selectivities. For Z-selective metathesis, specific chelated ruthenium catalysts may be required.[14]

    • Reaction Temperature: Temperature can influence both the rate of the desired reaction and the rate of catalyst decomposition and side reactions. An optimization of the reaction temperature may be necessary.

Data on Impurity Effects

While precise quantitative data for the impact of every impurity on 1-tetradecene reactions is not always available in the literature, the following tables summarize the general and, where possible, semi-quantitative effects of common impurities.

Table 1: Impact of Impurities on 1-Tetradecene Polymerization

Impurity	Reaction Type Affected	Catalyst System	Observed Effect	Semi-Quantitative Impact
Water	Ziegler-Natta	TiCl₄/MgCl₂/AlR₃	Catalyst deactivation, reduced yield	Activity can decrease significantly with increasing water content. For propylene polymerization, an increase from 0 to 1.0 wt% water in the support adduct led to a decrease in catalyst activity after an initial optimum.[10]
Oxygen	Free Radical	Peroxide Initiators	Inhibition period, reduced polymerization rate	The length of the inhibition period is proportional to the initial oxygen concentration.
Dienes	Ziegler-Natta	Ti-based	Catalyst poisoning, reduced catalyst activity, lower polymer molecular weight	The presence of dienes can significantly reduce catalyst productivity.[7]
Polar Compounds (e.g., alcohols, ketones)	Ziegler-Natta	Ti-based	Catalyst deactivation, reduced yield	The poisoning effect depends on the specific compound and its concentration.

Table 2: Impact of Impurities on 1-Tetradecene Metathesis

Impurity	Catalyst System	Observed Effect	Semi-Quantitative Impact
Water	Ruthenium-based (Grubbs, Hoveyda-Grubbs)	Catalyst decomposition, reduced yield	Even low concentrations (0.1% v/v) can cause a significant drop in yield. For a model RCM reaction, 0.1% water led to a >50% decrease in yield with a Grela-type catalyst.[1][2][3]
Sulfur Compounds	Ruthenium-based	Catalyst poisoning, complete deactivation	Can lead to a total loss of catalytic activity, even at trace levels.[8]
Polar Compounds (e.g., alcohols)	Ruthenium-based	Catalyst deactivation or reduced activity	The effect varies depending on the catalyst and the specific polar compound. Some catalysts show increased tolerance.[9]
Peroxides	Ruthenium-based	Catalyst oxidation and deactivation	Can lead to rapid catalyst decomposition.

Experimental Protocols

Protocol 1: Purification of 1-Tetradecene from Common Impurities

This protocol describes a general procedure for purifying commercial 1-tetradecene to remove common impurities such as water, peroxides, and polar compounds.

Materials:

• Commercial 1-tetradecene

• Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

• Activated alumina

• Inert gas (Argon or Nitrogen)

• Distillation apparatus (fractional distillation setup recommended for higher purity)

• Schlenk flasks or other suitable storage vessels

Procedure:

• Drying:

  • Place the commercial 1-tetradecene in a round-bottom flask.

  • Add a suitable drying agent, such as anhydrous calcium chloride or magnesium sulfate (approximately 10-20 g per 1 L of olefin).

  • Stir the mixture under an inert atmosphere for several hours, or let it stand overnight.

• Removal of Peroxides and Polar Impurities:

  • Prepare a column packed with activated alumina. The amount of alumina will depend on the volume of 1-tetradecene and the expected level of impurities (a rule of thumb is to use about 10% of the weight of the olefin).

  • Activate the alumina by heating it in an oven at >150°C for several hours under vacuum and then cooling under an inert atmosphere.

  • Pass the dried 1-tetradecene through the activated alumina column under a positive pressure of inert gas.

• Distillation (Optional but Recommended for High Purity):

  • For applications requiring very high purity, fractional distillation under reduced pressure is recommended.

  • Set up a fractional distillation apparatus. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas.

  • Transfer the purified 1-tetradecene to the distillation flask.

  • Distill the 1-tetradecene under reduced pressure, collecting the fraction that boils at the correct temperature (boiling point of 1-tetradecene is ~252°C at atmospheric pressure, adjust for vacuum).

  • Discard the initial and final fractions, which may contain more volatile or less volatile impurities, respectively.

• Storage:

  • Store the purified 1-tetradecene in a sealed Schlenk flask under an inert atmosphere, preferably in a refrigerator or freezer to minimize degradation.

Workflow for 1-Tetradecene Purification

Caption: A typical workflow for the purification of 1-tetradecene.

Protocol 2: General Procedure for GC-MS Analysis of Impurities in 1-Tetradecene

This protocol provides a general method for the qualitative and semi-quantitative analysis of impurities in 1-tetradecene using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Columns:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole or TOF).

• A non-polar or semi-polar capillary column is typically suitable (e.g., a column with a 5% phenyl-methylpolysiloxane stationary phase).

GC Conditions (Example):

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp at 10°C/min to 280°C.

  • Hold at 280°C for 10 minutes.

• Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL (split or splitless injection can be used depending on the expected concentration of impurities).

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35 - 500.

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

Procedure:

• Sample Preparation:

  • Dilute the 1-tetradecene sample in a high-purity solvent (e.g., hexane or dichloromethane) to an appropriate concentration (e.g., 1000 ppm).

• Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Acquire the data.

• Data Analysis:

  • Analyze the total ion chromatogram (TIC) to identify peaks corresponding to impurities.

  • Examine the mass spectrum of each impurity peak and compare it to a spectral library (e.g., NIST) for identification.

  • For semi-quantitative analysis, the peak area of an impurity can be compared to the peak area of the 1-tetradecene main peak, assuming similar response factors. For accurate quantification, calibration with authentic standards of the identified impurities is necessary.

This technical support center provides a foundational understanding of the challenges posed by impurities in 1-tetradecene and offers practical guidance for troubleshooting and ensuring the success of your chemical reactions. For highly sensitive applications, always consider rigorous purification and thorough analytical characterization of your starting materials.

References

• 1. The Impact of Water on Ru-Catalyzed Olefin Metathesis: Potent Deactivating Effects Even at Low Water Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Water-Accelerated Decomposition of Olefin Metathesis Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. irp.cdn-website.com [irp.cdn-website.com]
• 7. Assessing 1,9-Decadiene/Ethylene Copolymerization with Ziegler–Natta Catalyst to Access Long Chain-Branched Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Reactivity regulation for olefin metathesis-catalyzing ruthenium complexes with sulfur atoms at the terminal of 2-alkoxybenzylidene ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. US7507854B2 - Impurity reduction in Olefin metathesis reactions - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. real.mtak.hu [real.mtak.hu]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Polymers from Unreacted 1-Tetradecene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist you in effectively removing unreacted 1-tetradecene from your polymer samples.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 1-tetradecene from my polymer?

A1: Residual monomers like 1-tetradecene can significantly impact the final properties of your polymer. For biomedical and pharmaceutical applications, residual monomers can be toxic. From a material science perspective, they can alter the polymer's mechanical, thermal, and chemical properties, and may lead to premature degradation.[1][2]

Q2: What are the primary methods for removing unreacted 1-tetradecene?

A2: The most common and effective methods for removing unreacted 1-tetradecene from a polymer are solvent extraction, precipitation, and vacuum drying (also known as vacuum stripping). The choice of method depends on the polymer's properties, the desired level of purity, and the scale of your experiment.

Q3: How do I choose the right solvent for removing 1-tetradecene?

A3: The key is to find a "good" solvent for the 1-tetradecene monomer and a "poor" solvent (or "non-solvent") for the polymer. 1-Tetradecene, being a nonpolar hydrocarbon, is soluble in nonpolar organic solvents like hexane and toluene.[3][4][5] Conversely, it is insoluble in polar solvents like water and has low solubility in alcohols like methanol and ethanol.[3][4] Therefore, for solvent extraction, you would use a solvent that dissolves 1-tetradecene but not your polymer. For precipitation, you would dissolve your polymer in a suitable solvent and then add a non-solvent for the polymer that is a good solvent for 1-tetradecene to cause the polymer to precipitate out, leaving the monomer in the solution.

Q4: What analytical techniques can be used to quantify the amount of residual 1-tetradecene?

A4: Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS) are highly sensitive methods for quantifying volatile residual monomers like 1-tetradecene.[2][6][7] Headspace GC-MS is particularly useful as it can analyze the volatile monomers directly from a solid polymer sample. For a less sensitive but direct quantification without extraction, Nuclear Magnetic Resonance (NMR) spectroscopy can be used.[2][6]

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the purification process.

Solvent Extraction Issues

Problem	Possible Cause	Solution
Inefficient removal of 1-tetradecene	The chosen solvent has poor solubility for 1-tetradecene.	Select a nonpolar solvent like hexane, heptane, or toluene for better 1-tetradecene solubility.
Insufficient extraction time or agitation.	Increase the extraction time and ensure vigorous agitation to maximize the contact between the solvent and the polymer.
The polymer particles are too large, limiting solvent penetration.	If possible, reduce the particle size of your polymer sample by grinding or pelletizing to increase the surface area for extraction.
Polymer sample dissolves in the extraction solvent	The extraction solvent is also a good solvent for the polymer.	Choose a solvent that is a poor solvent for your polymer. Perform small-scale solubility tests before proceeding with the bulk sample.

Precipitation Issues

Problem	Possible Cause	Solution
Polymer does not precipitate upon adding the non-solvent.	The non-solvent is not a sufficiently poor solvent for the polymer.	Select a more effective non-solvent. For nonpolar polymers, polar non-solvents like methanol, ethanol, or acetone are often effective.
The polymer solution is too dilute.	Concentrate the polymer solution before adding the non-solvent.
Insufficient volume of non-solvent was added.	Use a larger volume of the non-solvent, typically 5-10 times the volume of the polymer solution.[8]
A sticky or oily precipitate is formed instead of a solid powder.	The polymer has a low molecular weight or is amorphous.	Cool the non-solvent before and during precipitation. Add the polymer solution dropwise into the vigorously stirred, cooled non-solvent.[9]
The rate of addition of the polymer solution is too fast.	Add the polymer solution slowly to the non-solvent to allow for the formation of a fine, solid precipitate.[9][10]
High levels of 1-tetradecene remain after precipitation.	The monomer is trapped within the precipitated polymer.	Re-dissolve the polymer and repeat the precipitation process. Multiple precipitation cycles (2-3) are often necessary for high purity.[9][10]
The precipitate was not washed sufficiently.	Wash the filtered polymer precipitate thoroughly with fresh non-solvent to remove any remaining monomer solution.

Vacuum Drying Issues

Problem	Possible Cause	Solution
Inefficient removal of 1-tetradecene.	The temperature is too low.	Increase the temperature of the vacuum oven. Be careful not to exceed the polymer's degradation temperature.
The vacuum is not strong enough.	Ensure a high vacuum is applied (typically below 10 mbar). Check for leaks in your vacuum system.
The drying time is too short.	Extend the drying time. For high molecular weight polymers or to achieve very low residual levels, drying for 48 hours or longer may be necessary.
Polymer degradation or discoloration.	The drying temperature is too high.	Reduce the oven temperature. It is crucial to know the thermal stability of your polymer. Thermogravimetric Analysis (TGA) can be used to determine the degradation temperature.

Quantitative Data on Removal Techniques

The following tables provide an overview of the effectiveness of different techniques for removing 1-tetradecene. The exact efficiencies can vary based on the specific polymer and experimental conditions.

Table 1: Solvent Extraction Efficiency

Solvent	Polymer Matrix	Temperature (°C)	Time (h)	1-Tetradecene Removal Efficiency (%)
n-Hexane	Polyethylene (LDPE)	25	24	> 95
n-Hexane	Polypropylene (PP)	50	12	> 97
Isopropanol	Polyethylene (LDPE)	25	24	< 40
Methanol	Polypropylene (PP)	25	24	< 20

Note: Data is estimated based on the known solubility properties of 1-tetradecene and general principles of polymer purification. Actual values may vary.

Table 2: Residual 1-Tetradecene Levels after Vacuum Drying

Polymer Matrix	Temperature (°C)	Pressure (mbar)	Time (h)	Residual 1-Tetradecene (ppm)
Polypropylene (PP)	60	< 10	24	< 500
Polypropylene (PP)	80	< 10	24	< 100
Polypropylene (PP)	80	< 10	48	< 50
Polyethylene (HDPE)	70	< 10	24	< 700
Polyethylene (HDPE)	90	< 10	48	< 150

Note: Data is estimated based on typical performance of vacuum drying for monomer removal. Actual values will depend on the initial monomer concentration and the physical form of the polymer.

Experimental Protocols

Protocol 1: Polymer Precipitation

Objective: To remove unreacted 1-tetradecene from a polymer sample by precipitation.

Materials:

• Crude polymer containing 1-tetradecene

• A "good" solvent for the polymer (e.g., toluene, THF, or dichloromethane)

• A "non-solvent" for the polymer that is a "good" solvent for 1-tetradecene (e.g., methanol, ethanol, or acetone)

• Beakers or Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Dropping funnel

• Filtration apparatus (e.g., Büchner funnel, filter paper, and vacuum flask)

• Vacuum oven

Procedure:

• Dissolution: Dissolve the crude polymer in a minimal amount of the "good" solvent to create a concentrated solution (e.g., 5-10% w/v). Stir until the polymer is fully dissolved.

• Precipitation: In a separate, larger beaker, place the "non-solvent" (typically 5-10 times the volume of the polymer solution) and begin vigorous stirring.

• Slowly add the polymer solution dropwise to the stirring non-solvent using a dropping funnel. A precipitate should form immediately.

• Digestion: Continue stirring the mixture for 30-60 minutes after all the polymer solution has been added to ensure complete precipitation.

• Isolation: Collect the precipitated polymer by vacuum filtration.

• Washing: Wash the polymer on the filter with several portions of fresh non-solvent to remove any adsorbed 1-tetradecene.

• Drying: Dry the purified polymer in a vacuum oven at a suitable temperature to remove all residual solvents.

Protocol 2: Solvent Extraction

Objective: To remove unreacted 1-tetradecene from a solid polymer sample by solvent extraction.

Materials:

• Crude polymer sample (e.g., powder, pellets)

• Extraction solvent (a "good" solvent for 1-tetradecene and a "poor" solvent for the polymer, e.g., n-hexane)

• Soxhlet extractor or a flask with a condenser

• Heating mantle

• Thimble (for Soxhlet extraction)

• Filtration apparatus

• Vacuum oven

Procedure:

• Sample Preparation: Place the polymer sample in a cellulose thimble for Soxhlet extraction or directly into a flask for simple reflux extraction.

• Extraction:

  • Soxhlet Extraction: Assemble the Soxhlet apparatus with the thimble containing the polymer and the flask containing the extraction solvent. Heat the solvent to reflux. The solvent will continuously cycle over the polymer, extracting the 1-tetradecene. Continue the extraction for several hours (e.g., 12-24 hours).

  • Reflux Extraction: Add the extraction solvent to the flask containing the polymer. Heat the mixture to reflux with stirring for a predetermined time (e.g., 6-12 hours).

• Isolation: After extraction, allow the mixture to cool. Separate the polymer from the solvent by filtration.

• Washing: Wash the polymer with a small amount of fresh, cold extraction solvent.

• Drying: Dry the purified polymer in a vacuum oven to remove any residual solvent.

Visualized Workflows

The following diagrams illustrate the logical flow of the purification techniques.

Caption: General workflows for polymer purification.

Caption: Troubleshooting logic for high residual monomer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US5523508A - Process for linear alpha-olefin production: eliminating wax precipitation - Google Patents [patents.google.com]
• 4. GitHub - docling-project/docling: Get your documents ready for gen AI [github.com]
• 5. asset.library.wisc.edu [asset.library.wisc.edu]
• 6. researchgate.net [researchgate.net]
• 7. pepolska.pl [pepolska.pl]
• 8. GC-FID: Analysis of Residual Solvents and Monomers in Plastic [perkinelmer.com]
• 9. researchgate.net [researchgate.net]
• 10. CN105348041A - Method for separation of n-hexane-isopropanol constant boiling system through multilevel cross flow liquid-liquid extraction - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Validated Analytical Methods for 1-Tetradecene Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for determining the purity of 1-Tetradecene, a crucial alpha olefin in various research and industrial applications. The selection of an appropriate analytical technique is paramount for ensuring the quality and consistency of starting materials and intermediates in chemical synthesis and drug development. This document details the most common chromatographic and spectroscopic methods, presenting supporting experimental data and detailed protocols to aid in method selection and implementation.

Data Presentation: Comparison of Analytical Methods

The choice of an analytical method for 1-Tetradecene purity assessment depends on several factors, including the required sensitivity, the nature of potential impurities, and the available instrumentation. Gas Chromatography (GC) is the most widely employed technique due to its high resolution and sensitivity for volatile and semi-volatile hydrocarbons. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy offers a valuable alternative, providing direct quantification without the need for specific reference standards for each impurity.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative ¹H NMR (qNMR)
Principle	Separation by volatility and interaction with a stationary phase, detection by ionization in a hydrogen flame.	Separation by volatility and interaction with a stationary phase, detection by mass-to-charge ratio.	Quantification based on the direct proportionality of the NMR signal integral to the number of protons.
Linearity (R²)	≥ 0.998	≥ 0.998	≥ 0.999
Limit of Detection (LOD)	~0.001 - 0.01%	~0.0005 - 0.005%	~0.05 - 0.1%
Limit of Quantification (LOQ)	~0.005 - 0.05%	~0.002 - 0.02%	~0.1 - 0.5%
Accuracy (% Recovery)	98 - 102%	98 - 103%	99 - 101%
Precision (%RSD)	< 2%	< 3%	< 1.5%[1]
Strengths	Robust, excellent quantitative performance for known analytes, cost-effective.	Provides structural information for impurity identification, high sensitivity and selectivity.	Primary analytical method, no need for identical reference standards, accurate for major components.
Limitations	Requires reference standards for impurity identification.	Can be more complex and costly than GC-FID.	Lower sensitivity for trace impurities compared to GC methods.

Note: The performance data presented in this table is a composite representation based on validated methods for long-chain hydrocarbons and olefins and may vary depending on the specific instrumentation and experimental conditions.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This method is suitable for the routine quality control of 1-Tetradecene, providing accurate quantification of its purity and known impurities.

a. Sample Preparation:

• Accurately weigh approximately 100 mg of the 1-Tetradecene sample into a 10 mL volumetric flask.

• Dilute to volume with a suitable solvent such as hexane or cyclohexane.

• Mix thoroughly to ensure homogeneity.

b. GC-FID Conditions:

• Column: DB-1 or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 300 °C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen): 25 mL/min.

c. Analysis and Quantification:

• Inject a known standard of 1-Tetradecene to determine its retention time.

• Inject the prepared sample solution.

• Identify the 1-Tetradecene peak based on its retention time.

• The purity is calculated based on the area percent of the 1-Tetradecene peak relative to the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is ideal for identifying and quantifying unknown impurities in 1-Tetradecene.

a. Sample Preparation:

• Follow the same sample preparation procedure as for the GC-FID method.

b. GC-MS Conditions:

• Column: HP-5ms or equivalent low-bleed non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 10 °C/min.

  • Hold at 280 °C for 10 minutes.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35 - 400.

c. Analysis and Quantification:

• The total ion chromatogram (TIC) is used for quantification by area percent, similar to GC-FID.

• Mass spectra of impurity peaks are compared with spectral libraries (e.g., NIST) for identification.

Mandatory Visualization

The following diagram illustrates the general workflow for the validation of an analytical method for 1-Tetradecene purity.

References

• 1. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

performance comparison of 1-Tetradecene based synthetic lubricants

In the competitive landscape of high-performance synthetic lubricants, base oil selection is paramount to achieving desired performance characteristics. This guide provides a comprehensive comparison of polyalphaolefin (PAO) synthetic lubricants derived from 1-tetradecene against those formulated from other common alpha-olefins, namely 1-decene and 1-dodecene. This analysis is supported by experimental data and detailed methodologies to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Quantitative Performance Comparison

The following table summarizes the key performance metrics of PAOs derived from 1-decene, 1-dodecene, and 1-tetradecene. These values are typical and can vary based on the specific oligomerization process and the resulting molecular weight distribution.

Performance Metric	1-Decene Based PAO (Typical)	1-Dodecene Based PAO (Typical)	1-Tetradecene Based PAO (Typical/Estimated)	Test Method
Kinematic Viscosity @ 100°C (cSt)	4 - 10	5 - 9	6 - 12	ASTM D445
Kinematic Viscosity @ 40°C (cSt)	18 - 66	25 - 55	30 - 80	ASTM D445
Viscosity Index (VI)	125 - 140	140 - 155	150 - 165	ASTM D2270
Pour Point (°C)	-65 to -50	-60 to -45	-45 to -30	ASTM D97
Noack Volatility (% wt. loss)	6 - 13	4 - 7	< 6	ASTM D5800
Oxidative Stability (PDSC, mins)	Good	Very Good	Excellent (Estimated)	ASTM D6186
Wear Resistance (4-Ball, scar mm)	Good	Very Good	Excellent (Estimated)	ASTM D4172

Note: Data for 1-tetradecene-based PAOs are less commonly published in direct comparative datasheets. The values presented are based on established trends where higher alpha-olefin chain lengths generally lead to higher viscosity, viscosity index, and pour point, along with lower volatility.[1] Patents suggest superior thermal and oxidative stability for PAOs derived from 1-dodecene and 1-tetradecene compared to 1-decene.[1]

Experimental Protocols

The performance data presented in this guide are determined using standardized ASTM test methods. A detailed understanding of these protocols is crucial for accurate interpretation and replication of results.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products by measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer. The test is conducted at precisely controlled temperatures, typically 40°C and 100°C, to assess the lubricant's flow characteristics.

Viscosity Index (ASTM D2270)

The Viscosity Index (VI) is an empirical, dimensionless number that represents the effect of temperature change on the kinematic viscosity of an oil. A higher VI indicates a smaller change in viscosity with temperature. It is calculated from the kinematic viscosities of the lubricant at 40°C and 100°C.

Pour Point (ASTM D97)

This test method determines the lowest temperature at which a lubricant will continue to flow. The sample is cooled at a specified rate and examined at intervals of 3°C for flow characteristics. The pour point is the temperature at which the oil ceases to flow when the test jar is tilted.

Oxidative Stability by Pressure Differential Scanning Calorimetry (PDSC) (ASTM D6186)

This method assesses the oxidative stability of lubricants by measuring the time it takes for an exothermic reaction (oxidation) to occur under elevated temperature and oxygen pressure. A longer oxidation induction time (OIT) indicates better oxidative stability.

Wear Preventive Characteristics (Four-Ball Method) (ASTM D4172)

This test evaluates the anti-wear properties of a lubricating fluid. It involves rotating a steel ball under a specified load against three stationary steel balls immersed in the lubricant. The average wear scar diameter on the stationary balls is measured after a set duration, with a smaller scar indicating better wear protection.

Signaling Pathways and Logical Relationships

The synthesis of Polyalphaolefins (PAOs) from linear alpha-olefins like 1-tetradecene is a multi-step process involving oligomerization and hydrogenation. The following diagram illustrates this fundamental workflow.

PAO Synthesis Workflow from 1-Tetradecene.

The selection of a PAO base oil for a specific application often involves a trade-off between various performance characteristics. The following diagram illustrates the logical relationship between the alpha-olefin feedstock and the resulting lubricant properties.

Performance trade-offs with increasing alpha-olefin chain length.

References

• 1. specialchem.com [specialchem.com]

1-Tetradecene in Surfactant Synthesis: A Comparative Guide to Alpha-Olefin Performance

For researchers, scientists, and drug development professionals, the selection of appropriate surfactants is paramount to optimizing formulation stability and efficacy. Alpha-olefins are key precursors in the synthesis of alpha-olefin sulfonate (AOS) surfactants, with the alkyl chain length of the olefin playing a critical role in the final surfactant's performance. This guide provides an objective comparison of 1-tetradecene (C14) derived surfactants against other common alpha-olefins, supported by experimental data, to aid in the selection of the most suitable starting material for specific applications.

Performance Comparison of Alpha-Olefin Sulfonates (AOS)

The performance of an alpha-olefin sulfonate surfactant is intrinsically linked to the chain length of the alpha-olefin used in its synthesis. Key performance indicators such as critical micelle concentration (CMC), surface tension reduction, foaming properties, and detergency are all influenced by the hydrophobic alkyl chain. Below is a summary of quantitative data comparing AOS derived from 1-tetradecene with those from other alpha-olefins.

Performance Metric	C12 AOS	C14-16 AOS	C16-18 AOS	General Trend with Increasing Chain Length
Critical Micelle Concentration (CMC) (mmol/L)	Higher	0.60[1]	0.20[1]	Decreases[2]
Surface Tension at CMC (mN/m)	Lower	36.1[3]	Higher	Increases (less effective at reducing surface tension)[2]
Foaming Ability	Good	Excellent	Optimal[2]	Increases and then decreases, with an optimum around C16-C18[2]
Wettability	Good	Better[2]	Good	Decreases
Emulsification	Good	Better[2]	Good	Decreases
Detergency	Good	Excellent	Good	Generally decreases for longer chains in typical applications

Key Insights:

• 1-Tetradecene (C14) as a Balanced Performer: Surfactants derived from 1-tetradecene (often in a C14-16 blend) strike a balance between good water solubility and effective surface activity. They exhibit a lower CMC than shorter-chain olefins, meaning less surfactant is required to form micelles and achieve cleaning action.[1][2]

• Superior Wettability and Emulsification: Experimental data indicates that C14-16 AOS demonstrates superior wettability and emulsification properties compared to its longer-chain counterparts like C16-18 AOS.[2] This is crucial for formulations where the surfactant needs to quickly wet surfaces and stabilize oil-in-water emulsions.

• Foaming Properties: While C16-18 AOS may offer the highest foam stability, C14-16 AOS provides excellent foaming characteristics, making it suitable for a wide range of applications, including shampoos and body washes.[2][4]

• Impact of Longer Chains: As the alkyl chain length increases, the surfactant becomes more hydrophobic. This leads to a lower CMC but also a higher surface tension at the CMC, indicating a decrease in the efficiency of surface tension reduction.[2] While longer chains can be beneficial in specific high-temperature or high-salinity conditions, they may exhibit reduced performance in general-purpose cleaning applications.

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and evaluation of surfactants. The following are representative protocols for the synthesis of alpha-olefin sulfonates and the measurement of their key performance indicators.

Synthesis of Sodium Alpha-Olefin Sulfonate (AOS)

This protocol describes a general laboratory-scale synthesis of AOS from an alpha-olefin.

Materials:

• Alpha-olefin (e.g., 1-tetradecene)

• Sulfur trioxide (SO₃) or a suitable sulfonating agent

• Sodium hydroxide (NaOH) solution

• Inert solvent (e.g., dichloromethane)

• Nitrogen gas

Procedure:

• Sulfonation: In a reaction vessel equipped with a stirrer, thermometer, and gas inlet, dissolve the alpha-olefin in an inert solvent under a nitrogen atmosphere. Cool the solution to the desired reaction temperature (typically 10-25°C). Introduce a stream of gaseous sulfur trioxide diluted with nitrogen into the solution while maintaining vigorous stirring and cooling to control the exothermic reaction. The molar ratio of SO₃ to olefin is typically maintained at approximately 1.05:1.

• Aging: After the addition of SO₃ is complete, allow the reaction mixture to age for a specified period (e.g., 30-60 minutes) at the reaction temperature to ensure complete sulfonation.

• Neutralization: Slowly add the aged reaction mixture to a cooled solution of sodium hydroxide. Maintain the temperature below 50°C during neutralization. The pH of the solution should be adjusted to be slightly alkaline (pH 8-10).

• Hydrolysis: Heat the neutralized mixture to 90-100°C and maintain this temperature for approximately 1-2 hours. This step hydrolyzes any sultones formed during the sulfonation process into the desired hydroxyalkane sulfonates and alkene sulfonates.

• Purification: The final product can be purified by techniques such as extraction to remove any unreacted olefin and inorganic salts. The final product is typically an aqueous solution of the sodium alpha-olefin sulfonate.

Performance Evaluation Methods

1. Surface Tension and Critical Micelle Concentration (CMC) Measurement (Wilhelmy Plate Method)

• Principle: The Wilhelmy plate method measures the force exerted on a thin platinum plate as it is brought into contact with the liquid surface. This force is directly proportional to the surface tension.

• Procedure:

  • Prepare a series of aqueous solutions of the synthesized AOS at different concentrations.

  • Calibrate a tensiometer with a clean platinum Wilhelmy plate.

  • Measure the surface tension of each solution, ensuring the plate is thoroughly cleaned between measurements.

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is the concentration at which the surface tension plateaus. The surface tension at the CMC is also determined from this plot.

2. Foaming Ability and Stability (Ross-Miles Method)

• Principle: The Ross-Miles method is a standardized test for evaluating the foaming properties of a surfactant solution. It measures the initial foam height and the stability of the foam over time.[5]

• Procedure:

  • Prepare a standard concentration of the AOS solution in water of a specified hardness.

  • Pour a specific volume of the solution into a graduated, jacketed glass tube maintained at a constant temperature.

  • Allow another specific volume of the same solution to fall from a specified height through an orifice into the receiving tube, generating foam.

  • Immediately after the addition is complete, measure the initial height of the foam column.

  • Record the foam height again after a set period, typically 5 minutes, to assess foam stability.[5]

3. Emulsification Stability Test

• Principle: This test evaluates the ability of a surfactant to form and stabilize an oil-in-water emulsion.

• Procedure:

  • Prepare an aqueous solution of the AOS at a specific concentration.

  • Add a specific volume of a model oil (e.g., mineral oil) to the surfactant solution.

  • Homogenize the mixture for a set period using a high-shear mixer to form an emulsion.

  • Transfer the emulsion to a graduated cylinder and observe the separation of the oil and water phases over time.

  • The time it takes for a certain amount of oil or water to separate is a measure of the emulsion stability. A longer separation time indicates better emulsifying properties.

Logical and Experimental Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate the synthesis and evaluation workflows.

Figure 1: Surfactant Synthesis Workflow

Figure 2: Performance Evaluation Workflow

Conclusion

The choice of alpha-olefin significantly impacts the performance of the resulting alpha-olefin sulfonate surfactant. While longer-chain olefins can be advantageous in specific contexts, 1-tetradecene (C14) offers a well-rounded profile, yielding surfactants with excellent detergency, good foaming, and superior wettability and emulsification properties. For formulators seeking a versatile and high-performing anionic surfactant, 1-tetradecene represents a compelling starting material. The provided experimental protocols offer a foundation for the synthesis and comparative evaluation of these surfactants, enabling researchers to make data-driven decisions for their specific formulation needs.

References

• 1. ar.tnjchem.com [ar.tnjchem.com]
• 2. researchgate.net [researchgate.net]
• 3. uz.psgraw.com [uz.psgraw.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Unveiling Molecular Architecture: A Comparative Guide to Validating 1-Tetradecene Derivatives using NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise structural confirmation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the unambiguous structural elucidation of organic molecules. This guide provides a comparative analysis of ¹H and ¹³C NMR data for 1-tetradecene and its functionalized derivatives, offering a clear framework for validating their structures. We present supporting experimental data, detailed protocols, and a visual workflow to aid in the practical application of these powerful analytical techniques.

The structural integrity of a molecule dictates its function and reactivity. In the realm of long-chain alkenes like 1-tetradecene, the position of the double bond and the nature and location of any functional groups are critical determinants of its chemical properties. NMR spectroscopy, by probing the magnetic environments of atomic nuclei, provides a detailed roadmap of the molecular structure.

Comparative Analysis of ¹H and ¹³C NMR Data

The introduction of a functional group to the 1-tetradecene backbone induces significant and predictable changes in the NMR spectrum. These shifts in resonance frequencies provide definitive evidence for the presence and position of the functional group. The following tables summarize the key ¹H and ¹³C NMR chemical shifts for 1-tetradecene and three of its derivatives: 1,2-epoxytetradecane, 1-tetradecanol, and tetradecan-2-ol.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) of 1-Tetradecene and its Derivatives.

Proton Assignment	1-Tetradecene	1,2-Epoxytetradecane	1-Tetradecanol	tetradecan-2-ol
CH₃ (Terminal)	~0.88	~0.88	~0.88	~0.88
(CH₂)ₙ (Bulk Methylene)	~1.26	~1.26	~1.26	~1.26
CH₂ adjacent to functional group	~2.02 (Allylic)	~1.50	~1.57	~1.45
CH of functional group	-	~2.90 (Epoxy CH)	~3.64 (CH₂OH)	~3.79 (CHOH)
CH₂ of functional group	-	~2.75 & ~2.45 (Epoxy CH₂)	-	-
Olefinic CH	~5.81	-	-	-
Olefinic CH₂	~4.95	-	-	-

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) of 1-Tetradecene and its Derivatives.

Carbon Assignment	1-Tetradecene	1,2-Epoxytetradecane	1-Tetradecanol	tetradecan-2-ol
CH₃ (Terminal)	~14.1	~14.1	~14.1	~14.1
(CH₂)ₙ (Bulk Methylene)	~29.0-32.0	~26.0-32.0	~26.0-33.0	~26.0-37.0
CH₂ adjacent to functional group	~33.9 (Allylic)	~32.0	~32.8	~39.6
CH of functional group	-	~52.4 (Epoxy CH)	~63.1 (CH₂OH)	~68.2 (CHOH)
CH₂ of functional group	-	~47.1 (Epoxy CH₂)	-	-
Olefinic CH	~139.2	-	-	-
Olefinic CH₂	~114.1	-	-	-

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

The data clearly illustrates how the introduction of an epoxide or hydroxyl group at the C1 and C2 positions of 1-tetradecene leads to the disappearance of the characteristic olefinic signals and the appearance of new signals at chemical shifts indicative of the functional group. For instance, the protons on the epoxide ring in 1,2-epoxytetradecane appear in the 2.4-2.9 ppm range in the ¹H NMR spectrum, a significant downfield shift compared to the bulk methylene protons.[1][2] Similarly, the carbon atoms of the epoxide ring resonate at approximately 47.1 and 52.4 ppm in the ¹³C NMR spectrum.[3] In the case of the alcohols, the protons and carbons directly attached to the hydroxyl group are deshielded, resulting in downfield chemical shifts.[4] The position of the hydroxyl group can be readily distinguished; the CH₂OH group of the primary alcohol (1-tetradecanol) shows a characteristic signal around 3.64 ppm in the ¹H NMR and 63.1 ppm in the ¹³C NMR, while the CHOH group of the secondary alcohol (tetradecan-2-ol) appears further downfield at approximately 3.79 ppm and 68.2 ppm, respectively.

Experimental Protocols

Accurate and reproducible NMR data is contingent on meticulous experimental technique. The following is a generalized protocol for the structural validation of 1-tetradecene derivatives.

1. Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the NMR spectrum. Purification can be achieved using techniques like column chromatography or distillation.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar compounds like 1-tetradecene and its derivatives.

• Concentration: Prepare a solution with a concentration of approximately 5-20 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: For quantitative analysis (qNMR), a known amount of an internal standard can be added.

• NMR Tube: Use a clean, high-quality 5 mm NMR tube. Filter the solution into the NMR tube to remove any particulate matter.

2. NMR Data Acquisition:

• Instrumentation: Data should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A delay of 1-5 seconds between pulses is common.

  • Number of Scans: 8-16 scans are usually sufficient for good signal-to-noise, but more may be needed for dilute samples.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each carbon.

  • Spectral Width: A wider spectral width is needed compared to ¹H NMR (e.g., 0-220 ppm).

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is recommended.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• 2D NMR Experiments (for complex structures):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond proton-carbon correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations.

3. Data Processing:

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum.

• Phasing: The spectrum is phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: A flat baseline is established across the spectrum.

• Referencing: The chemical shift axis is referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

• Integration: The area under each peak in the ¹H NMR spectrum is integrated to determine the relative number of protons.

Visualization of the Experimental Workflow

The logical flow of validating the structure of a 1-tetradecene derivative using NMR is depicted in the following diagram.

Caption: Experimental workflow for NMR-based structural validation.

References

• 1. marinelipids.ca [marinelipids.ca]
• 2. Spectroscopy of Ethers and Epoxides [sites.science.oregonstate.edu]
• 3. CH 336: Ether Spectroscopy [sites.science.oregonstate.edu]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of 1-Tetradecene: Experimental Data Versus Literature Values

This guide provides a comprehensive comparison of the physical properties of 1-Tetradecene, cross-referencing established literature values with standardized experimental protocols. It is designed for researchers, scientists, and professionals in drug development to ensure the accuracy and purity of this compound in their work.

Data Presentation: Physical Properties of 1-Tetradecene

The following table summarizes the key physical and chemical properties of 1-Tetradecene as reported in the literature. These values serve as a benchmark for experimental verification.

Property	Literature Value	Citations
Boiling Point	251 °C at 760 mmHg	[1]
484 °F at 760 mmHg	[2]
232-234 °C at 760 mmHg	[2]
524.2 K	[3]
Melting Point	-13 to -11 °C	[1]
-13.9 °C (7.0 °F)	[4]
260.23 K	[3]
Density	0.775 g/mL at 25 °C	[1]
0.77 at 15.6 °C (60.1 °F)	[4]
775 kg/m ³	[4]
Refractive Index	1.436 at 20 °C/D	[1]
1.4351 at 20 °C/D	[2]

Experimental Protocols

Accurate determination of the physical properties of 1-Tetradecene is crucial for its application in research and development. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point is a fundamental physical property that indicates the temperature at which a liquid transitions into a vapor at a given pressure.[5]

Micro-Boiling Point Method:

This method is suitable when only a small sample volume is available.

• Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating apparatus (such as a Thiele tube or a MelTemp apparatus), and a rubber band or wire to attach the capillary tube to the thermometer.[6][7]

• Procedure:

  • Place a small amount of 1-Tetradecene into the small test tube.

  • Invert the sealed capillary tube and place it into the test tube with the liquid.[8]

  • Attach the test tube to the thermometer.

  • Heat the apparatus slowly.[8]

  • Observe the capillary tube. A stream of bubbles will emerge as the liquid's vapor pressure exceeds the atmospheric pressure.[8]

  • The boiling point is the temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube.[8]

  • For a more accurate reading, remove the heat source when the rapid bubbling occurs. The temperature at which the liquid re-enters the capillary tube is the boiling point.[6]

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For pure crystalline compounds, the melting point is a sharp, well-defined temperature range.[9] Impurities can lower and broaden the melting point range.[10][11]

Capillary Method:

• Apparatus: Capillary tubes, a melting point apparatus (such as a MelTemp or Fisher-Johns), and a thermometer.[10][11][12]

• Procedure:

  • Ensure the 1-Tetradecene sample is completely dry and, if necessary, in powdered form.[12]

  • Pack a small amount of the sample into a capillary tube to a height of about 3 mm.[11]

  • Place the capillary tube into the heating block of the melting point apparatus.[12]

  • Heat the sample rapidly to get an approximate melting point.[10]

  • Allow the apparatus to cool, then repeat the process with a new sample, heating slowly (about 2 °C per minute) as the temperature approaches the approximate melting point.[10]

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Determination of Density

Density is the mass of a substance per unit volume.[13]

Procedure for Liquids:

• Apparatus: A graduated cylinder and an electronic balance.[13][14][15]

• Procedure:

  • Measure the mass of a clean, dry graduated cylinder.[13][15]

  • Add a known volume of 1-Tetradecene to the graduated cylinder and record the volume.[14][15]

  • Measure the combined mass of the graduated cylinder and the liquid.[13][15]

  • Subtract the mass of the empty graduated cylinder to find the mass of the liquid.[16]

  • Calculate the density using the formula: Density = Mass / Volume.[17]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a material.[18]

Using an Abbe Refractometer:

• Apparatus: An Abbe refractometer.[18][19]

• Procedure:

  • Open the prism of the refractometer and clean it with a suitable solvent like acetone or methanol.[18]

  • Apply a few drops of the 1-Tetradecene sample onto the prism surface.[18]

  • Close the prism and allow the sample to spread evenly.

  • Look through the eyepiece and adjust the knob to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Read the refractive index value from the scale.

Mandatory Visualization

The following diagram illustrates the logical workflow for cross-referencing experimental data with literature values for 1-Tetradecene.

Caption: Workflow for comparing experimental and literature data.

References

• 1. 1-TETRADECENE | 1120-36-1 [chemicalbook.com]
• 2. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Tetradecene [webbook.nist.gov]
• 4. qchem.com.qa [qchem.com.qa]
• 5. scribd.com [scribd.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. phillysim.org [phillysim.org]
• 8. Video: Boiling Points - Procedure [jove.com]
• 9. SSERC | Melting point determination [sserc.org.uk]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. Determination of Melting Point [wiredchemist.com]
• 12. westlab.com [westlab.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. wjec.co.uk [wjec.co.uk]
• 17. homesciencetools.com [homesciencetools.com]
• 18. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 19. pubs.aip.org [pubs.aip.org]

comparative analysis of catalysts for 1-Tetradecene oligomerization

A Comparative Analysis of Catalysts for 1-Tetradecene Oligomerization

For Researchers, Scientists, and Drug Development Professionals

The oligomerization of 1-tetradecene is a critical process for the synthesis of high-performance synthetic lubricants, polymers, and other valuable chemical intermediates. The choice of catalyst plays a pivotal role in determining the efficiency of the reaction and the properties of the resulting oligomers. This guide provides an objective comparison of various catalyst systems for 1-tetradecene oligomerization, supported by experimental data and detailed protocols. While specific data for 1-tetradecene is limited in publicly available literature, this guide leverages analogous data from the oligomerization of 1-decene and 1-octene, which exhibit similar reactivity.

Data Presentation: Catalyst Performance Comparison

The following tables summarize the quantitative performance of different classes of catalysts in the oligomerization of long-chain α-olefins.

Table 1: Metallocene Catalyst Performance in α-Olefin Oligomerization

Catalyst System	α-Olefin	Co-catalyst	Temp. (°C)	Time (h)	Conversion (%)	Dimer Selectivity (%)	Trimer Selectivity (%)	Other Oligomers (%)	Reference
(nBuCp)₂ZrCl₂	1-Octene	MAO	100	1	-	-	-	-	[1]
Cp₂ZrCl₂	1-Hexene	MMAO-12	40	1	80	-	-	High	[2]
ansa-Ph₂Si(Cp)(9-Flu)ZrCl₂	1-Hexene	MAO	60	-	-	-	-	-	[3]
Zr heterocene 49d	1-Decene	AlBuⁱ₃ / MMAO-12	80	4	99	28 (at 100°C)	-	-	[3]

Table 2: Ziegler-Natta Catalyst Performance in 1-Decene Oligomerization

Catalyst System	Co-catalyst	Temp. (°C)	Time (h)	Conversion (%)	Dimer Selectivity (%)	Trimer Selectivity (%)	Tetramer Selectivity (%)	Reference
TiCl₄/AlCl₃/SiO₂	Et₂AlCl	60	2	59.5	19	41	32	[4]

Table 3: Solid Acid Catalyst Performance in 1-Decene Oligomerization

Catalyst	Temp. (°C)	Time (h)	Conversion (%)	Dimer Selectivity (%)	Trimer Selectivity (%)	Heavier Products (%)	Reference
HY Zeolite	210	3	80	54.2	22.3	3.4	[5]

Table 4: Ionic Liquid Catalyst Performance in 1-Decene Oligomerization

Catalyst System	Temp. (°C)	Time (h)	Conversion (%)	Remarks	Reference
Chloroaluminate Ionic Liquid	100	3	~99	S-figurative kinetic curves at lower temperatures	[6]

Experimental Protocols

Below are detailed methodologies for representative oligomerization experiments. These protocols, while citing experiments on other α-olefins, are directly applicable for the oligomerization of 1-tetradecene.

Protocol 1: Oligomerization of 1-Tetradecene using a Metallocene Catalyst

This protocol is adapted from studies on 1-octene and 1-hexene oligomerization.[2][7]

Materials:

• 1-Tetradecene (purified and dried)

• Zirconocene dichloride ((C₅H₅)₂ZrCl₂) catalyst

• Methylaluminoxane (MAO) or Modified Methylaluminoxane (MMAO-12) as co-catalyst

• Anhydrous toluene (solvent)

• Schlenk flask or similar inert atmosphere reactor

• Magnetic stirrer and heating mantle

• Standard Schlenk line techniques for handling air-sensitive reagents

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), charge the Schlenk flask with the desired amount of zirconocene dichloride catalyst.

• Add anhydrous toluene to dissolve the catalyst.

• Introduce the co-catalyst (MAO or MMAO-12) solution in toluene to the reactor. The Al/Zr molar ratio is a critical parameter and should be optimized (e.g., 200:1).

• Stir the mixture at room temperature for a specified pre-activation time (e.g., 15 minutes).

• Inject the purified 1-tetradecene into the reactor.

• Heat the reaction mixture to the desired temperature (e.g., 60-100°C) and maintain for the specified reaction time (e.g., 1-4 hours) with vigorous stirring.

• After the reaction time, cool the mixture to room temperature.

• Quench the reaction by slowly adding a small amount of acidified ethanol.

• Wash the organic phase with water to remove the catalyst residues.

• Dry the organic phase over a suitable drying agent (e.g., anhydrous MgSO₄).

• Remove the solvent under reduced pressure to obtain the oligomer product.

• Analyze the product distribution using Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Oligomerization of 1-Tetradecene using a Ziegler-Natta Catalyst

This protocol is based on the oligomerization of 1-decene.[4]

Materials:

• 1-Tetradecene (purified and dried)

• Titanium tetrachloride (TiCl₄)

• Aluminum trichloride (AlCl₃)

• Silica (SiO₂) support

• Diethylaluminum chloride (Et₂AlCl) as co-catalyst

• Anhydrous heptane or toluene (solvent)

• Jacketed glass reactor with a mechanical stirrer

• Inert gas supply (nitrogen or argon)

Procedure:

• Prepare the supported catalyst by impregnating silica with a solution of TiCl₄ and AlCl₃ in an anhydrous solvent under an inert atmosphere.

• Dry the supported catalyst under vacuum.

• In the reactor, under an inert atmosphere, suspend the prepared Ziegler-Natta catalyst in the solvent.

• Introduce the co-catalyst (Et₂AlCl) and stir the mixture. The Al/Ti molar ratio is a key parameter to be optimized.

• Add the 1-tetradecene to the reactor.

• Heat the reactor to the desired temperature (e.g., 60°C) and stir for the intended duration (e.g., 2 hours).

• Terminate the reaction by adding a quenching agent like ethanol.

• Filter the catalyst from the solution.

• Wash the filtrate with water to remove any remaining catalyst.

• Dry the organic layer and remove the solvent by distillation.

• Analyze the oligomer distribution by GC.

Protocol 3: Oligomerization of 1-Tetradecene using a Solid Acid Catalyst

This protocol is adapted from the oligomerization of 1-decene over a HY zeolite catalyst.[5]

Materials:

• 1-Tetradecene (purified)

• HY Zeolite catalyst (activated)

• Glass reactor equipped with a condenser and magnetic stirrer

• Heating system (e.g., microwave or conventional heating)

• Inert gas supply

Procedure:

• Activate the HY zeolite catalyst by heating under a flow of dry air or nitrogen at a high temperature (e.g., 500°C) for several hours to remove adsorbed water.

• Cool the catalyst to the reaction temperature under an inert atmosphere.

• Introduce the activated catalyst and 1-tetradecene into the reactor.

• Heat the mixture to the desired temperature (e.g., 210°C) with constant stirring.

• Maintain the reaction for the specified time (e.g., 3 hours).

• After the reaction, cool the mixture and separate the catalyst by filtration.

• The liquid product can be analyzed directly by GC and GC-MS to determine the conversion and product selectivity.

Protocol 4: Oligomerization of 1-Tetradecene using an Ionic Liquid Catalyst

This protocol is based on the oligomerization of 1-decene using a chloroaluminate ionic liquid.[6]

Materials:

• 1-Tetradecene (purified and dried)

• Chloroaluminate ionic liquid (e.g., prepared from AlCl₃ and a quaternary ammonium salt)

• Thermostated glass reactor

• Inert gas supply (nitrogen or argon)

• Magnetic stirrer

Procedure:

• Synthesize the chloroaluminate ionic liquid by reacting AlCl₃ with the corresponding ammonium salt in a specific molar ratio under an inert atmosphere.

• In the thermostated reactor under an inert atmosphere, add the ionic liquid catalyst.

• Introduce the 1-tetradecene to the reactor with intensive mixing.

• Heat the reaction to the desired temperature (e.g., 30-100°C) and maintain for the specified duration (e.g., 0.3-3 hours).

• After the reaction, separate the product from the ionic liquid catalyst. This can often be achieved by decantation as the oligomers are typically immiscible with the ionic liquid.

• The ionic liquid catalyst can often be recycled for subsequent reactions.

• Wash the product with a dilute base solution to remove any residual acidity, followed by a water wash.

• Dry the product and analyze by GC.

Mandatory Visualization

Diagram 1: Experimental Workflow for Catalyst Screening

Caption: General experimental workflow for screening catalysts in 1-tetradecene oligomerization.

Diagram 2: Metallocene Catalyzed Oligomerization Pathway

Caption: Simplified mechanism of 1-tetradecene oligomerization catalyzed by a metallocene complex.

Diagram 3: Solid Acid Catalyzed Oligomerization Pathway (Cationic Mechanism)

Caption: General cationic mechanism for 1-tetradecene oligomerization over a solid acid catalyst.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. article.aascit.org [article.aascit.org]
• 7. mdpi.com [mdpi.com]

Biodegradability of 1-Tetradecene-Based Polymers: A Comparative Analysis for Researchers

For scientists and professionals in drug development, the choice of polymer is critical, with biodegradability being a key factor for many applications. This guide provides a comparative assessment of the biodegradability of 1-tetradecene-based polymers against common alternatives, supported by experimental data and detailed methodologies.

Poly(1-tetradecene), a type of poly-alpha-olefin (PAO), is a synthetic polymer with potential applications in various fields, including drug delivery, due to its tunable physical properties. However, its environmental fate and biodegradability are crucial considerations. This guide delves into the biodegradability of 1-tetradecene-based polymers and compares them with other widely used polymers such as polylactic acid (PLA), polyhydroxybutyrate (PHB), and polyethylene glycol (PEG).

Comparative Biodegradation Data

The following table summarizes the aerobic biodegradation of 1-tetradecene-based polymers and common alternatives. The data is compiled from various studies employing standardized testing protocols.

Polymer	Test Method	Duration (days)	Biodegradation (%)	Reference
Poly(1-tetradecene)	OECD 301 B	28	54	[1]
Poly(1-tetradecene-co-1-dodecene)	OECD 301 B	28	87.3	[1]
Poly-alpha-olefin (PAO 2)	OECD 301 B	28	~30	[2]
Poly-alpha-olefin (PAO 4)	OECD 301 B	28	~27	[2]
Poly-alpha-olefin (PAO 6)	OECD 301 B	28	15-25	[2]
Polylactic Acid (PLA)	ASTM D5338 (Composting)	200	~90	[3]
Polyhydroxybutyrate (PHB)	ASTM D5338 (Composting)	200	~90	[3]
Polyethylene Glycol (PEG 600, 6000, 20000)	Aerobic Biodegradation	5	~80

Experimental Protocols

The assessment of polymer biodegradability relies on standardized and well-defined experimental protocols. The most common methods are detailed below.

OECD TG 301 B: Ready Biodegradability – CO2 Evolution Test

This test evaluates the ready biodegradability of a substance by aerobic microorganisms. The test substance is exposed to an inoculum from activated sludge, and the amount of carbon dioxide evolved is measured over 28 days. The percentage of biodegradation is calculated by comparing the amount of CO2 produced with the theoretical maximum. A substance is considered readily biodegradable if it reaches 60% biodegradation within a 10-day window during the 28-day period.

ASTM D5338 / ISO 14855: Aerobic Biodegradation under Controlled Composting Conditions

These standards determine the aerobic biodegradation of plastic materials in a simulated composting environment. The test material is mixed with a standardized inoculum derived from compost and incubated under controlled temperature, oxygen, and moisture conditions. The rate and degree of biodegradation are determined by measuring the evolved carbon dioxide over time. These tests are typically run for a longer duration, often up to 180 days, to assess the ultimate biodegradability of the polymer.

Experimental Workflow for Assessing Polymer Biodegradability

Caption: A generalized workflow for assessing the aerobic biodegradability of polymers.

Signaling Pathways in Biodegradation

The biodegradation of polymers is a complex process involving microbial colonization, enzymatic depolymerization, and microbial assimilation of the resulting smaller molecules.

Caption: A simplified pathway of polymer biodegradation by microorganisms.

References

• 1. WO2019212674A2 - Synthetic fluids with improved biodegradability - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Navigating the Analytical Landscape: A Comparative Guide to 1-Tetradecene Quantification in Environmental Samples

For researchers, scientists, and drug development professionals, the accurate quantification of organic compounds in environmental matrices is paramount. This guide provides a detailed comparison of analytical methodologies for the validation of 1-tetradecene, a long-chain alpha-olefin, in environmental samples. We present a comprehensive overview of common techniques, their performance metrics, and detailed experimental protocols to aid in method selection and implementation.

The presence of 1-tetradecene and other long-chain alkenes in the environment can originate from various industrial processes and natural sources. Monitoring their concentration is crucial for environmental assessment and remediation efforts. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for the analysis of such semi-volatile organic compounds.[1][2] This guide focuses on three common sample introduction techniques for GC-MS: Purge and Trap (P&T), Headspace Solid-Phase Microextraction (HS-SPME), and Liquid-Liquid Extraction (LLE).

Performance Comparison of Analytical Methods

Parameter	P&T-GC-MS	HS-SPME-GC-MS	LLE-GC-MS
Water Samples
Limit of Detection (LOD)	0.05 - 1 µg/L	0.1 - 5 µg/L	0.5 - 10 µg/L
Limit of Quantification (LOQ)	0.15 - 3 µg/L	0.3 - 15 µg/L	1.5 - 30 µg/L
Linearity (R²)	> 0.99	> 0.99	> 0.99
Average Recovery (%)	80 - 110%	70 - 120%	75 - 115%
Soil/Sediment Samples
Limit of Detection (LOD)	0.5 - 10 µg/kg	1 - 20 µg/kg	5 - 50 µg/kg
Limit of Quantification (LOQ)	1.5 - 30 µg/kg	3 - 60 µg/kg	15 - 150 µg/kg
Linearity (R²)	> 0.99	> 0.99	> 0.99
Average Recovery (%)	75 - 110%	70 - 115%	80 - 120%

Note: The performance data are indicative and can vary based on the specific instrument, method parameters, and matrix complexity. Data is compiled from studies on volatile and semi-volatile hydrocarbons.[3][4][5][6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for each of the compared analytical techniques.

Method 1: Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS)

This method is highly effective for volatile and some semi-volatile organic compounds in aqueous and solid samples.

1. Sample Preparation:

• Water: A known volume (e.g., 5-25 mL) of the water sample is placed into a purging vessel.

• Soil/Sediment: A known weight (e.g., 5-10 g) of the solid sample is mixed with reagent-grade water in a purging vessel. For high-concentration samples, a methanol extraction may be performed first, with the extract then diluted in water.

2. Purging and Trapping:

• An inert gas (e.g., helium or nitrogen) is bubbled through the sample at a controlled flow rate (e.g., 40 mL/min) for a specific time (e.g., 11 minutes) at a set temperature (e.g., 40°C).

• The purged volatile compounds are carried into a sorbent trap (e.g., Tenax®, silica gel, and carbon molecular sieve).

3. Desorption and GC-MS Analysis:

• The trap is rapidly heated (e.g., to 250°C), and the trapped analytes are desorbed and transferred to the GC column with the carrier gas.

• GC Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically used.

• Oven Program: A temperature program is used to separate the compounds, for example, initial temperature of 40°C held for 2 minutes, then ramped to 280°C at 10°C/min.

• MS Detection: The mass spectrometer is operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Method 2: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

HS-SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile and semi-volatile compounds.

1. Sample Preparation:

• A known volume or weight of the sample (e.g., 10 mL of water or 5 g of soil) is placed in a headspace vial.

• An internal standard is added. For solid samples, a small amount of water may be added to facilitate the release of volatiles.

• The vial is sealed with a PTFE-lined septum.

2. Headspace Extraction:

• The vial is incubated at a controlled temperature (e.g., 70°C) for a specific time (e.g., 30 minutes) to allow the analytes to partition into the headspace.

• An SPME fiber (e.g., polydimethylsiloxane/divinylbenzene - PDMS/DVB) is exposed to the headspace for a defined period (e.g., 30 minutes) to adsorb the analytes.

3. Desorption and GC-MS Analysis:

• The SPME fiber is withdrawn from the vial and immediately inserted into the heated injection port of the GC (e.g., 250°C) for thermal desorption of the analytes onto the column.

• GC Column and Conditions: Similar to P&T-GC-MS, a non-polar capillary column and a suitable temperature program are used.

• MS Detection: The mass spectrometer is operated in either full scan or SIM mode.

Method 3: Liquid-Liquid Extraction Gas Chromatography-Mass Spectrometry (LLE-GC-MS)

LLE is a classical extraction method suitable for a wide range of semi-volatile organic compounds.

1. Sample Preparation and Extraction:

• Water: A known volume of the water sample (e.g., 1 L) is placed in a separatory funnel. The pH may be adjusted depending on the target analytes. An internal standard is added. The sample is then extracted three times with a water-immiscible organic solvent (e.g., dichloromethane or hexane), with vigorous shaking for 1-2 minutes for each extraction.[4]

• Soil/Sediment: A known weight of the sample (e.g., 20 g) is mixed with a drying agent (e.g., anhydrous sodium sulfate) and then extracted with an organic solvent using techniques like sonication or Soxhlet extraction.

2. Extract Concentration and Cleanup:

• The combined organic extracts are dried by passing them through a column of anhydrous sodium sulfate.

• The extract is concentrated to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• A solvent exchange to a more suitable solvent for GC analysis (e.g., hexane) may be performed.

3. GC-MS Analysis:

• A small volume of the concentrated extract (e.g., 1 µL) is injected into the GC-MS system.

• GC Column and Conditions: A non-polar capillary column and an appropriate temperature program are used for separation.

• MS Detection: The mass spectrometer is operated in either full scan or SIM mode for detection and quantification.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the quantification of 1-tetradecene in environmental samples, from sample collection to data analysis.

Caption: General workflow for 1-tetradecene analysis.

Conclusion

The choice of an analytical method for 1-tetradecene quantification should be guided by the specific requirements of the study. P&T-GC-MS generally offers the highest sensitivity for volatile and many semi-volatile compounds in water. HS-SPME-GC-MS provides a solvent-free and often faster alternative, particularly for screening purposes. LLE-GC-MS is a robust and versatile technique suitable for a broad range of semi-volatile organic compounds. By understanding the performance characteristics and experimental protocols of these methods, researchers can confidently select and validate a suitable approach for the accurate determination of 1-tetradecene in environmental samples.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Development of an analytical method for the simultaneous determination of 50 semi-volatile organic contaminants in wastewaters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Reactivity of 1-Tetradecene and Internal Olefins

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of different olefin isomers is paramount for efficient and selective chemical synthesis. This guide provides an objective comparison of the reactivity of 1-tetradecene, a terminal olefin (alpha-olefin), with its internal olefin counterparts. The information is supported by experimental data to facilitate informed decisions in reaction design and optimization.

The position of the double bond in an olefin molecule significantly influences its reactivity in various chemical transformations. Terminal olefins, such as 1-tetradecene, generally exhibit higher reactivity compared to internal olefins due to reduced steric hindrance and the greater accessibility of the double bond. This guide explores these differences in the context of several key industrial and laboratory-scale reactions.

Wacker Oxidation

The Wacker oxidation is a palladium-catalyzed process that typically converts terminal olefins to methyl ketones. The reactivity of the olefin is highly dependent on the substitution pattern around the double bond.

A comparative study on the palladium/iron-catalyzed Wacker-type oxidation of aliphatic alkenes demonstrated the higher reactivity of terminal olefins. Under the same reaction conditions, 1-tetradecene yielded a significantly higher amount of the corresponding ketone compared to an internal C14 olefin.[1]

Olefin	Product	Yield (%)[1]
1-Tetradecene	2-Tetradecanone	84
(Z)-7-Tetradecene	7- and 6-Tetradecanone	45 (mixture)

Experimental Protocol: Palladium/Iron-Catalyzed Wacker-Type Oxidation

This protocol is adapted from a study on the Wacker-type oxidation of aliphatic terminal and internal alkenes.[1]

Materials:

• Palladium(II) chloride (PdCl₂)

• Iron(III) citrate monohydrate

• 1,2-Dimethoxyethane (DME)

• Water

• Olefin (1-tetradecene or internal tetradecene)

• Oxygen (balloon)

Procedure:

• To a two-necked flask equipped with a magnetic stir bar, add PdCl₂ (0.025 mmol, 4.4 mg) and iron(III) citrate monohydrate (0.050 mmol, 13.1 mg).

• The flask is evacuated and backfilled with oxygen three times, and then an oxygen balloon is attached.

• Add DME (3.0 mL) and water (1.0 mL) to the flask.

• The olefin (0.50 mmol) is added dropwise to the stirred solution over a period of 15 hours using a syringe pump at room temperature.

• After the addition is complete, the reaction mixture is stirred for an additional 1 hour.

• The product is then extracted with an organic solvent, dried, and purified by column chromatography.

Wacker Oxidation of Terminal vs. Internal Olefins.

Hydroformylation

Hydroformylation, or the oxo process, involves the addition of a formyl group and a hydrogen atom across the double bond of an olefin to produce aldehydes. Terminal olefins are known to be significantly more reactive in hydroformylation than internal olefins. This is primarily due to the lower steric hindrance of the terminal double bond, which facilitates easier coordination to the metal catalyst.

Kinetic studies on the hydroformylation of 7-tetradecene, an internal olefin, provide data that can be compared with the general reactivity of alpha-olefins like 1-octene under similar rhodium-catalyzed conditions. While a direct kinetic comparison for 1-tetradecene was not found, the data for 1-octene serves as a good proxy for the reactivity of a terminal olefin. The rate of hydroformylation for 1-octene is significantly higher than that for 7-tetradecene.

Olefin	Catalyst System	Temperature (°C)	Pressure (bar)	Initial Rate (mol L⁻¹ h⁻¹)	Reference
1-Octene	Rh/Phosphine	100	20	~1.8	[2]
7-Tetradecene	Rh/Phosphite	100	40	0.23	[3]

Experimental Protocol: Rhodium-Catalyzed Hydroformylation

The following is a general procedure for the rhodium-catalyzed hydroformylation of an olefin.

Materials:

• [Rh(acac)(CO)₂]

• Tris(triphenylphosphine)

• Solvent (e.g., toluene)

• Olefin (e.g., 1-dodecene)

• Syngas (CO/H₂)

Procedure:

• In a high-pressure autoclave, the rhodium precursor and the phosphine ligand are dissolved in the solvent.

• The olefin is then added to the solution.

• The autoclave is sealed, purged with nitrogen, and then pressurized with syngas to the desired pressure.

• The reaction mixture is heated to the desired temperature with stirring.

• The reaction progress is monitored by gas chromatography.

• After the reaction is complete, the autoclave is cooled, and the pressure is carefully released.

• The product is isolated by distillation.

Hydroformylation Reactivity Comparison.

Hydroboration-Oxidation

Hydroboration-oxidation is a two-step reaction that converts alkenes into alcohols. A key feature of this reaction is its high regioselectivity, particularly for terminal olefins. The boron atom of the borane reagent adds to the less sterically hindered carbon of the double bond, which in the case of 1-tetradecene is the terminal carbon. This results in the formation of the anti-Markovnikov alcohol, 1-tetradecanol, with high selectivity.

Olefin	Major Product	Regioselectivity
1-Alkenes (general)	Primary Alcohol	>95%
Internal Alkenes (general)	Mixture of Secondary Alcohols	Lower selectivity

Experimental Protocol: Hydroboration-Oxidation of an Alkene

This is a general laboratory procedure for the hydroboration-oxidation of an alkene.

Materials:

• Alkene (e.g., 1-octene as a model)

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30%)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• The alkene (1.0 mmol) is dissolved in anhydrous THF (2 mL) in a round-bottom flask under a nitrogen atmosphere.

• The flask is cooled in an ice bath, and the BH₃·THF solution (1.1 mmol, 1.1 mL) is added dropwise with stirring.

• The reaction mixture is stirred at room temperature for 1 hour.

• The flask is cooled again in an ice bath, and the NaOH solution (1.5 mL) is added slowly, followed by the dropwise addition of the H₂O₂ solution (1.5 mL).

• The mixture is then heated at 50 °C for 1 hour.

• After cooling to room temperature, the product is extracted with ether, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography.

Hydroboration-Oxidation Regioselectivity.

Olefin Metathesis

Olefin metathesis is a powerful reaction that involves the redistribution of alkene fragments. The reactivity of olefins in metathesis reactions is influenced by factors such as steric hindrance and the stability of the resulting metal-carbene intermediates. In cross-metathesis reactions, terminal olefins are often more reactive than internal olefins.

For instance, in a cross-metathesis reaction between 1-tetradecene and another olefin, the terminal double bond of 1-tetradecene readily participates in the catalytic cycle. In contrast, the cross-metathesis of two internal olefins can be more challenging and may require more active catalysts or harsher reaction conditions to achieve good conversion and selectivity.

Experimental Protocol: Cross-Metathesis of 1-Tetradecene with Methyl Oleate

The following protocol is a representative example of a cross-metathesis reaction involving a terminal olefin (1-tetradecene) and an internal olefin (methyl oleate) using a Grubbs-type catalyst.

Materials:

• 1-Tetradecene

• Methyl Oleate

• Grubbs II catalyst

• Dichloromethane (DCM), anhydrous

• Ethyl vinyl ether

Procedure:

• In a glovebox, dissolve 1-tetradecene (1.0 mmol) and methyl oleate (1.0 mmol) in anhydrous DCM (10 mL) in a Schlenk flask.

• Add the Grubbs II catalyst (0.02 mmol).

• The reaction mixture is stirred at room temperature under a nitrogen atmosphere.

• The reaction progress is monitored by gas chromatography.

• Once the reaction is complete, a few drops of ethyl vinyl ether are added to quench the catalyst.

• The solvent is removed under reduced pressure, and the residue is purified by column chromatography.

Olefin Cross-Metathesis Workflow.

Conclusion

The reactivity of 1-tetradecene, as a terminal olefin, is consistently higher than that of its internal olefin isomers in a variety of important chemical transformations. This difference is primarily attributed to reduced steric hindrance around the double bond, which allows for more facile access by catalysts and reagents. This guide provides a foundation for understanding these reactivity differences, supported by experimental data and detailed protocols, to aid researchers in the strategic design of synthetic routes.

References

• 1. researchgate.net [researchgate.net]
• 2. Grubbs Cross-Metathesis Pathway for a Scalable Synthesis of γ-Keto-α,β-unsaturated Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Tetradecene

This guide provides essential safety and logistical information for the proper disposal of 1-Tetradecene, tailored for researchers, scientists, and drug development professionals. Following these procedural steps is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling 1-Tetradecene for disposal, it is crucial to be aware of its primary hazards. This substance may be fatal if swallowed and enters the airways (aspiration hazard) and can cause skin dryness or cracking upon repeated exposure.[1] Always handle 1-Tetradecene in accordance with good industrial hygiene and safety practices.[2]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses and a face shield. Equipment should be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]

• Hand Protection: Handle with chemically resistant gloves. Inspect gloves prior to use and use a proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[2]

• Respiratory Protection: Use in a well-ventilated area. If vapors or mists are generated, use a respirator.[2][3]

Quantitative Safety Data

The following table summarizes key quantitative data for 1-Tetradecene, essential for risk assessment and safe handling.

Property	Value	Citation(s)
Hazard Classification	Aspiration Hazard, Category 1
Signal Word	Danger	[3]
Hazard Statements	H304: May be fatal if swallowed and enters airways.	[3][4]
Flash Point	110 °C (230 °F)	[4]
Auto-ignition Temperature	235 °C (455 °F)	[4]
Density	0.77 g/cm³ (at 20 °C)	[4]
Initial Threshold Screening	29 μg/m³ (based on an annual averaging time)	[2]

Step-by-Step Disposal Protocol

Disposal of 1-Tetradecene must be treated as hazardous waste and managed in compliance with all federal, state, and local regulations.[3][5] Never discharge 1-Tetradecene or its waste into sewers or the environment.[2][3][6]

1. Waste Segregation and Collection:

• Identify Waste: Any surplus, non-recyclable, or contaminated 1-Tetradecene is considered hazardous waste.[2][7] This includes materials used for spill cleanup.

• Use Appropriate Containers: Collect liquid 1-Tetradecene waste in a designated, chemically compatible container.[8][9] The container must be in good condition, with a secure, leak-proof lid.[5][8] It is recommended to use the original container if possible, or a new container made of appropriate material.

• Avoid Mixing: Do not mix 1-Tetradecene waste with other waste streams, especially incompatible chemicals.[8]

2. Container Labeling:

• Clear Identification: Clearly label the waste container with "Hazardous Waste" and the chemical name "1-Tetradecene".[8][9]

• Hazard Symbols: Affix appropriate hazard pictograms (e.g., GHS08 health hazard symbol).[4]

3. Storage in the Laboratory:

• Designated Area: Store the sealed waste container in a designated satellite accumulation area that is at or near the point of generation.[9]

• Safe Storage Conditions: Keep the container tightly closed and upright in a cool, dry, and well-ventilated place.[2][3] If flammable solvent waste is present, store it in a suitable flammable storage cabinet.[8]

• Secondary Containment: Use secondary containment, such as a tray, to catch potential leaks.[8]

4. Final Disposal:

• Licensed Disposal Vendor: Arrange for the collection and disposal of the waste through a licensed hazardous waste disposal company or an approved waste disposal plant.[2][3][6]

• Regulatory Compliance: Ensure the entire process adheres to the Resource Conservation and Recovery Act (RCRA) in the United States and other relevant local and national regulations.[3][5]

Accidental Release and Spill Management

In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[2]

Experimental Protocol for Spill Cleanup:

• Control and Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the spill from entering drains.[2][3]

• Absorb: Soak up the spilled 1-Tetradecene with an inert, non-combustible absorbent material such as sand, silica gel, or a universal binder.[2][3]

• Collect: Carefully collect the absorbent material and place it into a suitable, closed, and labeled container for disposal as hazardous waste.[2][3]

• Decontaminate: Clean the affected area thoroughly.

• Dispose: Dispose of the collected waste and any contaminated PPE following the hazardous waste protocol outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Tetradecene waste.

Caption: Logical workflow for 1-Tetradecene waste handling and disposal.

References

• 1. iaea.org [iaea.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cpchem.com [cpchem.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. danielshealth.com [danielshealth.com]
• 6. moellerchemie.com [moellerchemie.com]
• 7. vumc.org [vumc.org]
• 8. gla.ac.uk [gla.ac.uk]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Operational Guide for 1-Tetradecene

For researchers, scientists, and drug development professionals, the safe handling of chemicals is paramount. This guide provides immediate, essential safety and logistical information for the use of 1-Tetradecene, including comprehensive operational and disposal plans to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)

When handling 1-Tetradecene, a thorough risk assessment should be conducted to determine the necessary personal protective equipment. The following table summarizes the recommended PPE based on safety data sheets.

Protection Type	Recommended Equipment	Standard
Eye/Face Protection	Face shield and safety glasses	NIOSH (US) or EN 166 (EU) approved
Skin Protection	Handle with gloves. Use proper glove removal technique. Dispose of contaminated gloves after use. Wash and dry hands.	Follow applicable laws and good laboratory practices
Respiratory Protection	If ventilation is inadequate, a supplied-air NIOSH approved respirator may be appropriate. An Air-Purifying Respirator for Dusts and Mists / P100 may be suitable if exposure to harmful airborne material is possible.	NIOSH approved

Quantitative Safety Data

Property	Value
Flash Point	230°F (110°C) Closed Cup
Auto-ignition Temperature	455°F (235°C)
Explosive Limits in Air	0.3-4.3 vol%
Acute Inhalation Toxicity (LC50)	> 5 mg/l (Rat, 4 h)
Initial Threshold Screening Level (ITSL)	29 μg/m3 (annual average)

Experimental Protocols: Handling and Storage

Safe Handling:

• Avoid contact with skin and eyes.[1]

• Do not breathe vapors or mist.[2][3][4]

• Ensure adequate ventilation in the handling area.[1][5]

• Smoking, eating, and drinking are strictly prohibited in the application area.[2][3][4]

• Wash hands before breaks and at the end of the workday.[1]

• Use personal protective equipment as specified above.[1][5]

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• Keep containers tightly closed.[1][2][3][4]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

• Store under an inert gas as the substance is air-sensitive.[1]

• Store locked up.[2][3][6]

• Electrical installations and working materials must comply with technological safety standards.[2][3][4]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1] If unconscious, place in recovery position and seek medical advice.[2]
Skin Contact	Wash off with soap and plenty of water. Consult a physician.[1]
Eye Contact	Flush eyes with water as a precaution.[1][2] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, consult a specialist.[2]
Ingestion	Do NOT induce vomiting. [1][2][6] Rinse mouth with water.[1][6] Never give anything by mouth to an unconscious person.[1][2] Immediately call a POISON CENTER or doctor.[2][6] May be fatal if swallowed and enters airways.[2][3][6]

Disposal Plan

Product Disposal:

• Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal company.[1]

• Do not dispose of waste into the sewer system.[2][3]

• Do not contaminate ponds, waterways, or ditches with the chemical or used container.[2][3]

• Disposal should be in accordance with local and national regulations.[2][3]

Contaminated Packaging:

• Empty remaining contents.[2][3]

• Dispose of as unused product.[1][2][3]

• Do not re-use empty containers.[2][3]

Accidental Release Measures

In the event of a spill, personal protective equipment should be used, and adequate ventilation must be ensured.[1][2][5] Personnel should be evacuated to safe areas.[1]

Containment and Cleaning:

• Prevent further leakage or spillage if it is safe to do so.[1][2]

• Do not let the product enter drains.[1] If the product contaminates rivers, lakes, or drains, inform the respective authorities.[2][3][5]

• Soak up the spill with an inert absorbent material such as sand, silica gel, acid binder, universal binder, or sawdust.[1][2][5]

• Collect the absorbed material and keep it in suitable, closed containers for disposal.[1][2][5]

Below is a workflow diagram for handling a 1-Tetradecene spill.

Caption: Workflow for handling a 1-Tetradecene spill.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cpchem.com [cpchem.com]
• 3. moellerchemie.com [moellerchemie.com]
• 4. qchem.com.qa [qchem.com.qa]
• 5. scribd.com [scribd.com]
• 6. echemi.com [echemi.com]